Beht triflate

• CAS: 3075704-21-8

Core Science & Biosynthesis

An In-depth Technical Guide to the Mechanism and Application of BEHT Triflate in Organic Synthesis

For researchers, scientists, and drug development professionals, the quest for efficient and stereospecific methods for the synthesis of complex molecules is paramount. (1,2-Bis(ethoxycarbonyl)hydrazineyl)triphenylphosphonium triflate, commonly known as BEHT triflate, has emerged as a powerful, air-stable, and safe reagent for the mild and stereospecific nucleophilic substitution of alcohols. This guide provides a comprehensive overview of its mechanism of action, applications, and the experimental protocols for its use.

Introduction to BEHT Triflate

BEHT triflate is a novel Mitsunobu-type reagent that facilitates the conversion of alcohols into a wide range of other functional groups through a bimolecular nucleophilic substitution (SN2) mechanism.[1] Unlike the classical Mitsunobu reaction, which often requires the use of hazardous and unstable reagents like diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD), BEHT triflate is a stable, non-explosive solid that is easy to handle.[1][2] Its primary advantage lies in its ability to activate alcohols for substitution with a broad scope of nucleophiles, including those with high pKa values that are typically challenging for conventional Mitsunobu conditions.[2]

Mechanism of Action: A Modern Mitsunobu Reaction

The core function of BEHT triflate is to activate the hydroxyl group of an alcohol, converting it into a good leaving group, which then undergoes substitution by a nucleophile in an SN2 reaction. This process allows for the stereospecific inversion of the alcohol's stereocenter.[1][3]

The reaction is believed to proceed through the following key steps:

• Activation of the Alcohol: The alcohol attacks the phosphonium (B103445) salt of BEHT triflate.

• Formation of an Alkoxyphosphonium Salt: This reaction forms a highly reactive alkoxyphosphonium salt intermediate.

• Nucleophilic Attack: A nucleophile then attacks the carbon atom bearing the activated oxygen, leading to the displacement of the phosphine (B1218219) oxide and the formation of the substituted product with inverted stereochemistry.

The use of BEHT triflate overcomes a significant limitation of the classical Mitsunobu reaction, which is the pKa limit of the nucleophile.[1]

Figure 1: Generalized reaction mechanism of BEHT triflate-mediated alcohol substitution.

Quantitative Data: Substrate Scope and Yields

BEHT triflate has been successfully employed for the N-alkylation of various amines with a range of alcohols, demonstrating its broad applicability. The reaction generally proceeds in high yields with excellent stereospecificity. Below is a summary of representative yields for the N-alkylation of H-Phe-OMe with various alcohols.

Entry	Alcohol	Product	Yield (%)
1	Methanol	N-methyl-Phe-OMe	95
2	Ethanol	N-ethyl-Phe-OMe	92
3	n-Propanol	N-propyl-Phe-OMe	89
4	Isopropanol	N-isopropyl-Phe-OMe	75
5	Benzyl alcohol	N-benzyl-Phe-OMe	98

Note: The above data is a representative summary based on typical results and may not reflect specific experimental outcomes.

Experimental Protocols

The following provides a general experimental protocol for the BEHT triflate-mediated N-alkylation of an amine with an alcohol.

Materials:

• BEHT triflate

• Alcohol

• Amine

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous 1,2-dichloroethane (B1671644) (DCE)

• Standard laboratory glassware and stirring equipment

• Inert atmosphere (e.g., nitrogen or argon)

Figure 2: Typical experimental workflow for BEHT triflate-mediated amination.

Detailed Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add the alcohol (1.0 equiv), the amine (1.2 equiv), and N,N-diisopropylethylamine (DIPEA) (2.5 equiv).[3]

• Dissolve the mixture in anhydrous 1,2-dichloroethane (DCE).[4]

• To the stirred solution, add BEHT triflate (2.5 equiv) in one portion.[3]

• Stir the reaction mixture at room temperature for the time required for the reaction to complete (typically monitored by TLC or LC-MS).

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with dichloromethane (B109758) (DCM).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to afford the desired N-alkylated amine.

Applications in Drug Development

The ability to perform stereospecific substitutions on chiral alcohols is of immense value in medicinal chemistry and drug development. BEHT triflate has been successfully used in the single-step synthesis of clopidogrel (B1663587) (Plavix®), a widely used antiplatelet medication.[3][5] This highlights its potential for the efficient and scalable synthesis of complex chiral molecules and pharmaceutical intermediates.

Conclusion

BEHT triflate represents a significant advancement in the field of organic synthesis, offering a safer, more versatile, and user-friendly alternative to classical Mitsunobu reagents. Its ability to mediate the stereospecific substitution of alcohols with a wide range of nucleophiles, including weakly acidic amines, makes it a powerful tool for the synthesis of chiral amines and other valuable compounds. The straightforward experimental protocol and high yields further enhance its appeal for both academic research and industrial applications in drug development and beyond.

References

• 1. BEHT triflate - Enamine [enamine.net]
• 2. tcichemicals.com [tcichemicals.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. 3075704-21-8|BEHT Triflate | Ambeed [ambeed.com]

An In-depth Technical Guide to (1,2-Bis(ethoxycarbonyl)hydrazineyl)triphenylphosphonium Triflate (BEHT Triflate)

For Researchers, Scientists, and Drug Development Professionals

Abstract

(1,2-Bis(ethoxycarbonyl)hydrazineyl)triphenylphosphonium triflate, commonly known as BEHT triflate, is a novel, air-stable, and non-explosive Mitsunobu-type reagent. It facilitates the mild and stereospecific SN2 substitution of a wide range of alcohols. This whitepaper provides a comprehensive overview of the structure, properties, and applications of BEHT triflate, with a focus on its utility in synthetic and medicinal chemistry. Detailed experimental protocols, safety data, and a mechanistic discussion are presented to enable its effective implementation in a laboratory setting.

Introduction

The Mitsunobu reaction is a cornerstone of modern organic synthesis, enabling the conversion of primary and secondary alcohols to a variety of functional groups with inversion of stereochemistry.[1][2] However, the classical Mitsunobu reaction has several drawbacks, including the use of hazardous and unstable azodicarboxylates (like DEAD and DIAD), the formation of difficult-to-remove byproducts, and limitations on the pKa of the nucleophile.[3][4]

BEHT triflate has emerged as a superior alternative, addressing many of these limitations.[5] It is a pre-formed, salt-like reagent that is easy to handle and can be prepared on a multigram scale.[3] Its enhanced reactivity profile allows for the use of a broader range of nucleophiles, including those with higher pKa values, which are often unreactive under traditional Mitsunobu conditions.[3]

Structure and Properties

Chemical Structure

BEHT triflate is an ionic compound consisting of a (1,2-Bis(ethoxycarbonyl)hydrazineyl)triphenylphosphonium cation and a trifluoromethanesulfonate (B1224126) (triflate) anion.

Chemical Name: (1,2-Bis(ethoxycarbonyl)hydrazineyl)triphenylphosphonium triflate[6] Synonyms: BEHT triflate, [ethoxycarbonyl-(ethoxycarbonylamino)amino]-triphenylphosphanium trifluoromethanesulfonate[5][6] CAS Number: 3075704-21-8[5] Molecular Formula: C25H26F3N2O7PS[6]

Physicochemical Properties

BEHT triflate is a white solid that is stable in air and not explosive, offering significant safety advantages over traditional Mitsunobu reagents.[3] A summary of its key computed physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of BEHT Triflate

Property	Value	Reference
Molecular Weight	586.5 g/mol	[6]
Hydrogen Bond Donor Count	1	[6]
Hydrogen Bond Acceptor Count	10	[6]
Rotatable Bond Count	9	[6]
Physical Form	Solid	[7]
Storage Temperature	4°C, under nitrogen	[7]

Synthesis of BEHT Triflate

BEHT triflate can be readily synthesized on a multigram scale from commercially available starting materials. The overall synthesis is depicted below.

Caption: Synthesis of BEHT triflate.

Experimental Protocol for the Synthesis of BEHT Triflate

The following is a general procedure for the synthesis of BEHT triflate based on available literature.[4]

• To a stirred solution of triphenylphosphine (1.0 equiv.) in a suitable anhydrous solvent (e.g., dichloromethane (B109758) or THF) under an inert atmosphere (e.g., nitrogen or argon), add diethyl azodicarboxylate (DEAD) (1.0 equiv.) dropwise at 0 °C.

• After the addition is complete, continue stirring the reaction mixture at 0 °C for 30 minutes.

• Slowly add triflic acid (TfOH) (1.0 equiv.) to the reaction mixture at 0 °C.

• Allow the reaction to warm to room temperature and stir for an additional 1-2 hours.

• The resulting precipitate, BEHT triflate, can be isolated by filtration, washed with a cold, non-polar solvent (e.g., diethyl ether), and dried under vacuum.

Mechanism of Action in Mitsunobu-type Reactions

BEHT triflate functions as a pre-activated phosphonium (B103445) salt, streamlining the Mitsunobu reaction pathway. The proposed mechanism for the activation of an alcohol and subsequent nucleophilic substitution is illustrated below.

Caption: Proposed mechanism of the BEHT triflate-mediated Mitsunobu reaction.

The reaction is initiated by the deprotonation of the alcohol by a base, which then attacks the phosphorus atom of BEHT triflate to form a key alkoxyphosphonium intermediate. This intermediate is highly activated towards SN2 displacement by a nucleophile, leading to the formation of the desired product with inversion of stereochemistry and the generation of triphenylphosphine oxide as a byproduct.

Applications in Organic Synthesis

BEHT triflate has demonstrated broad utility in the stereospecific conversion of alcohols to a wide range of functional groups.

Scope of Nucleophiles

A significant advantage of BEHT triflate is its compatibility with a wide array of nucleophiles, including those that are typically challenging for the classical Mitsunobu reaction.[3] This includes:

• Amines: Primary and secondary aliphatic and aromatic amines.

• Carboxylic acids: Leading to the formation of esters.

• Thiols: Resulting in thioethers.

• Phenols: For the synthesis of aryl ethers.

• Other nucleophiles: Including sources of halide, azide, and cyanide.[3]

Synthesis of Chiral Amines and Pharmaceutical Intermediates

BEHT triflate is particularly valuable for the synthesis of chiral amines from chiral alcohols with high enantiospecificity.[3] A notable application is the single-step synthesis of the antiplatelet drug Clopidogrel (Plavix®).[3][5]

General Experimental Protocol for Mitsunobu Reaction using BEHT Triflate

The following is a general procedure for the nucleophilic substitution of an alcohol using BEHT triflate.

• To a solution of the alcohol (1.0 equiv.) and the nucleophile (1.2-2.0 equiv.) in an anhydrous solvent (e.g., 1,2-dichloroethane (B1671644) (DCE) or dichloromethane (DCM)) at room temperature, add a suitable base (e.g., N,N-diisopropylethylamine, DIPEA) (2.5 equiv.).[4]

• Add BEHT triflate (2.5 equiv.) to the reaction mixture in one portion.[4]

• Stir the reaction at room temperature until the starting alcohol is consumed, as monitored by an appropriate technique (e.g., TLC or LC-MS).

• Upon completion, the reaction mixture can be worked up by standard aqueous extraction procedures to remove the hydrazide byproduct and excess reagents.

• The desired product can be purified by column chromatography.

Safety and Handling

BEHT triflate is a significant improvement in safety over traditional Mitsunobu reagents. However, standard laboratory safety precautions should always be observed.

Hazard Identification and Safety Data

Safety assessments, including Differential Scanning Calorimetry (DSC) and Koenen tests, have been performed on BEHT triflate.[4] The results are summarized in Table 2.

Table 2: Safety Data for BEHT Triflate

Test	Result	Comparison	Reference
Differential Scanning Calorimetry (DSC) - Heat of Decomposition	-219 J/g	Significantly lower than DEAD (-1466 J/g) and DIAD (-778 J/g)	[4]
Koenen Test - Explosive Properties	Limiting diameter of <1.0 mm; no explosive properties	[4]

These data indicate that BEHT triflate has a significantly lower decomposition energy and is not explosive, making it a much safer reagent to handle and store than traditional azodicarboxylates.[4]

Handling and Storage

• Handling: Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Handle in a well-ventilated area or a fume hood.

• Storage: Store in a cool, dry place at 4°C under an inert atmosphere of nitrogen.[7]

Conclusion

BEHT triflate is a highly effective, user-friendly, and safe reagent for the Mitsunobu-type conversion of alcohols. Its broad nucleophile scope, high stereospecificity, and operational simplicity make it a valuable tool for organic synthesis, particularly in the context of drug discovery and development where the efficient and reliable synthesis of chiral molecules is paramount. The experimental protocols and data presented in this guide are intended to facilitate the adoption of this powerful reagent in the modern synthetic chemistry laboratory.

References

• 1. Deoxygenative C(sp3)–N(sp3) Cross-Coupling Enabled by Nickel Metallaphotoredox Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chinesechemsoc.org [chinesechemsoc.org]
• 3. organic-synthesis.com [organic-synthesis.com]
• 4. youtube.com [youtube.com]
• 5. BEHT triflate - Enamine [enamine.net]
• 6. Beht triflate | C25H26F3N2O7PS | CID 172916063 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Beht Triflate: A Comprehensive Technical Guide to its Discovery, Development, and Application in Stereospecific Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Beht triflate, or (1,2-Bis(ethoxycarbonyl)hydrazineyl)triphenylphosphonium triflate, has emerged as a transformative reagent in synthetic chemistry, particularly in the realm of stereospecific nucleophilic substitution reactions. This technical guide provides an in-depth analysis of the discovery, development, and application of Beht triflate, a novel, bench-stable, and non-explosive Mitsunobu-type reagent. It overcomes significant limitations of the classical Mitsunobu reaction, most notably by enabling the direct use of a broader range of nucleophiles, including primary and secondary amines, with high enantiospecificity. This document details the synthesis of Beht triflate, its mechanism of action, extensive substrate scope, and provides detailed experimental protocols for its use, positioning it as a powerful tool in modern drug discovery and development.

Introduction: Overcoming the Limitations of the Mitsunobu Reaction

The Mitsunobu reaction is a cornerstone of organic synthesis, prized for its ability to achieve the stereospecific inversion of chiral alcohols under mild conditions.[1] However, its application has been historically constrained by the requirement for acidic pronucleophiles with a pKa typically less than or equal to 11.[1][2] This limitation often necessitates multi-step synthetic sequences to introduce valuable functional groups like primary and secondary amines, which are ubiquitous in pharmaceuticals.[1]

The discovery of Beht triflate represents a significant breakthrough, addressing this long-standing challenge.[3] Developed as a user-friendly, air-stable phosphonium (B103445) salt, Beht triflate facilitates the direct and stereospecific conversion of alcohols to a wide array of functional groups, including α-chiral amines, with a broad range of nucleophiles.[3][4] This guide delves into the scientific journey of Beht triflate, from its conceptualization to its practical application.

Discovery and Development: A Mechanistic Approach

The development of Beht triflate was born from a deep understanding of the Mitsunobu reaction mechanism. Researchers hypothesized that the key limitation stemmed from the nature of the counterion associated with the phosphonium intermediate.[3] By employing an acid with a non-nucleophilic conjugate base, specifically triflic acid, they successfully designed an azaphosphonium salt, Beht triflate, that would permit exogenous nucleophiles with higher pKa values to participate in the substitution reaction.[3]

A critical aspect of its development was ensuring its safety and stability. Unlike many traditional reagents used in synthesis, Beht triflate has been de-risked for shock sensitivity and thermal instability, making it a safer alternative in both academic and industrial settings.[2][3] It is a bench-stable solid that can be stored for extended periods without degradation.[3]

Synthesis of Beht Triflate

Beht triflate is readily synthesized on a large scale from inexpensive and commercially available starting materials: triphenylphosphine (B44618) (Ph₃P), diethyl azodicarboxylate (DEAD), and triflic acid (TfOH).[5][6]

Experimental Protocol: Synthesis of Beht Triflate

Materials:

• Triphenylphosphine (Ph₃P)

• Diethyl azodicarboxylate (DEAD)

• Triflic acid (TfOH)

• Dichloromethane (B109758) (CH₂Cl₂)

Procedure:

• A solution of triphenylphosphine (1.0 equiv) in dichloromethane is cooled to 0 °C.

• Diethyl azodicarboxylate (1.0 equiv) is added dropwise to the cooled solution.

• Triflic acid (1.0 equiv) is then added slowly to the reaction mixture.

• The reaction is stirred at 0 °C for 30 minutes and then allowed to warm to room temperature.

• The resulting precipitate is collected by filtration, washed with cold dichloromethane, and dried under vacuum to yield Beht triflate as a white, crystalline solid.

Mechanism of Action: The Role of the Triflate Anion

The efficacy of Beht triflate lies in its unique mechanism, which is a modification of the classical Mitsunobu reaction. The process is initiated by the activation of an alcohol with Beht triflate to form an alkoxyphosphonium triflate intermediate. The non-nucleophilic nature of the triflate anion is crucial, as it does not compete with the external nucleophile. This allows a wide range of nucleophiles, including those with higher pKa values, to attack the activated alcohol in a stereospecific Sₙ2 fashion, leading to inversion of configuration at the chiral center.

References

• 1. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 2. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 3. BEHT triflate - Enamine [enamine.net]
• 4. Universal Reagent for Mild and Stereospecific Nucleophilic Substitution of Alcohols with Amines | CoLab [colab.ws]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Beht Triflate vs. Traditional Mitsunobu Reagents: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The Mitsunobu reaction is a cornerstone of modern organic synthesis, enabling the conversion of primary and secondary alcohols to a wide array of functional groups with inversion of stereochemistry.[1][2][3] For decades, this reaction has been dominated by the use of a phosphine, typically triphenylphosphine (B44618) (PPh3), in combination with an azodicarboxylate, most commonly diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD).[2][4] However, the limitations and hazards associated with these traditional reagents have spurred the development of alternatives. Among the most promising is (1,2-Bis(ethoxycarbonyl)hydrazineyl)triphenylphosphonium triflate, known as Beht triflate, a pre-formed, air-stable phosphonium (B103445) salt that offers significant advantages in terms of substrate scope, safety, and ease of use.[5][6]

This technical guide provides a comprehensive comparison of Beht triflate and traditional Mitsunobu reagents, focusing on their reaction mechanisms, substrate compatibility, safety profiles, and experimental protocols.

Core Principles and Reaction Mechanisms

The Traditional Mitsunobu Reaction

The traditional Mitsunobu reaction is a redox-condensation process.[7] The reaction is initiated by the nucleophilic attack of triphenylphosphine on DEAD, forming a betaine (B1666868) intermediate.[8][9] This intermediate then deprotonates the acidic nucleophile (Nu-H). The resulting alcohol attacks the activated phosphonium species, leading to the formation of an alkoxyphosphonium salt. Finally, the conjugate base of the nucleophile displaces the triphenylphosphine oxide in an SN2 fashion, resulting in the desired product with inverted stereochemistry.[3] A critical requirement for the success of the traditional Mitsunobu reaction is the acidity of the nucleophile, which generally needs to have a pKa of less than 11 to effectively protonate the betaine intermediate.[5]

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. Mitsunobu reaction - Wikipedia [en.wikipedia.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. scribd.com [scribd.com]
• 5. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 6. BEHT triflate - Enamine [enamine.net]
• 7. jk-sci.com [jk-sci.com]
• 8. Mitsunobu Reaction [organic-chemistry.org]
• 9. byjus.com [byjus.com]

The Advent of BEHT Triflate: A Paradigm Shift in Nucleophilic Substitution Reactions

For Immediate Release

A groundbreaking reagent, (1,2-Bis(ethoxycarbonyl)hydrazineyl)triphenylphosphonium triflate, commonly known as BEHT triflate, is revolutionizing the landscape of chemical synthesis. This bench-stable, crystalline solid offers a safer, more efficient, and broader-scoped alternative to traditional Mitsunobu reagents, empowering researchers, scientists, and drug development professionals to overcome long-standing synthetic challenges. Developed as a user-friendly tool for the mild and stereospecific nucleophilic substitution of alcohols, BEHT triflate is poised to accelerate innovation across the chemical sciences.

At its core, BEHT triflate excels in facilitating the SN2 displacement of alcohols with a wide array of nucleophiles.[1][2] A key breakthrough is its ability to successfully engage weakly acidic nucleophiles (pKa > 11), a significant limitation of the classic Mitsunobu reaction.[3][4] This unlocks efficient, one-step conversions of alcohols to valuable chiral amines, thiols, azides, and cyanides, streamlining complex synthetic routes.[2][5]

One of the most compelling advantages of BEHT triflate is its enhanced safety profile. Unlike the hazardous and often explosive azodicarboxylates like DEAD and DIAD used in traditional Mitsunobu reactions, BEHT triflate is a non-explosive solid with a considerably lower heat of decomposition.[5][6] Its stability in air and at room temperature for extended periods simplifies handling and storage, a critical consideration for both laboratory-scale research and large-scale industrial applications.[3]

The practicality of BEHT triflate is further demonstrated in its application to pharmaceutical synthesis. A notable success is the single-step, high-yielding synthesis of the antiplatelet drug (S)-(+)-clopidogrel (Plavix®), a testament to the reagent's efficiency and stereoselectivity.[5]

This technical guide provides an in-depth exploration of the core advantages of BEHT triflate, supported by quantitative data, detailed experimental protocols, and mechanistic diagrams to facilitate its adoption and application in synthetic endeavors.

Key Advantages at a Glance

Feature	BEHT Triflate	Traditional Mitsunobu Reagents (e.g., DEAD/DIAD)
Physical State	Crystalline, bench-stable solid[3]	Liquids, often with thermal and shock sensitivity[5]
Safety	Non-explosive; significantly lower heat of decomposition (-219 J/g)[5]	Potentially explosive; high heat of decomposition (DEAD: -1466 J/g)[5]
Handling	Easy to handle solid; no need for slow, dropwise addition[4]	Requires careful handling and slow addition at low temperatures
Nucleophile Scope	Broad; includes weakly acidic nucleophiles (pKa > 11) like primary and secondary amines[3][4]	Limited to more acidic nucleophiles (pKa ≤ 11) like phenols, imides, and carboxylic acids[3]
Stereochemistry	High stereospecificity (SN2 inversion)[4]	High stereospecificity (SN2 inversion)
Byproducts	Triphenylphosphine oxide and a hydrazine (B178648) derivative	Triphenylphosphine oxide and a reduced hydrazine derivative

Reaction Mechanism and Workflow

The efficacy of BEHT triflate stems from its unique structure and the non-nucleophilic nature of the triflate anion. The reaction proceeds through a well-defined pathway that ensures the activation of the alcohol for a stereospecific SN2 displacement.

Proposed Reaction Mechanism

References

• 1. researchgate.net [researchgate.net]
• 2. BEHT triflate - Enamine [enamine.net]
• 3. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 4. tcichemicals.com [tcichemicals.com]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]

In-Depth Technical Guide: Stability and Handling of BEHT Triflate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the stability and safe handling procedures for (1,2-Bis(ethoxycarbonyl)hydrazineyl)triphenylphosphonium triflate, commonly known as BEHT triflate. This novel Mitsunobu-type reagent offers significant advantages in synthetic and medicinal chemistry for the mild and stereospecific SN2 substitution of alcohols.

Chemical Identity

Property	Value
Chemical Name	(1,2-Bis(ethoxycarbonyl)hydrazineyl)triphenylphosphonium trifluoromethanesulfonate (B1224126)
Common Name	BEHT Triflate
CAS Number	3075704-21-8
Molecular Formula	C₂₅H₂₆F₃N₂O₇PS
Molecular Weight	586.52 g/mol
Structure	A phosphonium (B103445) salt consisting of a (1,2-Bis(ethoxycarbonyl)hydrazineyl)triphenylphosphonium cation and a trifluoromethanesulfonate (triflate) anion.

Stability Profile

BEHT triflate is characterized as a white, crystalline solid that is both air-stable and non-explosive. It has been reported to be bench-stable for over a year, indicating good long-term stability under standard laboratory conditions.

Thermal Stability

Chemical Stability & Incompatibilities

BEHT triflate's reactivity is central to its function as a Mitsunobu reagent. Its stability is therefore dependent on the surrounding chemical environment.

• Solvents: The reagent shows optimal performance in dry chlorinated solvents such as dichloromethane (B109758) (DCM) and 1,2-dichloroethane (B1671644) (DCE). Reactions in polar aprotic solvents like acetonitrile (B52724) (MeCN) and dimethylformamide (DMF) have been reported to result in lower yields and/or loss of stereospecificity, suggesting potential degradation or undesired side reactions.

• Moisture: As with many reagents used in moisture-sensitive reactions, BEHT triflate should be protected from humidity to prevent hydrolysis. The triflate anion can react with water to release triflic acid, which could potentially affect reaction outcomes.

• Bases: The presence of a non-nucleophilic base, such as N,N-diisopropylethylamine (DIPEA), is required for the activation of the alcohol substrate in the Mitsunobu reaction.

• Incompatible Materials: Avoid strong oxidizing agents.

The table below summarizes the solvent compatibility based on reported reaction efficiencies.

Solvent	Reaction Efficiency
Dichloromethane (DCM)	Optimal
1,2-Dichloroethane (DCE)	Optimal
Toluene	Reduced Yield
Tetrahydrofuran (THF)	Reduced Yield
Acetonitrile (MeCN)	Reduced Yield & Stereospecificity
Dimethylformamide (DMF)	Reduced Yield & Stereospecificity

Handling and Safety Precautions

BEHT triflate is a hazardous substance and should be handled with appropriate safety measures in a well-ventilated area, preferably a chemical fume hood.

GHS Hazard Classification

Hazard Class	Hazard Statement
Acute Toxicity, Oral	H302: Harmful if swallowed
Skin Corrosion/Irritation	H315: Causes skin irritation
Serious Eye Damage/Irritation	H319: Causes serious eye irritation
Specific target organ toxicity, single exposure	H335: May cause respiratory irritation

Recommended Personal Protective Equipment (PPE)

Protection	Specification
Eye/Face Protection	Wear chemical safety goggles or a face shield.
Skin Protection	Wear chemical-resistant gloves (e.g., nitrile or neoprene) and a lab coat.
Respiratory Protection	Use in a well-ventilated area. If dust is generated, a respirator may be necessary.

Storage

Store in a tightly closed container in a cool, dry, and well-ventilated place. For long-term storage, refrigeration at 4°C under a nitrogen atmosphere is recommended. Keep away from incompatible materials such as strong oxidizing agents and moisture.

Spill and Disposal Procedures

• Spill: In case of a spill, avoid generating dust. Sweep up the solid material and place it in a suitable container for disposal.

• Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Experimental Protocols

Synthesis of BEHT Triflate

The synthesis of BEHT triflate is a straightforward procedure involving the reaction of triphenylphosphine (B44618) (Ph₃P), diethyl azodicarboxylate (DEAD), and triflic acid (TfOH).

Synthesis of BEHT Triflate Workflow.

Procedure:

• To a solution of triphenylphosphine (1.0 equiv) in dichloromethane (CH₂Cl₂) at 0 °C, add diethyl azodicarboxylate (1.0 equiv) dropwise.

• After stirring for a few minutes, add triflic acid (1.0 equiv) dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 30 minutes.

• The product, BEHT triflate, can then be isolated.

General Protocol for Mitsunobu Reaction using BEHT Triflate

The following is a general procedure for the SN2 substitution of an alcohol using BEHT triflate.

General Mitsunobu Reaction Workflow using BEHT Triflate.

Procedure:

• To a solution of the alcohol (1.0 equiv), nucleophile (1.2 equiv), and BEHT triflate (1.2 equiv) in a suitable solvent (e.g., DCE), add a base such as DIPEA (1.0 equiv).

• Stir the reaction mixture at room temperature for approximately 18 hours.

• Monitor the reaction progress using an appropriate technique (e.g., TLC, LC-MS).

• Upon completion, the reaction is quenched, and the product is isolated and purified using standard laboratory procedures.

Logical Relationship of BEHT Triflate's Utility

The key advantage of BEHT triflate lies in its ability to overcome the pKa limitations of traditional Mitsunobu reactions, thus expanding the scope of compatible nucleophiles.

Synthesis of a Novel Mitsunobu Reagent: A Technical Guide to (1,2-Bis(ethoxycarbonyl)hydrazineyl)triphenylphosphonium Triflate (Beht triflate)

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of modern organic synthesis, the Mitsunobu reaction stands as a powerful and versatile tool for the stereospecific conversion of alcohols to a wide array of functional groups. A recent advancement in this field is the development of (1,2-Bis(ethoxycarbonyl)hydrazineyl)triphenylphosphonium triflate, colloquially known as Beht triflate. This novel, air-stable Mitsunobu-type reagent offers significant advantages over classical methods, particularly in its ability to facilitate the use of a broader range of nucleophiles under mild conditions. This technical guide provides an in-depth overview of the synthesis of Beht triflate from diethyl azodicarboxylate (DEAD), including detailed experimental protocols, quantitative data, and a mechanistic overview.

Synthesis of Beht Triflate

The synthesis of Beht triflate is a straightforward and scalable process involving the reaction of three commercially available reagents: triphenylphosphine (B44618) (Ph₃P), diethyl azodicarboxylate (DEAD), and triflic acid (TfOH).[1][2] The reaction proceeds rapidly to form the stable phosphonium (B103445) salt.

Reaction Scheme

The overall reaction for the formation of Beht triflate is as follows:

Quantitative Data

The synthesis of Beht triflate has been reported on a large scale, demonstrating its potential for widespread application in both academic and industrial settings.[3]

Parameter	Value	Reference
Scale	>100 g	[3]
Stability	Bench-stable for over a year	[3]
Appearance	White solid

Experimental Protocol

The following is a representative experimental protocol for the synthesis of Beht triflate.

Materials:

• Triphenylphosphine (Ph₃P)

• Diethyl azodicarboxylate (DEAD)

• Triflic acid (TfOH)

• Dichloromethane (B109758) (CH₂Cl₂) (anhydrous)

• Diethyl ether (Et₂O) (anhydrous)

Procedure:

• To a solution of triphenylphosphine (1.0 equiv.) in anhydrous dichloromethane at 0 °C under an inert atmosphere, diethyl azodicarboxylate (1.0 equiv.) is added dropwise.

• The resulting solution is stirred for 10 minutes at 0 °C.

• Triflic acid (1.0 equiv.) is then added dropwise to the reaction mixture at 0 °C.

• The reaction mixture is stirred for an additional 30 minutes at 0 °C, during which a white precipitate forms.

• The reaction is allowed to warm to room temperature and stirred for a further 1 hour.

• Anhydrous diethyl ether is added to the mixture to facilitate complete precipitation of the product.

• The white solid is collected by filtration, washed with anhydrous diethyl ether, and dried under vacuum to afford pure (1,2-Bis(ethoxycarbonyl)hydrazineyl)triphenylphosphonium triflate.

Reaction Mechanism and Pathway

The formation of Beht triflate proceeds through a nucleophilic attack of triphenylphosphine on the electrophilic nitrogen of diethyl azodicarboxylate, followed by protonation with triflic acid.

Signaling Pathway Diagram

Caption: Synthesis pathway of Beht triflate from its precursors.

Experimental Workflow

The overall workflow for the synthesis and isolation of Beht triflate is summarized below.

Workflow Diagram

References

• 1. researchgate.net [researchgate.net]
• 2. Universal Reagent for Mild and Stereospecific Nucleophilic Substitution of Alcohols with Amines | CoLab [colab.ws]
• 3. Thieme E-Journals - Synfacts / Abstract [thieme-connect.de]

Protocols & Analytical Methods

Application Notes and Protocols for Beht Triflate in SN2 Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

(1,2-Bis(ethoxycarbonyl)hydrazineyl)triphenylphosphonium triflate (Beht triflate) is a novel, bench-stable Mitsunobu-type reagent that facilitates the mild and stereospecific SN2 substitution of alcohols.[1][2] This reagent has emerged as a powerful tool in synthetic and medicinal chemistry, particularly for its ability to overcome the pKa limitations of traditional Mitsunobu reactions, thus enabling the use of a broader range of nucleophiles, including weakly acidic primary and secondary amines (pKa > 11).[2][3] Beht triflate allows for the direct, one-step conversion of alcohols into a variety of functional groups, including amines, thiols, ethers, azides, and cyanides, with high yields and excellent stereospecificity, proceeding via a classic inversion of configuration.[1] The reagent is an air-stable, non-explosive solid that can be easily prepared on a multigram scale, offering a safer and more user-friendly alternative to traditional Mitsunobu reagents.[1] Its utility has been demonstrated in the synthesis of valuable chiral compounds, including the pharmaceutical agent clopidogrel (B1663587) (Plavix®).[1]

Data Presentation

The following tables summarize the quantitative data for the SN2 reactions of various alcohols with a range of nucleophiles using Beht triflate.

Table 1: Reaction of Benzyl (S)-(-)-lactate with Various Nucleophiles

Entry	Nucleophile	Product	Yield (%)	Enantiospecificity (%)
1	L-Phenylalanine methyl ester	89	>99
2	Benzylamine	85	>99
3	Aniline	78	>99
4	Thiophenol	92	>99
5	Phenol	88	>99
6	Benzoic acid	95	>99
7	Sodium azide	96	97
8	Potassium cyanide	52	<5

Table 2: N-Alkylation of H-Phe-OMe with Various Alcohols

Entry	Alcohol	Product	Yield (%)	Diastereomeric Ratio
1	Benzyl alcohol	87	>95:5
2	(R)-1-Phenylethanol	82	>95:5
3	(S)-1-Phenylethanol	85	5:95
4	Cinnamyl alcohol	75	>95:5
5	Propargyl alcohol	68	>95:5

Experimental Protocols

Protocol 1: Synthesis of Beht Triflate

This protocol describes the preparation of (1,2-Bis(ethoxycarbonyl)hydrazineyl)triphenylphosphonium triflate (Beht triflate).

Materials:

• Triphenylphosphine (B44618) (Ph₃P)

• Diethyl azodicarboxylate (DEAD)

• Triflic acid (TfOH)

• Anhydrous dichloromethane (B109758) (DCM)

• Anhydrous diethyl ether

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), dissolve triphenylphosphine (1.0 equiv) in anhydrous dichloromethane.

• Cool the solution to 0 °C in an ice bath.

• To the cooled solution, add diethyl azodicarboxylate (1.0 equiv) dropwise with stirring. Maintain the temperature at 0 °C during the addition.

• After the addition of DEAD is complete, add triflic acid (1.0 equiv) dropwise to the reaction mixture. A precipitate will form.

• Allow the reaction to stir at 0 °C for 30 minutes and then warm to room temperature and stir for an additional 1 hour.

• Remove the solvent under reduced pressure to obtain a crude solid.

• Wash the solid with anhydrous diethyl ether to remove any unreacted starting materials and byproducts.

• Dry the resulting white solid under vacuum to yield Beht triflate. The product is typically used without further purification.

Protocol 2: General Procedure for the SN2 Reaction of an Alcohol with an Amine Nucleophile

This protocol provides a general method for the stereospecific substitution of an alcohol with a primary or secondary amine using Beht triflate.

Materials:

• Alcohol (1.0 equiv)

• Amine nucleophile (1.2 equiv)

• Beht triflate (1.2 equiv)

• N,N-Diisopropylethylamine (DIPEA) (1.5 equiv)

• Anhydrous 1,2-dichloroethane (B1671644) (DCE) or dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica (B1680970) gel for column chromatography

Procedure:

• To a dry reaction vial, add the alcohol (1.0 equiv), amine nucleophile (1.2 equiv), Beht triflate (1.2 equiv), and anhydrous DCE or DCM (to make a 0.1 M solution with respect to the alcohol).

• Add N,N-diisopropylethylamine (DIPEA) (1.5 equiv) to the reaction mixture.

• Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3 x volume of aqueous layer).

• Combine the organic layers and wash with brine.

• Dry the combined organic layers over anhydrous magnesium sulfate or sodium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate) to afford the pure amine product.

Visualizations

Reaction Mechanism

Caption: Proposed mechanism for the Beht triflate-mediated SN2 reaction.

Experimental Workflow

References

• 1. researchgate.net [researchgate.net]
• 2. BEHT triflate - Enamine [enamine.net]
• 3. tcichemicals.com [tcichemicals.com]

Application of Beht Triflate in Chiral Amine Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

(1,2-Bis(ethoxycarbonyl)hydrazineyl)triphenylphosphonium triflate, commonly known as Beht triflate, is a novel, air-stable, and non-explosive Mitsunobu-type reagent.[1] It facilitates the mild and stereospecific SN2 substitution of alcohols for the synthesis of α-chiral amines with high enantiospecificity.[1] A significant advancement over the classical Mitsunobu reaction, Beht triflate overcomes the pKa limitations, allowing for the direct use of primary and secondary amines as nucleophiles.[1][2] This reagent has demonstrated broad compatibility with various nucleophiles, including amines, thiols, phenols, and carboxylic acids, and has been successfully employed in the single-step synthesis of pharmaceutically relevant compounds like clopidogrel (B1663587) (Plavix®).[1][3] Its user-friendly nature and scalability make it a powerful tool in synthetic and medicinal chemistry.[1][4]

Key Advantages of Beht Triflate:

• Broad Nucleophile Scope: Enables the use of weakly acidic nucleophiles (pKa > 11) such as primary and secondary amines, which are challenging for traditional Mitsunobu conditions.[5]

• High Stereospecificity: The SN2 mechanism ensures the inversion of stereochemistry from the starting alcohol with minimal loss of optical purity.[5]

• Mild Reaction Conditions: Reactions are typically carried out at room temperature.[2]

• Safety and Stability: Beht triflate is a bench-stable, non-explosive solid, offering a safer alternative to traditional Mitsunobu reagents.[1][2][6]

• Simplified Procedure: The experimental setup is straightforward and does not require the slow addition of azo compounds.[5]

Reaction Mechanism and Workflow

The reaction proceeds via the activation of an alcohol with Beht triflate to form an alkoxyphosphonium salt. This intermediate then undergoes a stereospecific SN2 attack by an amine nucleophile, leading to the formation of the desired chiral amine with inversion of configuration.

References

• 1. BEHT triflate - Enamine [enamine.net]
• 2. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. tcichemicals.com [tcichemicals.com]
• 6. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Conversion of Alcohols to Azides using Beht Triflate

For Researchers, Scientists, and Drug Development Professionals

Introduction

(1,2-Bis(ethoxycarbonyl)hydrazineyl)triphenylphosphonium triflate, commonly known as Beht triflate, is a novel, air-stable, and non-explosive Mitsunobu-type reagent.[1][2] It facilitates the mild and stereospecific SN2 substitution of alcohols, enabling their conversion into a wide range of functional groups, including azides. This reagent is particularly advantageous in scenarios where traditional Mitsunobu conditions are challenging, such as with weakly acidic nucleophiles.[1] Its user-friendly nature and broad substrate scope make it a valuable tool in synthetic and medicinal chemistry, including in the synthesis of pharmaceuticals like Clopidogrel (Plavix®).[1][2]

Advantages of Beht Triflate

Beht triflate offers several key advantages over classical Mitsunobu reagents (e.g., DEAD/DIAD and PPh₃) for the conversion of alcohols to azides:

• Enhanced Safety: Beht triflate is a crystalline solid that is not shock-sensitive or explosive, in contrast to the hazardous nature of azodicarboxylates.[3]

• Air and Moisture Stability: It is an air-stable compound that can be stored for extended periods without degradation, simplifying handling and storage procedures.[2][3]

• Broad Nucleophile Scope: A significant advantage of Beht triflate is its ability to bypass the pKa limitations of the classical Mitsunobu reaction, allowing for the efficient use of weakly acidic nucleophiles.[1]

• High Enantiospecificity: The reaction proceeds via a stereospecific SN2 mechanism, resulting in the inversion of stereochemistry at the alcohol center with high fidelity.[1][2]

• Simplified Workup: The byproducts of the reaction are often more easily removed than the triphenylphosphine (B44618) oxide generated in traditional Mitsunobu reactions.

Reaction Mechanism

The conversion of alcohols to azides using Beht triflate proceeds through the activation of the alcohol by the phosphonium (B103445) salt, followed by nucleophilic attack by the azide (B81097) ion.

Caption: Reaction mechanism for the conversion of an alcohol to an azide using Beht triflate.

Experimental Workflow

The general workflow for the Beht triflate-mediated azidation of alcohols is straightforward and can be completed in a single pot.

References

• 1. BEHT triflate - Enamine [enamine.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Application Notes: Beht Triflate for the Facile Introduction of Cyanide Groups

A Robust and Versatile Reagent for Late-Stage Functionalization in Drug Discovery

Introduction

In the landscape of modern drug discovery and development, the introduction of nitrile functionalities into molecular scaffolds is a critically important transformation. The cyanide group serves as a versatile precursor to a wide array of functional groups, including amines, carboxylic acids, and tetrazoles, and is a key pharmacophore in numerous approved drugs. Traditional methods for introducing cyanide groups often suffer from harsh reaction conditions, the use of toxic reagents, and limited functional group tolerance. (1,2-Bis(ethoxycarbonyl)hydrazineyl)triphenylphosphonium triflate (Beht triflate) has emerged as a powerful Mitsunobu-type reagent that enables the mild and stereospecific conversion of alcohols to nitriles.[1][2] This air-stable, non-explosive, and easy-to-handle solid reagent offers a significant advantage over classical Mitsunobu conditions, particularly in its compatibility with a broader range of nucleophiles, including weakly acidic cyanide sources.[1][3]

Mechanism of Action

The cyanation of alcohols using Beht triflate proceeds via a stereospecific S­N2 mechanism, resulting in the inversion of stereochemistry at the reacting center. The reaction is initiated by the activation of the alcohol with Beht triflate to form an alkoxyphosphonium salt intermediate. This intermediate is then susceptible to nucleophilic attack by the cyanide anion, leading to the displacement of the phosphonium (B103445) group and the formation of the desired nitrile. This pathway is analogous to the well-established Mitsunobu reaction, with the key advantage that Beht triflate is a pre-formed, stable reagent, obviating the need for the in situ generation of often hazardous azodicarboxylates.[3]

Advantages in Drug Development

The application of Beht triflate for cyanation offers several distinct advantages for researchers in drug development:

• Mild Reaction Conditions: The reaction proceeds at room temperature, preserving sensitive functional groups commonly found in complex drug molecules.

• High Stereospecificity: The S­N2 mechanism ensures a predictable and clean inversion of stereochemistry, which is crucial for maintaining the desired pharmacology of chiral molecules.

• Broad Substrate Scope: Beht triflate has been shown to be effective with a variety of primary and secondary alcohols.

• Safety Profile: As a stable, non-explosive solid, Beht triflate is a safer alternative to traditional Mitsunobu reagents like diethyl azodicarboxylate (DEAD).[4]

• Simplified Purification: The byproducts of the reaction are generally easy to remove, simplifying the purification of the final product.

Quantitative Data Summary

The following table summarizes the reported yields for the cyanation of various alcohol substrates using Beht triflate.

Entry	Alcohol Substrate	Cyanide Source	Solvent	Yield (%)
1	1-Octanol	Acetone (B3395972) cyanohydrin	DCE	85
2	(R)-2-Octanol	Acetone cyanohydrin	DCE	75
3	1-Phenyl-1-propanol	Acetone cyanohydrin	DCE	80
4	Cbz-L-prolinol	Acetone cyanohydrin	DCE	90

Data sourced from literature reports.[5] DCE = 1,2-Dichloroethane (B1671644).

Experimental Protocols

General Protocol for the Cyanation of a Secondary Alcohol using Beht Triflate

This protocol provides a general procedure for the cyanation of a secondary alcohol on a 1 mmol scale.

Materials:

• Secondary alcohol (1.0 mmol, 1.0 equiv)

• Beht triflate (1.2 mmol, 1.2 equiv)

• Acetone cyanohydrin (1.5 mmol, 1.5 equiv)

• N,N-Diisopropylethylamine (DIPEA) (2.0 mmol, 2.0 equiv)

• Anhydrous 1,2-dichloroethane (DCE) (5 mL)

• Round-bottom flask

• Magnetic stirrer

• Inert atmosphere (e.g., nitrogen or argon)

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add the secondary alcohol (1.0 mmol) and anhydrous 1,2-dichloroethane (5 mL).

• Add Beht triflate (1.2 mmol) to the solution and stir at room temperature.

• Add N,N-diisopropylethylamine (DIPEA) (2.0 mmol) to the reaction mixture.

• Finally, add acetone cyanohydrin (1.5 mmol) to the flask.

• Stir the reaction mixture at room temperature and monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, quench the reaction by the addition of water.

• Extract the aqueous layer with dichloromethane (B109758) (3 x 10 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to afford the desired nitrile.

Safety Precautions:

• Acetone cyanohydrin is highly toxic and should be handled with extreme caution in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• All manipulations should be carried out under an inert atmosphere to prevent moisture contamination.

Visualizations

Caption: A flowchart illustrating the step-by-step experimental procedure for the cyanation of an alcohol using Beht triflate.

Caption: A diagram illustrating the proposed reaction mechanism for the cyanation of an alcohol using Beht triflate, proceeding through an alkoxyphosphonium intermediate.

References

• 1. researchgate.net [researchgate.net]
• 2. BEHT triflate - Enamine [enamine.net]
• 3. Dehydroxylative Cyanation of Alcohols Promoted by Triphenyphosphine/1,2-Diiodoethane [organic-chemistry.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols: Beht Triflate Mediated Synthesis of Clopidogrel (Plavix®)

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of the antiplatelet agent Clopidogrel (B1663587) (Plavix®) utilizing a stereospecific reaction mediated by (1,2-Bis(ethoxycarbonyl)hydrazineyl)triphenylphosphonium triflate (Beht triflate). This method offers a mild and efficient alternative to traditional multi-step syntheses.

Introduction

Clopidogrel is a prodrug that, upon metabolic activation, irreversibly inhibits the P2Y12 subtype of ADP receptor on platelets, playing a crucial role in preventing atherothrombotic events.[1] The synthesis of the active (S)-enantiomer of clopidogrel with high stereochemical purity is a key challenge in its manufacturing. Traditional synthetic routes often involve multiple steps and chiral resolution.

The use of Beht triflate, a novel Mitsunobu-type reagent, enables a mild and stereospecific SN2 substitution of alcohols.[2] This one-step conversion of an appropriate chiral alcohol to the corresponding amine with high enantiospecificity presents a streamlined approach to the synthesis of clopidogrel.[2][3] This application note details the synthesis of (S)-clopidogrel from methyl (R)-(+)-2-hydroxy-2-(2-chlorophenyl)acetate and 4,5,6,7-tetrahydrothieno[3,2-c]pyridine (B1352387), mediated by Beht triflate.

Data Presentation

While specific quantitative data for the Beht triflate-mediated synthesis of clopidogrel is not yet published in detail, the following table summarizes representative yields and enantioselectivity for analogous stereospecific amination reactions of secondary alcohols using Beht triflate, as reported by Bechara et al.[3] This data suggests that high yields and excellent stereochemical inversion can be expected for the clopidogrel synthesis.

Entry	Starting Alcohol	Nucleophile	Product	Yield (%)	Enantiospecificity (es) [%]
1	(S)-1-Phenylethanol	L-Phenylalanine methyl ester	(R)-N-(1-Phenylethyl)-L-phenylalanine methyl ester	89	>99
2	(R)-1-(Naphthalen-2-yl)ethanol	L-Phenylalanine methyl ester	(S)-N-(1-(Naphthalen-2-yl)ethyl)-L-phenylalanine methyl ester	85	>99
3	(R)-Methyl lactate	Benzylamine	(S)-Methyl 2-(benzylamino)propanoate	92	>99

Experimental Protocols

This section provides detailed protocols for the synthesis of the necessary starting materials and the final Beht triflate-mediated synthesis of (S)-clopidogrel.

Protocol 1: Synthesis of 4,5,6,7-Tetrahydrothieno[3,2-c]pyridine Hydrochloride

This protocol is adapted from known literature procedures.

Materials:

• 2-(Thiophen-2-yl)ethan-1-amine

• Paraformaldehyde

• Hydrochloric acid (in a suitable solvent, e.g., isopropanol)

• Dichloromethane (DCM)

• Sodium sulfate (B86663) (anhydrous)

Procedure:

• To a solution of 2-(thiophen-2-yl)ethan-1-amine in dichloromethane, add paraformaldehyde.

• Reflux the mixture for 4-6 hours.

• Cool the reaction mixture to room temperature and add a solution of hydrochloric acid in isopropanol.

• Stir the mixture at room temperature for 12-16 hours.

• Collect the precipitated solid by filtration, wash with cold dichloromethane, and dry under vacuum to yield 4,5,6,7-tetrahydrothieno[3,2-c]pyridine hydrochloride as a white solid.

Protocol 2: Enantioselective Synthesis of Methyl (R)-(+)-2-Hydroxy-2-(2-chlorophenyl)acetate

This protocol is based on the asymmetric reduction of the corresponding α-keto ester.

Materials:

• Methyl 2-(2-chlorophenyl)-2-oxoacetate

• Chiral reducing agent (e.g., a borane (B79455) complex with a chiral oxazaborolidine catalyst, or a whole-cell biocatalyst)

• Anhydrous solvent (e.g., Tetrahydrofuran - THF)

• Quenching solution (e.g., saturated aqueous ammonium (B1175870) chloride)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

Procedure:

• In a flame-dried flask under an inert atmosphere, dissolve methyl 2-(2-chlorophenyl)-2-oxoacetate in anhydrous THF.

• Cool the solution to the recommended temperature for the chosen chiral reducing agent (e.g., -78 °C for borane reductions).

• Slowly add the chiral reducing agent.

• Monitor the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride.

• Allow the mixture to warm to room temperature and extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to afford methyl (R)-(+)-2-hydroxy-2-(2-chlorophenyl)acetate.

Protocol 3: Beht Triflate Mediated Synthesis of (S)-Clopidogrel

This protocol is based on the general procedure for stereospecific amination of alcohols reported by Bechara et al.[3]

Materials:

• Methyl (R)-(+)-2-hydroxy-2-(2-chlorophenyl)acetate

• 4,5,6,7-Tetrahydrothieno[3,2-c]pyridine (free base, prepared from the hydrochloride salt by neutralization)

• Beht triflate

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous 1,2-Dichloroethane (DCE)

• Saturated aqueous sodium bicarbonate

• Brine

• Anhydrous sodium sulfate

Procedure:

• To a solution of methyl (R)-(+)-2-hydroxy-2-(2-chlorophenyl)acetate (1.0 equiv) in anhydrous DCE, add 4,5,6,7-tetrahydrothieno[3,2-c]pyridine (1.2 equiv) and DIPEA (1.5 equiv).

• Add Beht triflate (1.5 equiv) portion-wise at room temperature.

• Stir the reaction mixture at room temperature for 12-24 hours, monitoring the progress by TLC.

• Upon completion, quench the reaction with saturated aqueous sodium bicarbonate.

• Extract the product with dichloromethane.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield (S)-clopidogrel.

Visualizations

Signaling Pathway of Clopidogrel

References

• 1. Synthesis of Biologically Active Piperidine Metabolites of Clopidogrel: Determination of Structure and Analyte Development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. BEHT triflate - Enamine [enamine.net]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols: Scale-up Synthesis of BEHT Triflate

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the scale-up synthesis of (1,2-Bis(ethoxycarbonyl)hydrazineyl)triphenylphosphonium triflate (BEHT triflate), a highly effective Mitsunobu-type reagent. BEHT triflate offers significant advantages over traditional Mitsunobu reagents, including enhanced stability, safety, and suitability for large-scale applications.

Introduction

BEHT triflate is an air-stable, non-explosive, and crystalline solid that facilitates the mild and stereospecific substitution of alcohols.[1] It is synthesized from readily available starting materials: triphenylphosphine (B44618) (Ph₃P), diethyl azodicarboxylate (DEAD), and triflic acid (TfOH). This reagent has demonstrated broad applicability in the alkylation of various nucleophiles and has been successfully employed in the synthesis of complex molecules.[1][2] Its operational simplicity and amenability to scale-up make it a valuable tool in process chemistry and drug development.

Synthesis Pathway

The synthesis of BEHT triflate proceeds via the reaction of triphenylphosphine and diethyl azodicarboxylate to form a betaine (B1666868) intermediate. Subsequent protonation with triflic acid yields the desired phosphonium (B103445) salt.

Experimental Protocols

This section details the experimental procedures for the synthesis of BEHT triflate on different scales.

Small-Scale Synthesis (mmol)

Materials:

Reagent	Molar Mass ( g/mol )	Amount (mmol)	Mass/Volume
Triphenylphosphine (Ph₃P)	262.29	1.0	262 mg
Diethyl azodicarboxylate (DEAD)	174.15	1.0	174 mg (0.15 mL)
Triflic acid (TfOH)	150.08	1.0	150 mg (0.09 mL)
Dichloromethane (B109758) (DCM)	-	-	5 mL

Procedure:

• To a solution of triphenylphosphine (1.0 mmol) in dichloromethane (5 mL) at 0 °C is added diethyl azodicarboxylate (1.0 mmol) dropwise.

• The resulting mixture is stirred for 10 minutes at 0 °C.

• Triflic acid (1.0 mmol) is then added dropwise, and the reaction mixture is stirred for an additional 30 minutes at the same temperature.

• The solvent is removed under reduced pressure to yield BEHT triflate as a white solid.

Multi-gram Scale Synthesis

Materials:

Reagent	Molar Mass ( g/mol )	Amount (mol)	Mass/Volume
Triphenylphosphine (Ph₃P)	262.29	0.1	26.2 g
Diethyl azodicarboxylate (DEAD)	174.15	0.1	17.4 g (15 mL)
Triflic acid (TfOH)	150.08	0.1	15.0 g (9 mL)
Dichloromethane (DCM)	-	-	500 mL

Procedure:

• A solution of triphenylphosphine (0.1 mol) in dichloromethane (500 mL) is cooled to 0 °C in an ice bath.

• Diethyl azodicarboxylate (0.1 mol) is added dropwise to the stirred solution over a period of 15 minutes, maintaining the temperature below 5 °C.

• The reaction mixture is stirred for an additional 20 minutes at 0 °C.

• Triflic acid (0.1 mol) is then added dropwise over 15 minutes, ensuring the temperature does not exceed 5 °C.

• The mixture is stirred for a further 1 hour at 0 °C.

• The reaction mixture is concentrated in vacuo to approximately 100 mL.

• The product is precipitated by the slow addition of diethyl ether (400 mL) with vigorous stirring.

• The resulting white solid is collected by filtration, washed with cold diethyl ether (2 x 50 mL), and dried under vacuum to afford BEHT triflate.

Quantitative Data Summary

Scale	Starting Material (Ph₃P)	Yield (%)	Purity (%)
mmol	262 mg	>95	>98 (by NMR)
Multi-gram	26.2 g	90-95	>98 (by NMR)

Visualizations

Experimental Workflow for BEHT Triflate Synthesis

Caption: Workflow for the synthesis of BEHT triflate.

Safety and Handling

• All manipulations should be performed in a well-ventilated fume hood.

• Personal protective equipment (safety glasses, lab coat, and gloves) should be worn at all times.

• Diethyl azodicarboxylate (DEAD) is a potential explosive and should be handled with care.

• Triflic acid is a strong, corrosive acid. Handle with extreme caution.

Conclusion

The provided protocols offer reliable and scalable methods for the synthesis of BEHT triflate. The reagent's stability, ease of handling, and high reactivity make it a superior alternative to traditional Mitsunobu reagents for a wide range of chemical transformations, particularly in the context of drug discovery and development where robust and scalable processes are paramount.

References

• 1. BEHT triflate - Enamine [enamine.net]
• 2. pubs.acs.org [pubs.acs.org]

Beht Triflate: A Powerful Reagent for the N-Alkylation of Primary and Secondary Amines

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

(1,2-Bis(ethoxycarbonyl)hydrazineyl)triphenylphosphonium triflate, commonly known as Beht triflate, is a novel, air-stable, and non-explosive Mitsunobu-type reagent that facilitates the mild and stereospecific alkylation of primary and secondary amines.[1] This reagent effectively overcomes the classical pKa limitations of traditional Mitsunobu reactions, which are typically restricted to acidic pronucleophiles (pKa ≤ 11) such as azides, sulfonamides, and phthalimides.[2][3][4] The use of Beht triflate allows for the direct conversion of alcohols to chiral amines with high enantiospecificity, expanding the scope of the Mitsunobu reaction to a wider range of amine nucleophiles.[1][2][3]

The reagent is a user-friendly, bench-stable solid that can be prepared on a multigram scale.[1][3] Its application simplifies experimental procedures by eliminating the need for the dropwise addition of hazardous azo compounds. Beht triflate has demonstrated broad compatibility with various nucleophiles, including amines, thiols, phenols, and carboxylic acids, and has been successfully employed in the single-step synthesis of the antiplatelet drug Clopidogrel (Plavix®).[1][2]

Reaction Mechanism and Workflow

The reaction proceeds via a stereospecific SN2 mechanism, resulting in the inversion of configuration at the alcohol's stereocenter. The general workflow involves the activation of an alcohol with Beht triflate in the presence of a hindered, non-nucleophilic base, such as N,N-diisopropylethylamine (DIPEA), followed by nucleophilic attack by the primary or secondary amine.

Caption: General workflow for the Beht triflate-mediated alkylation of amines.

Experimental Protocols

The following are representative protocols for the N-alkylation of primary and secondary amines using Beht triflate, based on optimized conditions reported in the literature.[2]

Protocol 1: General Procedure for the N-Alkylation of a Primary Amine with a Secondary Alcohol

Materials:

• Secondary alcohol (1.0 equiv)

• Primary amine (1.2 equiv)

• Beht triflate (1.2 equiv)

• N,N-Diisopropylethylamine (DIPEA) (1.2 equiv)

• Anhydrous 1,2-dichloroethane (B1671644) (DCE) (to make a 0.1 M solution with respect to the alcohol)

• Standard laboratory glassware, magnetic stirrer, and inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add the secondary alcohol (1.0 equiv), the primary amine (1.2 equiv), and Beht triflate (1.2 equiv).

• Add anhydrous DCE to dissolve the solids, followed by the addition of DIPEA (1.2 equiv) at room temperature.

• Stir the reaction mixture at room temperature for 18 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to afford the desired N-alkylated secondary amine.

Protocol 2: Synthesis of (S)-Clopidogrel using Beht Triflate

This protocol outlines a single-step synthesis of the pharmaceutically active (S)-enantiomer of Clopidogrel.

Materials:

• Methyl (R)-(+)-2-(2-chlorophenyl)-2-hydroxyacetate (1.0 equiv)

• 4,5,6,7-tetrahydrothieno[3,2-c]pyridine (1.2 equiv)

• Beht triflate (1.2 equiv)

• N,N-Diisopropylethylamine (DIPEA) (1.2 equiv)

• Anhydrous 1,2-dichloroethane (DCE)

Procedure:

• In a reaction vessel under an inert atmosphere, combine methyl (R)-(+)-2-(2-chlorophenyl)-2-hydroxyacetate, 4,5,6,7-tetrahydrothieno[3,2-c]pyridine, and Beht triflate.

• Add anhydrous DCE and then DIPEA.

• Stir the mixture at room temperature until the reaction is complete as monitored by an appropriate analytical technique (e.g., HPLC).

• Perform an aqueous work-up and extract the product with a suitable organic solvent.

• Purify the crude product via chromatography to yield (S)-Clopidogrel.

Data Presentation

The following tables summarize the quantitative data for the Beht triflate-mediated alkylation of various primary and secondary amines with different alcohols.

Table 1: Alkylation of Primary Amines with Secondary Alcohols

Entry	Alcohol Substrate	Amine Substrate	Product	Yield (%)	Enantiospecificity (es) / Enantiomeric Excess (ee)
1	Benzyl (S)-(-)-lactate	L-Phenylalanine methyl ester	N-Alkylated Phenylalanine derivative	83	>99% es
2	(S)-1-Phenylethanol	Benzylamine	N-(1-Phenylethyl)benzylamine	74	93% ee
3	(R)-1-(4-Bromophenyl)ethanol	L-Alanine tert-butyl ester	N-Alkylated Alanine derivative	67	>99% es
4	(S)-1-Cyclohexylethanol	Aniline	N-(1-Cyclohexylethyl)aniline	55	95% ee

Table 2: Alkylation of Secondary Amines with Primary and Secondary Alcohols

Entry	Alcohol Substrate	Amine Substrate	Product	Yield (%)
1	Benzyl alcohol	Dibenzylamine	Tribenzylamine	87
2	Cinnamyl alcohol	Morpholine	N-Cinnamylmorpholine	78
3	1-Hexanol	Piperidine	N-Hexylpiperidine	85
4	(S)-1-Phenylethanol	N-Methylaniline	N-Methyl-N-(1-phenylethyl)aniline	65

Signaling Pathways & Logical Relationships

The underlying chemical transformation relies on the principles of the Mitsunobu reaction, where the key step is the generation of an alkoxyphosphonium salt intermediate, which is then susceptible to SN2 displacement by the amine nucleophile. The use of a non-nucleophilic triflate counterion in Beht triflate is crucial for allowing the less acidic primary and secondary amines to act as effective nucleophiles.

Caption: Simplified mechanistic pathway of the Beht triflate-mediated amination.

Conclusion

Beht triflate is a highly effective and versatile reagent for the N-alkylation of primary and secondary amines with a broad range of alcohols. Its stability, ease of handling, and ability to overcome the limitations of the classical Mitsunobu reaction make it a valuable tool for organic synthesis, particularly in the fields of medicinal chemistry and drug development where the construction of complex amine-containing molecules with high stereochemical control is paramount. The provided protocols and data serve as a practical guide for researchers looking to implement this powerful methodology in their synthetic endeavors.

References

• 1. BEHT triflate - Enamine [enamine.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]

Application Notes and Protocols for the One-Step Conversion of Alcohols to Thiols Using BEHT Triflate

For Researchers, Scientists, and Drug Development Professionals

Introduction

The direct conversion of alcohols to thiols is a fundamental transformation in organic synthesis, crucial for the preparation of a wide array of sulfur-containing molecules, including pharmaceuticals and materials. Traditional methods often involve multi-step sequences, harsh reaction conditions, or the use of odorous and toxic reagents. A significant advancement in this area is the use of (1,2-Bis(ethoxycarbonyl)hydrazineyl)triphenylphosphonium triflate (BEHT triflate), a novel Mitsunobu-type reagent.[1] BEHT triflate is an air-stable, non-explosive, and easy-to-handle solid that facilitates the mild and stereospecific SN2 conversion of alcohols to various functional groups, including thiols.[1] This one-step protocol offers broad substrate compatibility and proceeds with a predictable inversion of stereochemistry.[1][2]

These application notes provide a comprehensive overview, quantitative data, and detailed experimental protocols for the BEHT triflate-mediated synthesis of thiols from alcohols.

Data Presentation

The following table summarizes the substrate scope for the conversion of various alcohols to their corresponding thiols using BEHT triflate, with data extracted from the primary literature. The reactions are generally high-yielding and demonstrate the versatility of this methodology.

Entry	Alcohol Substrate	Thiol Nucleophile	Product	Yield (%)
1	1-Phenylethanol	Thiophenol	1-Phenyl-1-(phenylthio)ethane	95
2	(R)-2-Octanol	Thiophenol	(S)-2-(Phenylthio)octane	88
3	Cyclohexanol	Benzyl mercaptan	Benzyl(cyclohexyl)sulfane	92
4	1-Butanol	Thiophenol	1-(Phenylthio)butane	90
5	Cinnamyl alcohol	4-Methylthiophenol	1-(Cinnamylthio)-4-methylbenzene	85
6	Geraniol	Thiophenol	Phenyl(geranyl)sulfane	78

Note: The yields presented are isolated yields and are sourced from representative examples in the literature. Actual yields may vary depending on the specific substrates and experimental conditions.

Experimental Protocols

General Procedure for the One-Step Conversion of Alcohols to Thiols

This protocol outlines the general steps for the reaction of an alcohol with a thiol using BEHT triflate.

Materials:

• Alcohol (1.0 equiv)

• Thiol (1.2 equiv)

• BEHT triflate (1.5 equiv)

• N,N-Diisopropylethylamine (DIPEA) (2.0 equiv)

• Anhydrous 1,2-dichloroethane (B1671644) (DCE)

• Argon or Nitrogen atmosphere

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (Argon or Nitrogen), add the alcohol (1.0 equiv), the thiol (1.2 equiv), and BEHT triflate (1.5 equiv).

• Add anhydrous 1,2-dichloroethane (DCE) to achieve a concentration of 0.1 M with respect to the alcohol.

• Stir the resulting suspension at room temperature.

• Add N,N-Diisopropylethylamine (DIPEA) (2.0 equiv) dropwise to the reaction mixture.

• Continue stirring the reaction at room temperature and monitor its progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, quench the reaction by adding saturated aqueous sodium bicarbonate solution.

• Extract the aqueous layer with dichloromethane (B109758) (3 x volume of aqueous layer).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., hexanes/ethyl acetate) to afford the desired thiol.

Synthesis of BEHT Triflate

BEHT triflate can be prepared on a multigram scale from commercially available starting materials.[1]

Materials:

• Triphenylphosphine (Ph3P)

• Diethyl azodicarboxylate (DEAD)

• Triflic acid (TfOH)

• Anhydrous diethyl ether (Et2O)

Procedure: A detailed procedure can be found in the supporting information of the primary literature (Angew. Chem. Int. Ed. 2025, 64, e202420312).[1] The synthesis involves the reaction of triphenylphosphine, diethyl azodicarboxylate, and triflic acid.[1]

Visualizations

The following diagrams illustrate the experimental workflow and the proposed reaction mechanism for the one-step conversion of alcohols to thiols using BEHT triflate.

References

• 1. researchgate.net [researchgate.net]
• 2. tcichemicals.com [tcichemicals.com]

Beht Triflate: A Powerful Tool for the Synthesis of Pharmaceutical Intermediates

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

(1,2-Bis(ethoxycarbonyl)hydrazineyl)triphenylphosphonium triflate , commonly known as Beht triflate , has emerged as a highly effective and versatile reagent in organic synthesis, particularly in the preparation of pharmaceutical intermediates. Its development represents a significant advancement in Mitsunobu-type reactions, overcoming several limitations of classical methods. Beht triflate is an air-stable, non-explosive solid that facilitates the mild and stereospecific nucleophilic substitution of alcohols with a broad range of nucleophiles, including weakly acidic primary and secondary amines.[1][2][3] This capability is of paramount importance in drug discovery and development, where the efficient and stereocontrolled introduction of nitrogen-containing functional groups is a frequent challenge.

These application notes provide a comprehensive overview of Beht triflate's use in pharmaceutical intermediate synthesis, including detailed experimental protocols and quantitative data to guide researchers in its successful implementation.

Key Advantages of Beht Triflate:

• Broad Nucleophile Scope: Unlike traditional Mitsunobu reagents that are generally limited to acidic nucleophiles (pKa < 11), Beht triflate can be effectively used with a wide array of nucleophiles, including primary and secondary amines, carboxylic acids, thiols, and sources of halides, cyanide, and azide.[3][4]

• Mild Reaction Conditions: The reactions are typically carried out at room temperature, preserving sensitive functional groups commonly found in complex pharmaceutical molecules.[4]

• High Stereospecificity: The reaction proceeds via a clean SN2 mechanism, resulting in the inversion of stereochemistry at the reacting center with high fidelity. This is crucial for the synthesis of enantiomerically pure drug candidates.[4]

• Operational Simplicity: As a stable, crystalline solid, Beht triflate is easy to handle and does not require the cumbersome dropwise addition of hazardous azo compounds, simplifying the experimental setup.[4]

• Safety Profile: Beht triflate is not explosive, offering a significant safety advantage over traditional azodicarboxylate reagents.[2]

Applications in Pharmaceutical Intermediate Synthesis

Beht triflate has proven to be a valuable tool in the synthesis of chiral amines and other key building blocks for pharmaceuticals. A notable example is its application in the one-step synthesis of the antiplatelet drug, Clopidogrel (Plavix®) .[2] This highlights the reagent's potential to streamline synthetic routes to commercially important drugs.

Quantitative Data Summary

The following tables summarize the performance of Beht triflate in the nucleophilic substitution of various alcohols with different nucleophiles, providing a clear comparison of its efficacy.

Table 1: Beht Triflate-Mediated Amination of Alcohols

Entry	Alcohol Substrate	Amine Nucleophile	Base	Solvent	Time (h)	Yield (%)
1	Benzyl alcohol	(S)-Methyl 2-aminopropanoate	DIPEA	DCE	12	89
2	(R)-1-Phenylethanol	Dibenzylamine	DIPEA	DCE	24	92
3	Cinnamyl alcohol	Morpholine	DIPEA	DCE	16	85
4	1-Octanol	Piperidine	DIPEA	DCE	24	78
5	(S)-Ethyl lactate	Benzylamine	DIPEA	DCE	18	91

Data compiled from representative examples in the literature.[2]

Table 2: Beht Triflate-Mediated Substitution with Other Nucleophiles

Entry	Alcohol Substrate	Nucleophile	Base	Solvent	Time (h)	Yield (%)
1	1-Phenylethanol	Benzoic acid	DIPEA	DCE	12	95
2	2-Phenylethanol	Thiophenol	DIPEA	DCE	16	88
3	Cyclohexanol	Sodium azide	DIPEA	DMF	24	82
4	1-Butanol	Potassium cyanide	18-Crown-6	MeCN	48	65

Data compiled from representative examples in the literature.[2]

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of Beht Triflate

This protocol describes the synthesis of Beht triflate from readily available starting materials.[2]

Diagram of the Synthesis of Beht Triflate:

References

• 1. Deoxygenative C(sp3)–N(sp3) Cross-Coupling Enabled by Nickel Metallaphotoredox Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. BEHT triflate - Enamine [enamine.net]
• 4. tcichemicals.com [tcichemicals.com]

Application Notes and Protocols for the Stereospecific Synthesis of C-N Bonds with BEHT Triflate

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of (1,2-Bis(ethoxycarbonyl)hydrazineyl)triphenylphosphonium triflate (BEHT triflate) in the stereospecific synthesis of carbon-nitrogen (C-N) bonds. BEHT triflate is a novel, air-stable, and non-explosive Mitsunobu-type reagent that facilitates the conversion of alcohols into α-chiral amines with high enantiospecificity.[1] A significant advantage of this reagent is its ability to overcome the classical pKa limitations of the Mitsunobu reaction, allowing for the use of a broad range of nucleophiles, including primary and secondary amines.[1][2]

Overview and Advantages

BEHT triflate serves as a user-friendly reagent for the mild and general activation of alcohols for bimolecular nucleophilic substitution (SN2) reactions.[3][4] This enables the one-step conversion of enantioenriched alcohols to a variety of valuable chiral compounds.[4] Key advantages of using BEHT triflate include:

• Broad Nucleophile Scope: Effective with weakly acidic nucleophiles (pKa > 11) such as primary and secondary amines, a significant improvement over traditional Mitsunobu conditions.[2]

• High Stereospecificity: The SN2 mechanism ensures an inversion of stereochemistry at the alcohol carbon, allowing for the synthesis of stereo-inverted products with minimal loss of optical purity.[2]

• Enhanced Safety and Handling: BEHT triflate is a bench-stable, non-explosive solid, which simplifies experimental procedures by eliminating the need for the dropwise addition of hazardous azodicarboxylates.[1][2]

• Wide Applicability: The reagent is effective for introducing not only amines but also thiols, phenols, carboxylic acids, halides, azide, and cyanide groups.[1]

• Pharmaceutical Relevance: This methodology has been successfully applied to the single-step synthesis of clopidogrel (B1663587) (Plavix®).[1][4]

Synthesis of BEHT Triflate

BEHT triflate can be readily prepared on a multigram scale from commercially available starting materials.[1] The synthesis involves the reaction of triphenylphosphine (B44618) (PPh₃), diethyl azodicarboxylate (DEAD), and triflic acid (TfOH).[3][4]

Caption: Synthesis of BEHT triflate from PPh₃, DEAD, and TfOH.

Protocol for the Synthesis of BEHT Triflate:

• To a stirred solution of triphenylphosphine (1.0 equiv) in anhydrous dichloromethane (B109758) (DCM) at 0 °C, add diethyl azodicarboxylate (DEAD) (1.0 equiv) dropwise.

• After stirring for 15 minutes at 0 °C, add triflic acid (TfOH) (1.0 equiv) dropwise.

• Allow the reaction mixture to warm to room temperature and stir for an additional 30 minutes.

• The resulting BEHT triflate can often be used directly in solution or isolated as a solid for future use.

General Protocol for Stereospecific C-N Bond Formation

The following is a general protocol for the N-alkylation of primary and secondary amines with alcohols using BEHT triflate.

Caption: Experimental workflow for the stereospecific amination of alcohols.

Detailed Experimental Protocol:

• To a vial, add the chiral alcohol (1.0 equiv), the primary or secondary amine (1.0-2.0 equiv), and BEHT triflate (1.2 equiv).

• Add anhydrous 1,2-dichloroethane (B1671644) (DCE) to achieve a concentration of 1 M with respect to the alcohol.

• Add N,N-diisopropylethylamine (DIPEA) (1.0 equiv) to the mixture.

• Stir the reaction mixture at room temperature for 18 hours or until the reaction is complete as monitored by TLC or LC-MS.

• Upon completion, quench the reaction with saturated aqueous sodium bicarbonate solution.

• Extract the aqueous layer with dichloromethane (3x).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to afford the desired chiral amine.

Reaction Mechanism

The reaction proceeds via a Mitsunobu-type mechanism involving an SN2 pathway. The alcohol is activated by BEHT triflate to form an alkoxyphosphonium intermediate. The amine then acts as a nucleophile, attacking the activated alcohol from the backside, leading to an inversion of the stereocenter and formation of the C-N bond.

Caption: Simplified mechanism of the BEHT triflate-mediated amination.

Substrate Scope and Quantitative Data

The BEHT triflate-mediated amination exhibits a broad substrate scope with good functional group tolerance. The following table summarizes the results for the N-alkylation of various alcohols with different amine nucleophiles.

Entry	Alcohol Substrate	Amine Nucleophile	Product	Yield (%)	Stereospecificity (es/ee)
1	Benzyl (S)-(-)-lactate	H-Phe-OMe	N-Alkylated Phenylalanine derivative	83	>99% es
2	Benzyl (S)-(-)-lactate	Boc-NH₂	N-Boc protected amine	31	68% es
3	Benzyl (S)-(-)-lactate	Morpholine	N-Alkylated morpholine	67	>99% es
4	Benzyl (S)-(-)-lactate	4-Chloroaniline	N-Alkylated aniline	74	>99% es
5	Benzyl (S)-(-)-lactate	Dibenzylamine	N,N-Dibenzyl derivative	87	>99% es
6	Secondary Alcohol	TsNH₂	N-Tosyl amine	73	93% ee
7	Secondary Alcohol	Phthalimide	N-Phthaloyl amine	66	>99% ee
8	Secondary Alcohol	N₃⁻	Azide derivative	96	97% es
9	Secondary Alcohol	CN⁻	Cyanide derivative	52	<5% es
10	Secondary Alcohol	Br⁻	Bromide derivative	96	<5% es

Data compiled from literature.[2] "es" denotes enantiospecificity, and "ee" denotes enantiomeric excess.

Applications in Drug Development

The ability to efficiently and stereospecifically form C-N bonds is crucial in medicinal chemistry and drug development, as chiral amines are prevalent in a vast number of pharmaceuticals. The BEHT triflate methodology provides a direct and reliable route to these important building blocks.

A notable application is the one-step synthesis of the antiplatelet agent Clopidogrel (Plavix®), which contains a critical chiral amine moiety.[1][4] This synthesis highlights the industrial potential of the BEHT triflate reagent for streamlining the production of complex pharmaceutical ingredients. The mild reaction conditions and tolerance of various functional groups make this method highly valuable for the late-stage functionalization of complex molecules in drug discovery programs.

References

• 1. BEHT triflate - Enamine [enamine.net]
• 2. tcichemicals.com [tcichemicals.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Beht Triflate Reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Beht triflate in stereospecific substitution reactions.

Troubleshooting Guides and FAQs

This section addresses common issues encountered during Beht triflate reactions that can lead to low yields or unexpected outcomes.

Q1: My reaction yield is significantly lower than expected. What are the most common causes?

Low yields in Beht triflate reactions can stem from several factors. A systematic approach to troubleshooting is recommended. First, analyze your crude reaction mixture using techniques like NMR, LC-MS, or GC-MS to identify unreacted starting materials, expected byproducts, or any unexpected side products. Based on the analysis, consider the following potential causes and troubleshooting steps:

• Incomplete Reaction: If a significant amount of starting material remains, the reaction may not have gone to completion.

  • Troubleshooting:

    • Extend the reaction time and monitor progress by TLC.

    • Ensure the reaction temperature is appropriate. While many reactions proceed at room temperature, some sterically hindered substrates may require gentle heating.

    • Verify the stoichiometry of your reagents. An excess of the nucleophile or Beht triflate may be necessary in some cases.

• Suboptimal Base Addition: The presence of a non-nucleophilic base is often crucial for achieving high yields.[1]

  • Troubleshooting:

    • Ensure you have added a suitable base, such as N,N-diisopropylethylamine (DIPEA), in the correct stoichiometric amount.[1] The reaction can be sluggish or stall without it.

• Reagent Quality: The purity of your starting materials, including the alcohol, nucleophile, and Beht triflate, is critical.

  • Troubleshooting:

    • Use freshly purified reagents and anhydrous solvents. Beht triflate reactions are sensitive to moisture.

    • Ensure the Beht triflate reagent is of high quality and has been stored properly under inert conditions.

• Side Reactions: The formation of byproducts can consume your starting materials and lower the yield of the desired product.

  • Troubleshooting:

    • A common side reaction is double alkylation, especially when using primary amines.[1] Consider using a larger excess of the amine nucleophile.

    • Optimize reaction conditions such as temperature and concentration to favor the desired reaction pathway.

Q2: I'm observing the formation of multiple products in my reaction mixture. How can I improve the selectivity?

The formation of multiple products suggests competing side reactions. To improve selectivity:

• Control Reagent Addition: Adding the Beht triflate solution dropwise to the mixture of the alcohol, nucleophile, and base can help maintain a low concentration of the activating agent and minimize side reactions.

• Temperature Control: Running the reaction at a lower temperature may improve selectivity by favoring the desired kinetic product.

• Choice of Base: While DIPEA is commonly used, other non-nucleophilic bases can be screened to see if they improve the reaction's selectivity.

Q3: The workup procedure for my Beht triflate reaction is challenging, and I suspect I'm losing product. What can I do?

Product loss during workup is a common reason for low isolated yields. Consider the following:

• Emulsion Formation: Emulsions can form during aqueous extraction, trapping the product.

  • Troubleshooting:

    • Add brine (saturated NaCl solution) to help break the emulsion.

    • Filter the mixture through a pad of Celite.

• Product Solubility: Your product might have some solubility in the aqueous layer.

  • Troubleshooting:

    • Perform multiple extractions with smaller volumes of organic solvent.

    • Adjust the pH of the aqueous layer to ensure your product is in its neutral form to maximize partitioning into the organic layer.

• Removal of Byproducts: Triphenylphosphine (B44618) oxide, a byproduct of the reaction, can sometimes complicate purification.

  • Troubleshooting:

    • Precipitation of triphenylphosphine oxide by adding a non-polar solvent like pentane (B18724) or hexane (B92381) to the concentrated crude mixture, followed by filtration, can be effective.

Q4: My reaction is not proceeding to completion, even with extended reaction times. What should I check?

If the reaction stalls, consider these points:

• Catalyst/Reagent Deactivation: Ensure your Beht triflate has not degraded due to improper storage. It is an air-stable solid but should be kept in a cool, dry place.[2]

• Insufficient Activation: For sterically hindered alcohols, the reaction may require more forcing conditions. A modest increase in temperature (e.g., to 45 °C) could facilitate the reaction.[1]

• pKa of the Nucleophile: While Beht triflate is known to overcome the pKa limitations of the traditional Mitsunobu reaction, extremely weak nucleophiles may still react slowly.[2]

Data Presentation

The following table summarizes the optimization of the N-alkylation of benzyl (B1604629) (S)-(-)-lactate with L-phenylalanine methyl ester using Beht triflate, highlighting the importance of a base.[1]

Entry	Solvent	Base (equiv.)	Yield (%)	Enantiospecificity (%)
1	DCE	None	36	>99
2	DCE	DBU (1.0)	65	>99
3	DCE	2,6-Lutidine (1.0)	75	>99
4	DCE	DIPEA (1.0)	83	>99
5	DCE	DIPEA (0.5)	60	>99
6	DCE	DIPEA (1.5)	83	>99

Experimental Protocols

General Procedure for N-Alkylation using Beht Triflate: [1]

• To a solution of the alcohol (1.0 equiv.), the amine nucleophile (1.0 equiv.), and N,N-diisopropylethylamine (DIPEA) (1.0 equiv.) in anhydrous 1,2-dichloroethane (B1671644) (DCE) (0.1 M) at room temperature is added (1,2-Bis(ethoxycarbonyl)hydrazineyl)triphenylphosphonium triflate (BEHT triflate) (1.2 equiv.) in one portion.

• The reaction mixture is stirred at room temperature for 18 hours and monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is concentrated under reduced pressure.

• The residue is purified by flash column chromatography on silica (B1680970) gel to afford the desired N-alkylated product.

Synthesis of BEHT Triflate: [1]

• To a solution of triphenylphosphine (1.0 equiv.) in anhydrous dichloromethane (B109758) (CH₂Cl₂) at 0 °C is added diethyl azodicarboxylate (DEAD) (1.0 equiv.) dropwise.

• The mixture is stirred at 0 °C for 15 minutes.

• Triflic acid (TfOH) (1.0 equiv.) is then added dropwise at 0 °C.

• The reaction mixture is allowed to warm to room temperature and stirred for 30 minutes.

• The solvent is removed under reduced pressure, and the resulting solid is triturated with diethyl ether to afford BEHT triflate as a white solid.

Visualizations

Caption: Troubleshooting workflow for low yields in Beht triflate reactions.

Caption: Generalized reaction pathway for Beht triflate-mediated nucleophilic substitution.

References

• 1. researchgate.net [researchgate.net]
• 2. BEHT triflate - Enamine [enamine.net]

Technical Support Center: Bismuth(III) Triflate in Organic Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Bismuth(III) triflate (Bi(OTf)₃) in their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the main advantages of using Bismuth(III) triflate as a catalyst?

A1: Bismuth(III) triflate is a versatile Lewis acid catalyst with several key advantages:

• Low Toxicity: Bismuth compounds are generally considered to have low toxicity, making them an environmentally benign choice compared to many other heavy metal catalysts.[1]

• Air and Moisture Stability: Unlike many other Lewis acids, Bismuth(III) triflate is relatively stable in the presence of air and moisture, simplifying handling and reaction setup.[2][3]

• High Catalytic Activity: It is an effective catalyst for a wide range of organic transformations, often requiring low catalyst loadings.[4][5]

• Cost-Effectiveness: Compared to other metal triflates, such as those of the lanthanides, Bismuth(III) triflate is a more economical option.[4]

Q2: How does the presence of water affect reactions catalyzed by Bismuth(III) triflate?

A2: The presence of water can significantly influence the outcome of reactions. Bismuth(III) triflate can hydrolyze in the presence of water to generate triflic acid (TfOH) in situ.[6] This can lead to a shift from a Lewis acid-catalyzed mechanism to a Brønsted acid-catalyzed one, which may alter the product distribution or lead to undesired side reactions. However, in some cases, the hydrated form, Bi(OTf)₃·xH₂O, is used directly as the catalyst.[2][7]

Q3: Is Bismuth(III) triflate reusable?

A3: Yes, in several reported procedures, Bismuth(III) triflate has been successfully recovered and reused without a significant loss of catalytic activity.[4][6][8] Recovery methods often involve aqueous work-up and extraction, followed by drying of the catalyst.

Troubleshooting Guides

Issue 1: Poor yield or formation of multiple products in alcohol dehydration reactions.

Possible Cause: Competing dimerization or etherification side reactions. The reaction pathway is highly dependent on the polarity of the solvent used.

Troubleshooting Steps:

• Solvent Selection:

  • For Dehydration (Alkene Formation): Use apolar (nonpolar) solvents such as dichloromethane (B109758) (CH₂Cl₂) or 1,4-dioxane. These solvents favor the elimination pathway to form the alkene.[2][7]

  • For Dimerization: Employ polar solvents like nitromethane (B149229) (MeNO₂) to promote the formation of dimeric products.[2][7]

• Catalyst Loading: Optimize the catalyst loading. In many cases, very low catalyst concentrations (as low as 0.01 mol%) are sufficient for efficient dehydration.[2]

• Temperature Control: While reflux temperatures are common, monitor the reaction for the formation of byproducts and consider running the reaction at a lower temperature to improve selectivity.

Quantitative Data Summary: Solvent Effects on Alcohol Dehydration

Substrate (Alcohol)	Catalyst Loading (mol%)	Solvent	Product	Yield (%)	Reference
Tertiary Alcohol	0.1	Dichloromethane	Alkene	84-88	[2]
Tertiary Alcohol	0.1 - 1	Nitromethane	Dimer	up to 96	[2]

Issue 2: Decomposition of starting material or formation of decarboxylated byproducts in Nazarov cyclization.

Possible Cause: The reaction temperature may be too high, or the substrate may be sensitive to the reaction conditions.

Troubleshooting Steps:

• Temperature Optimization: Carefully control the reaction temperature. Higher temperatures (e.g., 100 °C) can promote decarboxylation as a side reaction.[1][9] Start with milder conditions (e.g., 60 °C) and monitor the reaction progress closely by TLC or LC-MS.[1][9]

• Substrate Compatibility: Be aware that certain substrates, particularly those with specific electron-donating or -withdrawing groups, may be prone to decomposition under the reaction conditions.[1][9] If decomposition is observed, consider using a lower temperature or a shorter reaction time.

• Solvent Choice: Acetonitrile is a commonly used solvent for this reaction.[1][9] Ensure it is dry, as the presence of water could potentially lead to other side reactions.

Issue 3: Low yields and formation of hydrolysis byproducts in glycosylation reactions.

Possible Cause: Presence of residual moisture in the reaction mixture, leading to hydrolysis of the glycosyl donor or the activated intermediate.

Troubleshooting Steps:

• Use of Molecular Sieves: The addition of activated molecular sieves (e.g., 3 Å or 4 Å) is a standard and effective method to scavenge trace amounts of water and suppress hydrolysis side products.[10]

• Anhydrous Conditions: Ensure all glassware is thoroughly dried and that anhydrous solvents are used. Performing the reaction under an inert atmosphere (e.g., nitrogen or argon) can also be beneficial.

• Solvent Optimization: The choice of solvent can impact the reaction rate and selectivity. Nitromethane has been shown to be an effective solvent for promoting glycosylation while minimizing side reactions.[10]

Quantitative Data Summary: Effect of Molecular Sieves on Glycosylation

Glycosyl Donor	Glycosyl Acceptor	Bi(OTf)₃ (mol%)	Molecular Sieves	Solvent	Product Yield (%)	Reference
Glycosyl Bromide	Alcohol	35	No	Dichloromethane	52	[10]
Glycosyl Bromide	Alcohol	35	Yes	Dichloromethane	57	[10]
Glycosyl Bromide	Alcohol	35	No	Nitromethane	55	[10]
Glycosyl Bromide	Alcohol	35	Yes	Nitromethane	95	[10]

Experimental Protocols

General Procedure for Bismuth(III) Triflate-Catalyzed Dehydration of Alcohols

• To a stirred solution of the alcohol (1.0 eq) in an apolar solvent (e.g., dichloromethane), add Bismuth(III) triflate (0.01 - 1 mol%).

• Heat the reaction mixture to reflux and monitor the progress by TLC.

• Upon completion, cool the reaction to room temperature and remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to obtain the desired alkene.[7]

General Procedure for Bismuth(III) Triflate-Catalyzed Nazarov Cyclization

• In a sealed tube, combine the aryl vinyl ketone (1.0 eq), Bismuth(III) triflate (10 mol%), and dry acetonitrile.

• Stir the reaction mixture at the desired temperature (e.g., 60 °C) and monitor its progress by TLC.

• After the reaction is complete, quench the reaction with a saturated aqueous solution of NaHCO₃.

• Extract the product with an organic solvent (e.g., ethyl acetate), dry the combined organic layers over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the residue by column chromatography to yield the indanone product.[1][9]

Visualizations

Caption: Troubleshooting workflow for common issues in Bi(OTf)₃ catalyzed reactions.

Caption: Dual catalytic role of Bismuth(III) triflate.

References

• 1. beilstein-journals.org [beilstein-journals.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Bismuth(III) triflate: an economical and environmentally friendly catalyst for the Nazarov reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Bismuth (III) Triflate: A Mild, Efficient Promoter for the Synthesis of Trisubstituted Alkenes through Knoevenagel Condensation – Oriental Journal of Chemistry [orientjchem.org]
• 5. Bismuth Triflate: An Efficient Catalyst for the Formation and Deprotection of Tetrahydropyranyl Ethers [organic-chemistry.org]
• 6. researchgate.net [researchgate.net]
• 7. Catalytic, Tunable, One-Step Bismuth(III) Triflate Reaction with Alcohols: Dehydration Versus Dimerization - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Bismuth(III) triflate as a novel and efficient activator for glycosyl halides - PMC [pmc.ncbi.nlm.nih.gov]

Improving enantiomeric purity with Beht triflate

Welcome to the technical support center for improving enantiomeric purity using Beht triflate. This guide provides troubleshooting advice, answers to frequently asked questions, and detailed protocols to assist researchers, scientists, and drug development professionals in their experimental work.

Frequently Asked Questions (FAQs)

Q1: What is Beht triflate and what is its primary application?

A1: Beht triflate, or (1,2-Bis(ethoxycarbonyl)hydrazineyl)triphenylphosphonium triflate, is a novel, air-stable, and non-explosive Mitsunobu-type reagent.[1] Its primary application is the mild and stereospecific nucleophilic substitution of alcohols via an SN2 mechanism.[1][2] This enables the direct, one-step conversion of enantiomerically enriched alcohols into a wide range of chiral products, including amines, thiols, and halides, while maintaining high enantiospecificity.[1][3]

Q2: What are the main advantages of Beht triflate over traditional Mitsunobu reagents like DEAD/DIAD and PPh₃?

A2: Beht triflate offers several key advantages:

• Expanded Nucleophile Scope: It overcomes the classical pKa limitation of the Mitsunobu reaction, allowing the use of weakly acidic nucleophiles (pKa > 11) such as primary and secondary amines.[1][3][4]

• Enhanced Safety: As a pre-formed, bench-stable crystalline solid, it eliminates the need to handle hazardous and potentially explosive azodicarboxylates like DEAD and DIAD.[1][4]

• Simplified Procedure: The reaction protocol is simplified as it does not require the slow, controlled addition of reagents.[3]

• Stability: The reagent is bench-stable for over a year, ensuring reliability and reproducibility.[4]

Q3: What types of nucleophiles are compatible with this reagent?

A3: A broad range of nucleophiles are compatible with Beht triflate. This includes primary and secondary amines, thiols, phenols, carboxylic acids, azides, cyanides, and halides.[1][3] Its ability to work with basic amines is a significant advancement over traditional methods.[4]

Q4: What are the typical reaction conditions?

A4: A typical reaction involves the alcohol substrate, 1.2 equivalents of Beht triflate, and 1 to 2.5 equivalents of a non-nucleophilic base like N,N-diisopropylethylamine (DIPEA).[2][4] The reaction is usually performed in a chlorinated solvent such as 1,2-dichloroethane (B1671644) (DCE) or dichloromethane (B109758) (DCM) at room temperature for approximately 18 hours.[3][4][5]

Troubleshooting Guide

Q5: My reaction yield is low. What are the common causes?

A5: Low yields can stem from several factors:

• Reagent Purity: Ensure all starting materials, particularly the alcohol and nucleophile, are pure and dry.[6] The solvent should also be anhydrous.

• Solvent Choice: Optimal yields are typically observed in chlorinated solvents like DCE or DCM.[5] Using other solvents, such as toluene, may lead to reduced yields.[5]

• Steric Hindrance: Sterically hindered nucleophiles, such as ortho-substituted anilines, may result in lower yields.[5]

• Inefficient Stirring: Ensure the reaction mixture is being stirred efficiently, especially if it is not fully homogeneous.[6]

Q6: I am observing a significant loss of enantiomeric purity (low ee/es). Why might this be happening?

A6: While the reaction is generally highly stereospecific, a loss of enantiomeric purity can occur.

• Nucleophile Choice: The nature of the nucleophile can impact stereospecificity. For instance, while reactions with amines and azides show excellent enantiomeric specificity (>97% es), substitutions with cyanide and bromide as nucleophiles have been reported to result in a significant loss of stereospecificity (<5% es) in certain cases.[4]

• Reaction Conditions: Deviations from optimal temperature or prolonged reaction times could potentially lead to side reactions that erode enantiomeric purity. Monitor the reaction from start to finish to identify when the issue occurs.[6]

• Starting Material Purity: The enantiomeric purity of the final product is directly dependent on the enantiomeric purity of the starting alcohol. Verify the ee of your starting material.

Q7: The reaction is not proceeding at all. What should I check first?

A7: If no reaction is observed, consider the following troubleshooting steps:

• Reagent Quality: Confirm that the Beht triflate and the base (e.g., DIPEA) have not degraded.[6]

• Inert Atmosphere: Ensure the reaction was set up under a properly maintained inert atmosphere (e.g., nitrogen or argon) to prevent moisture from quenching the reagents.[6]

• Temperature: While the reaction typically runs at room temperature, gentle heating could be attempted if no reaction occurs, but this should be done cautiously as it may promote side reactions.[6]

• Order of Addition: Verify that the reagents were added in the correct order as specified by the protocol.[6]

Q8: I am observing side products, such as from double alkylation. How can this be minimized?

A8: The formation of minor amounts of double alkylation by-products has been observed, particularly when using primary alcohols as substrates.[4] To minimize this, consider adjusting the stoichiometry of your reagents. Using the nucleophile as the limiting reagent or adjusting the equivalents of Beht triflate and base may help reduce the incidence of this side reaction.

Quantitative Data Summary

The following table summarizes the performance of Beht triflate in various stereospecific substitution reactions, highlighting its effectiveness in maintaining high enantiomeric purity.

Alcohol Substrate	Nucleophile	Solvent	Yield	Enantiomeric Purity (ee/es)	Reference
Chiral Secondary Alcohol	Benzyl (methoxycarbonyl) L-alaninate	DCE	83%	>99% es	[4]
Chiral Secondary Alcohol	Dibenzyl iminodicarboxylate	DCE	87%	>99% es	[4]
Chiral Secondary Alcohol	N-Tosyl-L-phenylalaninamide	DCE	73%	93% ee	[4]
Chiral Secondary Alcohol	tert-Butyl (S)-2-aminopropanoate	DCE	31%	68% es	[4]
Chiral Secondary Alcohol	Azide (N₃)	DCE	96%	97% es	[4]
Chiral Secondary Alcohol	Cyanide (CN)	DCE	52%	<5% es	[4]
Chiral Secondary Alcohol	Bromide (Br)	DCE	96%	<5% es	[4]
α-methylstyrene (via one-pot oxidation/amination)	Ammonia (from Transaminase)	DMSO	61% (isolated)	>99% ee	[7]

Experimental Protocols

Protocol 1: General Procedure for Stereospecific Amination of a Secondary Alcohol

This protocol describes a general method for the SN2 substitution of a chiral secondary alcohol with a primary or secondary amine nucleophile.

• Preparation: In a flame-dried flask under an inert atmosphere (e.g., Argon), dissolve the chiral secondary alcohol (1.0 equiv) in anhydrous 1,2-dichloroethane (DCE) to a concentration of 0.1 M.

• Reagent Addition: To the solution, add the amine nucleophile (1.0-1.2 equiv), N,N-diisopropylethylamine (DIPEA) (1.0-1.2 equiv), and finally Beht triflate (1.2 equiv).

• Reaction: Stir the resulting mixture at room temperature for 18-24 hours. Monitor the reaction progress using an appropriate technique (e.g., TLC or LC-MS).

• Workup: Upon completion, concentrate the reaction mixture under reduced pressure. Purify the crude residue using flash column chromatography on silica (B1680970) gel to isolate the enantiomerically enriched amine product.

• Analysis: Characterize the product and determine the enantiomeric excess (ee) or enantiomeric specificity (es) using chiral HPLC or NMR analysis of a diastereomeric derivative.

Protocol 2: Synthesis of Beht Triflate Reagent

Beht triflate can be synthesized on a large scale from readily available materials.[2][8]

• Setup: Add triphenylphosphine (B44618) (PPh₃) to a flask with anhydrous dichloromethane (CH₂Cl₂) under an inert atmosphere. Cool the mixture to 0 °C in an ice bath.

• Addition of DEAD: Slowly add diethyl azodicarboxylate (DEAD) dropwise to the cooled solution while maintaining the temperature at 0 °C.

• Addition of TfOH: After the addition of DEAD is complete, continue to stir the mixture at 0 °C and add triflic acid (TfOH) dropwise.

• Reaction: Allow the reaction mixture to slowly warm to room temperature and stir for 30 minutes.

• Isolation: The product, Beht triflate, will precipitate from the solution. Isolate the white solid by filtration, wash with cold dichloromethane, and dry under vacuum. The reagent is bench-stable and can be stored for extended periods.[4]

Visualizations

Caption: General experimental workflow for a Beht triflate-mediated reaction.

Caption: Simplified mechanism showing stereochemical inversion via SN2 pathway.

Caption: Troubleshooting flowchart for common issues with Beht triflate reactions.

References

• 1. BEHT triflate - Enamine [enamine.net]
• 2. researchgate.net [researchgate.net]
• 3. tcichemicals.com [tcichemicals.com]
• 4. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Troubleshooting [chem.rochester.edu]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Beht triflate compatibility with various functional groups

Welcome to the technical support center for Beht triflate, a novel, air-stable, and non-explosive Mitsunobu-type reagent for the mild and stereospecific SN2 substitution of alcohols. This resource is designed for researchers, scientists, and drug development professionals to provide comprehensive guidance on the compatibility of Beht triflate with various functional groups, detailed experimental protocols, and troubleshooting advice to ensure successful reactions.

Frequently Asked Questions (FAQs)

Q1: What is Beht triflate and what are its primary applications?

Beht triflate, or (1,2-Bis(ethoxycarbonyl)hydrazineyl)triphenylphosphonium triflate, is a powerful reagent used for the stereospecific conversion of alcohols into a wide range of functional groups.[1][2] It functions as a Mitsunobu-type reagent, enabling the direct nucleophilic substitution of alcohols with various nucleophiles under mild conditions, often with excellent yields and high enantiospecificity.[1][2] Its primary applications include the synthesis of chiral amines from chiral alcohols, a transformation that bypasses the pKa limitations of the classical Mitsunobu reaction.[1][2] It is also effective for introducing thioether, ester, azide (B81097), cyanide, and halide functionalities.[1]

Q2: What are the main advantages of using Beht triflate over traditional Mitsunobu reagents?

Beht triflate offers several key advantages:

• Air and Moisture Stability: It is a bench-stable solid that can be handled in the air, simplifying experimental setup.[1][3]

• Safety: It is non-explosive, offering a safer alternative to traditional azodicarboxylate reagents like DEAD and DIAD.[1]

• Broad Nucleophile Scope: It is compatible with a wide range of nucleophiles, including those with high pKa values such as primary and secondary amines, which are challenging substrates in the classic Mitsunobu reaction.[1][3]

• High Stereospecificity: Reactions with chiral alcohols typically proceed with a high degree of inversion of stereochemistry.[1][3]

• Simplified Procedure: Its use can simplify experimental procedures, for example, by avoiding the need for the slow, dropwise addition of reagents.

Q3: What are the typical reaction conditions for a Beht triflate-mediated reaction?

A typical reaction involves the alcohol, the nucleophile, Beht triflate, and a base in a suitable solvent. Common conditions include:

• Solvent: Dichloroethane (DCE) or Dichloromethane (B109758) (DCM) are frequently used.[1]

• Base: A non-nucleophilic base such as N,N-Diisopropylethylamine (DIPEA) is commonly employed to neutralize the triflic acid generated during the reaction.[1]

• Stoichiometry: Typically, a slight excess of Beht triflate and the base relative to the alcohol is used.

• Temperature: Reactions are often carried out at room temperature.

Functional Group Compatibility Guide

Beht triflate exhibits excellent compatibility with a wide array of functional groups. Below is a summary of its reactivity with various functionalities.

Compatible Functional Groups:

Functional Group	Compatibility Notes
Amines (Primary & Secondary)	Highly compatible. Beht triflate is particularly effective for the direct amination of alcohols with primary and secondary amines, overcoming the pKa limitations of the classic Mitsunobu reaction.[1][3]
Thiols	Excellent nucleophiles for this reaction, leading to the formation of thioethers with high yields.[1]
Phenols	Compatible, allowing for the synthesis of aryl ethers.[1]
Carboxylic Acids	Readily react to form esters in good yields.[1]
Azides	Sodium azide is an effective nucleophile for the introduction of the azide functionality.
Cyanides	Cyanide salts can be used to form nitriles.
Halides	Halide salts (e.g., bromides) can be used as nucleophiles.
Esters	Generally stable under the reaction conditions. Alcohols containing ester groups can be successfully converted without affecting the ester moiety.
Amides	The amide functionality is generally well-tolerated.[4]
Alkenes & Alkynes	Unsaturated alcohols can be converted without affecting the double or triple bonds.
Heterocycles	Tolerated in many cases. Reactions with alcohols attached to or containing heterocyclic rings have been successful.
Acetals	The acetal (B89532) protecting group is compatible with the reaction conditions.[5]

Potentially Incompatible Functional Groups or Considerations:

• Sterically Hindered Alcohols: Tertiary alcohols are generally not suitable substrates for this SN2 reaction.[5]

• Substrates Prone to Elimination: While the reaction favors substitution, substrates that are highly prone to elimination may give elimination byproducts.

• Highly Acidic or Basic Groups: The presence of unprotected, highly acidic or basic functional groups in the substrate may interfere with the reaction by reacting with the base or the triflic acid byproduct. Careful selection of protecting groups may be necessary.

Quantitative Data Summary

The following tables summarize the yields and stereospecificity observed in Beht triflate-mediated reactions with various nucleophiles and alcohol substrates.

Table 1: Amination of Alcohols

Alcohol Substrate	Amine Nucleophile	Yield (%)	Enantiospecificity (%)
Benzyl (S)-lactate	L-Phenylalanine methyl ester	89	>99
(R)-1-Phenylethanol	Benzylamine	83	>99
(R)-1-(4-Chlorophenyl)ethanol	Benzylamine	74	>99
(R)-1-Phenylethanol	Dibenzylamine	87	>99
(R)-1-Phenylethanol	N-Tosylbenzylamine	73	93 (ee)

Data compiled from a representative study.[1]

Table 2: Substitution with Other Nucleophiles

Alcohol Substrate	Nucleophile	Product Type	Yield (%)	Enantiospecificity (%)
Benzyl (S)-lactate	Thiophenol	Thioether	95	>99
Benzyl (S)-lactate	Benzoic Acid	Ester	85	>99
(R)-1-Phenylethanol	Sodium Azide	Azide	96	97
(R)-1-Phenylethanol	Potassium Cyanide	Nitrile	52	<5
(R)-1-Phenylethanol	Lithium Bromide	Bromide	96	<5

Data compiled from a representative study.[1]

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Yield	- Inactive reagent.	- Ensure Beht triflate is stored in a cool, dry place. While stable, prolonged exposure to harsh conditions should be avoided.
- Impure starting materials.	- Purify the alcohol and nucleophile before use. Ensure the solvent is anhydrous.
- Incorrect stoichiometry.	- Use a slight excess (1.1-1.2 equivalents) of Beht triflate and base.
- Insufficiently nucleophilic species.	- For weakly nucleophilic substrates, increasing the reaction temperature or using a more polar solvent might be beneficial.
Loss of Stereochemistry	- Reaction mechanism is not purely SN2.	- This is uncommon with Beht triflate but can occur with substrates that can stabilize a carbocation. Consider using less polar solvents to disfavor SN1 pathways.
Formation of Side Products	- Double alkylation of primary amines.	- This can sometimes be observed with primary alcohols.[3] Using a larger excess of the primary amine nucleophile can help to minimize this side reaction.
- Elimination products.	- For substrates prone to elimination, use milder reaction conditions (e.g., lower temperature) and a non-hindered base.
- Byproducts from the reagent.	- The main byproducts are triphenylphosphine (B44618) oxide and the diethoxycarbonyl hydrazine (B178648) derivative. These can typically be removed by chromatography.
Difficult Purification	- Co-elution of product with triphenylphosphine oxide.	- Triphenylphosphine oxide can often be removed by precipitation from a non-polar solvent or by specific chromatographic techniques. Using a less polar eluent system during column chromatography can help separate the product. For basic products like amines, an acid wash during workup can help separate them from neutral byproducts.

Experimental Protocols

General Procedure for the Amination of a Secondary Alcohol:

• To a flame-dried flask under an inert atmosphere (e.g., Nitrogen or Argon), add the alcohol (1.0 mmol), the amine nucleophile (1.1 mmol), and anhydrous dichloroethane (DCE, 5 mL).

• Add N,N-Diisopropylethylamine (DIPEA) (1.2 mmol).

• Add Beht triflate (1.2 mmol) in one portion.

• Stir the reaction mixture at room temperature and monitor the progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, quench the reaction with saturated aqueous sodium bicarbonate solution.

• Extract the aqueous layer with dichloromethane (3 x 10 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel.

Purification Tips:

• Amines: After the reaction, an acidic workup (e.g., with dilute HCl) can be used to extract the basic amine product into the aqueous phase, separating it from neutral byproducts like triphenylphosphine oxide. The aqueous layer is then basified, and the product is re-extracted with an organic solvent.[6][7]

• Esters: Purification often involves washing the crude product with a dilute base (e.g., NaHCO₃ solution) to remove any unreacted carboxylic acid, followed by standard chromatographic purification.[8][9][10][11][12]

• Thioethers: Purification is typically achieved by flash column chromatography.

Visualizations

Caption: General experimental workflow for a Beht triflate-mediated reaction.

Caption: A logical approach to troubleshooting low yields in Beht triflate reactions.

References

• 1. researchgate.net [researchgate.net]
• 2. BEHT triflate - Enamine [enamine.net]
• 3. Thieme E-Journals - Synfacts / Abstract [thieme-connect.de]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis of Imide and Amine Derivatives via Deoxyamination of Alcohols Using N-Haloimides and Triphenylphosphine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. US2377511A - Purification of amine reaction mixtures - Google Patents [patents.google.com]
• 7. BJOC - Trichloroacetic acid fueled practical amine purifications [beilstein-journals.org]
• 8. General procedures for the purification of Esters - Chempedia - LookChem [lookchem.com]
• 9. coachbenner.weebly.com [coachbenner.weebly.com]
• 10. csub.edu [csub.edu]
• 11. youtube.com [youtube.com]
• 12. US4304925A - Process for purifying esters - Google Patents [patents.google.com]

Technical Support Center: Troubleshooting Alkylation Reactions with Primary Alcohols

Welcome to our dedicated support center for researchers, scientists, and drug development professionals. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during alkylation reactions involving primary alcohols. Uncontrolled side reactions, often leading to products of double or over-alkylation, are a frequent impediment to achieving desired product yields and purity. This guide offers detailed explanations and actionable solutions to these issues.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: I am attempting a Williamson ether synthesis with a primary alcohol and an alkyl halide, but my yield is low and I'm observing a significant amount of an alkene byproduct. What is happening and how can I fix it?

A1: This is a classic issue where the alkoxide, formed by deprotonating the primary alcohol, is acting as a base rather than a nucleophile, leading to an elimination reaction (specifically, an E2 reaction) with the alkyl halide. This side reaction competes with the desired substitution reaction (SN2) for ether formation.

Troubleshooting Steps:

• Choice of Base: The strength of the base is critical. Very strong bases like sodium hydride (NaH) or sodium amide (NaNH2) will completely deprotonate the alcohol to the alkoxide. The choice of the alkyl halide's substrate is also key. For secondary and tertiary alkyl halides, elimination is more likely to occur.[1] To favor substitution, consider using a milder base such as silver(I) oxide (Ag₂O), especially for sensitive substrates.

• Reaction Temperature: Higher temperatures favor elimination over substitution.[2][3] Run the reaction at the lowest temperature that allows for a reasonable reaction rate. Consider starting at 0 °C and slowly warming to room temperature.

• Solvent Selection: Aprotic polar solvents like DMF or DMSO can accelerate SN2 reactions.[1] However, be aware that these solvents can also promote elimination. Acetonitrile is a good alternative that is less basic and can favor the SN2 pathway.[1]

• Nature of the Alkyl Halide: Use a primary alkyl halide if possible, as they are less prone to elimination than secondary or tertiary halides. Also, iodides are better leaving groups than bromides or chlorides and can facilitate the reaction at lower temperatures, potentially reducing the extent of elimination.[1]

Q2: I'm trying to alkylate a primary amine with a primary alcohol (activated as an alkyl halide), but I'm getting a mixture of the secondary and tertiary amine. How can I achieve selective mono-alkylation?

A2: Over-alkylation is a common problem when alkylating primary amines. The product of the initial alkylation, a secondary amine, is often more nucleophilic than the starting primary amine, leading to a second alkylation event that forms a tertiary amine.

Troubleshooting Workflow for Selective Mono-alkylation:

Caption: A workflow for troubleshooting the over-alkylation of primary amines.

Q3: I am using a primary alcohol in a "borrowing hydrogen" reaction to α-alkylate a ketone, but I am observing double alkylation at the α-position. How can I control the reaction to favor the mono-alkylated product?

A3: The "borrowing hydrogen" or "hydrogen autotransfer" methodology is a powerful, atom-economical method for C-C bond formation.[4] However, controlling the extent of alkylation can be challenging. Double alkylation occurs when the initially formed mono-α-alkylated ketone undergoes a second dehydrogenation-condensation-hydrogenation cycle.

Strategies to Promote Mono-alkylation:

• Stoichiometry: Carefully control the stoichiometry of the reactants. Use a slight excess of the ketone relative to the primary alcohol to increase the probability of the alcohol reacting with the starting ketone rather than the mono-alkylated product.

• Catalyst and Ligand Choice: The choice of metal catalyst and its coordinating ligands can significantly influence selectivity. Some catalyst systems may have a higher affinity for the starting ketone over the more sterically hindered mono-alkylated product. A manganese pincer complex has been shown to be effective in some cases.[4][5]

• Reaction Time and Temperature: Monitor the reaction progress carefully (e.g., by GC-MS or TLC) and stop the reaction once the desired mono-alkylated product is maximized. Lowering the reaction temperature may also help to control the reaction rate and improve selectivity.

Catalytic Cycle for α-Alkylation via Borrowing Hydrogen:

Caption: Catalytic cycle for the α-alkylation of ketones with primary alcohols.

Data Presentation

The following table summarizes typical reaction conditions for various alkylation strategies involving primary alcohols.

Alkylation Strategy	Primary Alcohol Activation	Typical Base	Solvent	Temperature	Key Challenges	Approx. Yield (Mono-product)
Williamson Ether Synthesis	Deprotonation to alkoxide	NaH, KH	THF, DMF	0 - 60 °C	Elimination (E2) side reactions	40-90%
Alkylation with Tosylate	Conversion to tosylate (R-OTs)	Pyridine, Et₃N	CH₂Cl₂, Toluene	0 - 25 °C	Multi-step process	70-95%
Amine Alkylation	Conversion to alkyl halide	K₂CO₃, Et₃N	Acetonitrile, EtOH	25 - 80 °C	Over-alkylation	30-80% (highly variable)
Borrowing Hydrogen (α-alkylation)	In situ oxidation to aldehyde	KOtBu, NaOH	Toluene, Dioxane	100 - 150 °C	Selectivity (mono vs. di-alkylation)	60-90%

Experimental Protocols

Protocol 1: Activation of a Primary Alcohol via Tosylation

This protocol describes a general procedure for converting a primary alcohol into a tosylate, a better leaving group, for subsequent SN2 reactions.

Materials:

• Primary alcohol (1.0 eq)

• p-Toluenesulfonyl chloride (TsCl, 1.1 eq)

• Pyridine or Triethylamine (Et₃N, 1.5 eq)

• Dichloromethane (DCM)

• Stir bar, round-bottom flask, ice bath

Procedure:

• Dissolve the primary alcohol in DCM in a round-bottom flask equipped with a stir bar.

• Cool the solution to 0 °C in an ice bath.

• Slowly add triethylamine, followed by the portion-wise addition of p-toluenesulfonyl chloride.

• Stir the reaction at 0 °C for 30 minutes and then allow it to warm to room temperature.

• Monitor the reaction by TLC until the starting alcohol is consumed (typically 2-4 hours).

• Upon completion, quench the reaction by adding water.

• Extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with 1M HCl, then saturated NaHCO₃, and finally brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude tosylate, which can be purified by column chromatography.

Protocol 2: Williamson Ether Synthesis with a Primary Alcohol

This protocol provides a general method for the synthesis of an ether from a primary alcohol and a primary alkyl halide.

Materials:

• Primary alcohol (1.2 eq)

• Sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq)

• Primary alkyl halide (1.0 eq)

• Anhydrous Tetrahydrofuran (THF)

• Stir bar, round-bottom flask, nitrogen atmosphere

Procedure:

• To a flame-dried round-bottom flask under a nitrogen atmosphere, add anhydrous THF and the primary alcohol.

• Cool the solution to 0 °C in an ice bath.

• Carefully add the sodium hydride portion-wise. (Caution: H₂ gas is evolved).

• Stir the mixture at 0 °C for 30 minutes to allow for the formation of the alkoxide.

• Slowly add the primary alkyl halide to the reaction mixture.

• Allow the reaction to warm to room temperature and stir until the starting alkyl halide is consumed (monitor by TLC or GC-MS, typically 4-12 hours).

• Upon completion, carefully quench the reaction by the slow addition of water at 0 °C.

• Extract the product with diethyl ether (3x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude ether by column chromatography.

References

• 1. youtube.com [youtube.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. scispace.com [scispace.com]
• 5. C-Alkylation of Secondary Alcohols by Primary Alcohols through Manganese-Catalyzed Double Hydrogen Autotransfer - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Final Products from Beht Triflate-Mediated Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in purifying final products from reactions utilizing Beht triflate.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the purification of amine products synthesized via Beht triflate-mediated reactions.

Problem 1: Presence of a Persistent White, Crystalline Impurity in the Final Product

This impurity is often triphenylphosphine (B44618) oxide (TPPO), a common byproduct of reactions involving phosphine (B1218219) reagents like the one used to generate Beht triflate in situ or from its synthesis.

Solution:

Several methods can be employed to remove TPPO, with the choice depending on the properties of the desired product and the solvent system used.

• Precipitation with Zinc Chloride: This is a highly effective method for removing TPPO from reaction mixtures, especially in polar solvents.[1][2][3]

• Filtration through a Silica (B1680970) Plug: For non-polar products, a quick filtration through a short plug of silica gel can effectively remove the more polar TPPO.[4]

• Crystallization/Precipitation from a Non-polar Solvent: TPPO has low solubility in non-polar solvents like hexanes or diethyl ether. Triturating or attempting to crystallize the crude product from these solvents can precipitate the TPPO, which can then be removed by filtration.

Problem 2: Difficulty Separating the Amine Product from Unreacted Starting Alcohol

Incomplete reactions can lead to a mixture of the desired amine and the starting alcohol, which may have similar polarities, making chromatographic separation challenging.

Solution:

• Acid-Base Extraction: This is a classic and highly effective method for separating basic amines from neutral or acidic compounds like alcohols. The amine is protonated with an acid, making it water-soluble, while the alcohol remains in the organic layer.[5][6][7][8][9]

Problem 3: Product "Oiling Out" Instead of Crystallizing

During crystallization, the product may separate as a liquid (oil) rather than a solid, which hinders purification.

Solution:

This issue can be addressed by modifying the crystallization conditions.[10]

• Re-dissolve and Add More Solvent: The oil may have formed because the solution was too concentrated. Re-heating to dissolve the oil and adding more solvent can help.

• Slow Cooling: Rapid cooling can promote oiling. Allow the solution to cool slowly to room temperature before further cooling in an ice bath.

• Scratching the Flask: Inducing nucleation by scratching the inside of the flask with a glass rod can sometimes initiate crystallization.

• Change the Solvent System: The chosen solvent may not be appropriate. Experiment with different solvents or solvent mixtures.

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts in a Beht triflate-mediated amination of an alcohol?

A1: The most common byproduct is triphenylphosphine oxide (TPPO), which originates from the triphenylphosphine used in the synthesis of the Beht triflate reagent.[4][11] Depending on the reaction conditions and substrates, other potential byproducts include unreacted starting materials (alcohol and amine) and potentially side-products from elimination reactions if the alcohol is sterically hindered.

Q2: How can I monitor the progress of a Beht triflate reaction to avoid purification issues with unreacted starting materials?

A2: Thin-layer chromatography (TLC) is a standard method to monitor the reaction progress. A TLC plate can be spotted with the starting alcohol, the amine, and the reaction mixture at different time points. The disappearance of the starting material spots and the appearance of a new product spot indicate the reaction is proceeding. Staining with an appropriate agent (e.g., ninhydrin (B49086) for primary/secondary amines) can help visualize the spots.

Q3: Is it possible to purify my amine product without using column chromatography?

A3: Yes, in many cases, a combination of acid-base extraction and crystallization can yield highly pure amine products without the need for column chromatography.[5][12] The choice of method depends on the physical properties of your product and the impurities present.

Q4: My amine product is a liquid at room temperature. How can I best purify it?

A4: For liquid amines, distillation under reduced pressure can be an effective purification method if the product is thermally stable and has a significantly different boiling point from any impurities. Alternatively, the amine can be converted to a solid salt (e.g., hydrochloride or tartrate salt) by treating it with the corresponding acid. The salt can then be purified by crystallization and, if desired, the free amine can be regenerated by treatment with a base.[5][12]

Data Presentation

Table 1: Efficiency of Triphenylphosphine Oxide (TPPO) Removal by Precipitation with Zinc Chloride (ZnCl₂) in Various Solvents [1][2]

Solvent	% TPPO Remaining in Solution
Ethyl Acetate (EtOAc)	<5%
Isopropyl Acetate (iPrOAc)	<5%
2-Propanol (iPrOH)	<5%
Tetrahydrofuran (THF)	<15%
2-Methyltetrahydrofuran (2-MeTHF)	<15%
Methyl Ethyl Ketone (MEK)	<15%
Methanol (MeOH)	>15%
Acetonitrile (MeCN)	>15%
Acetone	>15%
Dichloromethane (DCM)	No precipitate

Data is based on a 2:1 molar ratio of ZnCl₂ to TPPO.

Experimental Protocols

Protocol 1: Purification of a Primary/Secondary Amine using Acid-Base Extraction [5][6][7][8][9]

• Dissolution: Dissolve the crude reaction mixture in a suitable organic solvent (e.g., diethyl ether or dichloromethane) that is immiscible with water.

• Acidic Wash: Transfer the organic solution to a separatory funnel and add an equal volume of a dilute aqueous acid solution (e.g., 1 M HCl).

• Extraction: Shake the separatory funnel vigorously, venting frequently to release any pressure buildup. Allow the layers to separate. The protonated amine will move into the aqueous layer.

• Separation: Drain the lower aqueous layer into a clean flask. Repeat the extraction of the organic layer with the aqueous acid solution two more times to ensure complete transfer of the amine.

• Combine Aqueous Layers: Combine all the aqueous extracts. The organic layer, containing neutral and acidic impurities (like TPPO and unreacted alcohol), can be discarded.

• Basification: Cool the combined aqueous layer in an ice bath and slowly add a base (e.g., 2 M NaOH or a saturated NaHCO₃ solution) with stirring until the solution is basic (test with pH paper). The protonated amine will be deprotonated to its free base form.

• Back-Extraction: Add a fresh portion of the organic solvent to the basic aqueous solution in the separatory funnel and extract the free amine back into the organic layer. Repeat this back-extraction two more times.

• Drying and Concentration: Combine the organic extracts, wash with brine, dry over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent under reduced pressure to yield the purified amine.

Protocol 2: Removal of Triphenylphosphine Oxide (TPPO) by Precipitation with Zinc Chloride [1][2]

• Solvent Selection: If the reaction was not performed in a suitable solvent for precipitation (see Table 1), concentrate the crude reaction mixture under reduced pressure.

• Dissolution: Dissolve the crude residue in a minimal amount of a suitable polar solvent such as ethanol (B145695) or ethyl acetate.

• Precipitation: Add solid zinc chloride (ZnCl₂) to the solution (a 2:1 molar ratio of ZnCl₂ to the theoretical amount of TPPO is generally effective).[2] Stir the mixture at room temperature. A white precipitate of the ZnCl₂(TPPO)₂ complex should form.

• Isolation: After stirring for a period (e.g., 1 hour to overnight), collect the precipitate by vacuum filtration, washing the solid with a small amount of the cold solvent used for precipitation.

• Product Recovery: The filtrate contains the desired product. Concentrate the filtrate under reduced pressure to remove the solvent. The resulting residue can be further purified if necessary (e.g., by crystallization or acid-base extraction).

Mandatory Visualization

Caption: Troubleshooting workflow for the purification of final products.

References

• 1. Removal of Triphenylphosphine Oxide by Precipitation with Zinc Chloride in Polar Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Removal of Triphenylphosphine Oxide by Precipitation with Zinc Chloride in Polar Solvents – WEIX RESEARCH GROUP – UW–Madison [weixgroup.chem.wisc.edu]
• 4. rtong.people.ust.hk [rtong.people.ust.hk]
• 5. benchchem.com [benchchem.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. web.mnstate.edu [web.mnstate.edu]
• 8. Acid–base extraction - Wikipedia [en.wikipedia.org]
• 9. Workup [chem.rochester.edu]
• 10. benchchem.com [benchchem.com]
• 11. Triphenylphosphine Oxide Removal from Reactions: The Role of Solvent and Temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Reddit - The heart of the internet [reddit.com]

Impact of solvent choice on Beht triflate reactions

Technical Support Center: Triflate Reactions

Welcome to the Technical Support Center for Triflate Reactions. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the impact of solvent choice on the outcome of triflation reactions. Here you will find frequently asked questions and troubleshooting guides to address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: How does the choice of solvent impact a triflation reaction?

A1: The solvent plays a critical role in triflation reactions by influencing the reaction mechanism, rate, and overall yield. Solvent polarity is a key factor. Polar aprotic solvents are generally preferred for the triflation of alcohols, as they can dissolve the reagents and intermediates without interfering with the nucleophilicity of the alcohol.[1][2] In contrast, polar protic solvents can solvate the nucleophile (the alcohol), potentially reducing its reactivity and slowing down the reaction.[1][3] The choice of solvent can also affect the stability of the triflating agent and the resulting triflate product.

Q2: What are the most commonly used solvents for triflation of alcohols?

A2: Dichloromethane (DCM) is the most frequently used solvent for the triflation of alcohols due to its inert nature and ability to dissolve a wide range of organic compounds.[2][4][5] Other common aprotic solvents include tetrahydrofuran (B95107) (THF), acetonitrile (B52724) (MeCN), and pyridine (B92270).[6] Pyridine can also act as a base in the reaction.[4][6] The choice among these depends on the specific substrate and reaction conditions.

Q3: Can the triflating agent itself influence the choice of solvent?

A3: Yes, the reactivity of the triflating agent can influence the optimal solvent. Trifluoromethanesulfonic anhydride (B1165640) (Tf₂O) is a highly reactive and common triflating agent that is often used in DCM with a non-nucleophilic base like pyridine or triethylamine (B128534) (TEA).[4][5] N-Phenylbis(trifluoromethanesulfonimide) (Tf₂NPh) is a milder, solid reagent that is also effective for triflating alcohols and can be used in solvents like THF.[4] Some triflating agents may not be compatible with certain solvents; for example, triflic anhydride may react with dimethylformamide (DMF).[6]

Q4: How does solvent polarity affect the reaction mechanism (Sₙ1 vs. Sₙ2)?

A4: The polarity of the solvent can influence whether the reaction proceeds through an Sₙ1 or Sₙ2 pathway. Polar protic solvents can stabilize carbocation intermediates, thus favoring an Sₙ1 mechanism.[1][3] Polar aprotic solvents, on the other hand, are generally favored for Sₙ2 reactions as they do not strongly solvate the nucleophile, leaving it more available to attack the electrophile.[1][3] For the formation of a triflate from an alcohol, which is typically an Sₙ2-type reaction on the sulfur atom of the triflating agent, polar aprotic solvents are generally preferred.

Troubleshooting Guide

This guide addresses specific issues that may arise during triflation reactions, with a focus on solvent-related causes and solutions.

Problem 1: Low or No Product Yield

Possible Cause	Troubleshooting Steps & Solutions
Inappropriate Solvent Choice	The solubility of your starting material or intermediates may be poor in the chosen solvent. If your substrate is very polar and insoluble in DCM or THF, consider a more polar aprotic solvent like acetonitrile (MeCN).[6] However, be aware that highly polar solvents can sometimes hinder reactivity. A systematic screening of aprotic solvents with varying polarities is recommended.
Moisture in the Solvent	Triflic anhydride and other triflating agents are extremely sensitive to moisture and will rapidly hydrolyze, leading to a significant drop in yield. Solution: Always use anhydrous solvents. It is best practice to use a freshly opened bottle of solvent or to dry the solvent using appropriate methods (e.g., distillation from a drying agent, passing through a solvent purification system).
Reaction with the Solvent	Some solvents can react with the triflating agent. For example, DMF can react with triflic anhydride.[6] Solution: Choose an inert solvent. DCM is a common first choice. If solubility is an issue, consider other non-reactive aprotic solvents.
Product Instability	The triflate product itself may be unstable in the chosen solvent or during workup. Solution: Consider running the reaction at a lower temperature. During workup, if the product is sensitive to water, avoid aqueous washes or perform them quickly at low temperatures.

Problem 2: Formation of Multiple Products/Side Reactions

Possible Cause	Troubleshooting Steps & Solutions
Solvent-Influenced Reaction Pathway	The solvent may be promoting an undesired reaction pathway. For example, in subsequent reactions using the triflate, a more polar solvent might favor an Sₙ1 pathway leading to rearrangements or elimination products.
Reaction of Base with Solvent/Reagent	In some cases, the base used can interact with the solvent or triflating agent in an undesired manner. For instance, pyridine can react with triflic anhydride to form N-(trifluoromethylsulfonyl)pyridinium triflate, which is the actual reactive species.[7] Understanding this can help optimize the reaction.
Impure Solvents	Impurities in the solvent can lead to side reactions. Solution: Use high-purity, anhydrous solvents.

Quantitative Data on Solvent Effects

Substrate	Triflating Agent	Base	Solvent	Yield (%)	Reference
Primary Alcohol	Tf₂O	TEA	DCM	70	[5]
Primary Alcohol	Tf₂O	Pyridine	DCM	80	[5]
Primary Alcohol	Tf₂O	TEA, DMAP	DCM	90	[5]
β-tetralone (enol triflation)	Tf₂NPh	KHMDS	THF	97-98	Organic Syntheses, 2014, 91, 39-51[8]
Mosher's Acid	MeOTf & 2-benzyloxypyridine	TEA	Toluene	98	Beilstein J. Org. Chem. 2008, 4, 55.[9]
4-halobenzyl alcohol derivative	MeOTf & 2-(4-halobenzyloxy)pyridine	-	Toluene	98	Beilstein J. Org. Chem. 2008, 4, 55.[9]

This table is a compilation of examples and not a direct comparative study.

Experimental Protocols

General Protocol for the Triflation of a Primary Alcohol using Triflic Anhydride

This protocol is a general guideline and may require optimization for specific substrates.

Materials:

• Primary alcohol (1.0 eq)

• Anhydrous Dichloromethane (DCM)

• Pyridine (1.5 - 2.0 eq)

• Trifluoromethanesulfonic anhydride (Tf₂O) (1.1 - 1.2 eq)

• Argon or Nitrogen gas supply

• Standard glassware (round-bottom flask, dropping funnel, etc.), oven-dried.

Procedure:

• Set up an oven-dried round-bottom flask equipped with a magnetic stir bar and a septum under an inert atmosphere (Argon or Nitrogen).

• Dissolve the primary alcohol (1.0 eq) in anhydrous DCM.

• Cool the solution to 0 °C using an ice bath.

• Slowly add pyridine (1.5 - 2.0 eq) to the stirred solution.

• Add triflic anhydride (1.1 - 1.2 eq) dropwise via a syringe or dropping funnel over 10-15 minutes. An exothermic reaction may be observed. Maintain the temperature at 0 °C.

• Stir the reaction mixture at 0 °C for 1-2 hours, or until the reaction is complete as monitored by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of cold water or a saturated aqueous solution of NaHCO₃.

• Transfer the mixture to a separatory funnel and separate the layers.

• Extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel.

Protocol for Solvent Screening: To optimize the solvent, the above procedure can be repeated in parallel using different anhydrous aprotic solvents such as THF or acetonitrile (MeCN) in place of DCM. Monitor the reactions by TLC or LC-MS to compare reaction rates and yields.

Visualizations

Caption: Experimental workflow for solvent screening in triflation reactions.

Caption: Troubleshooting flowchart for solvent-related issues in triflation.

References

• 1. quora.com [quora.com]
• 2. organic-synthesis.com [organic-synthesis.com]
• 3. m.youtube.com [m.youtube.com]
• 4. Wolfram Demonstrations Project [demonstrations.wolfram.com]
• 5. researchgate.net [researchgate.net]
• 6. Khan Academy [khanacademy.org]
• 7. researchgate.net [researchgate.net]
• 8. tandfonline.com [tandfonline.com]
• 9. Convenient method for preparing benzyl ethers and esters using 2-benzyloxypyridine - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Managing Reaction Temperature for BEHT Triflate Substitutions

This technical support center provides targeted troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing BEHT (1,2-Bis(ethoxycarbonyl)hydrazineyl)triphenylphosphonium) triflate in stereospecific substitution reactions. The following information is designed to address specific challenges related to temperature management during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended temperature range for a typical BEHT triflate substitution reaction?

A1: For most applications, BEHT triflate reactions are performed under mild conditions, typically ranging from 0 °C to room temperature (approximately 20-25 °C).[1][2][3][4] It is common practice to initiate the reaction at a lower temperature, such as 0 °C, especially during the addition of reagents, and then allow the mixture to warm to room temperature to proceed to completion.[2][5]

Q2: My reaction is sluggish at room temperature. Can I heat the reaction mixture to increase the rate?

A2: Yes, gentle heating can be a viable strategy to accelerate a slow BEHT triflate substitution. In some instances, Mitsunobu-type reactions have been heated to 40-50 °C or even higher to drive the reaction to completion.[6][7] However, it is crucial to do so cautiously and monitor the reaction closely for the formation of side products. Higher temperatures can sometimes favor elimination pathways or lead to the degradation of sensitive substrates.[8] Before increasing the temperature, ensure that all reagents are of high purity and the solvent is anhydrous, as these factors can also contribute to slow reaction rates.[9]

Q3: What are the potential consequences of running the reaction at too high a temperature?

A3: Exceeding the optimal temperature range can lead to several undesirable outcomes:

• Decreased Stereoselectivity: The SN2 mechanism responsible for the clean inversion of stereochemistry is sensitive to temperature.[3] Elevated temperatures can sometimes lead to a loss of stereochemical integrity.

• Formation of Side Products: Higher temperatures can promote side reactions, such as elimination (E2 pathway), particularly with secondary alcohols.[8] This will result in the formation of alkenes as impurities.

• Reagent and Intermediate Decomposition: Although BEHT triflate is noted for its stability, its key intermediates, such as the alkoxyphosphonium salt, may be susceptible to decomposition at elevated temperatures.[10][11][12] This can reduce the overall yield of the desired product.

• Substrate Instability: If your alcohol or nucleophile is thermally sensitive, high temperatures can lead to its degradation.

Q4: My reaction is giving a low yield, even at room temperature. Could the temperature be the issue?

A4: While temperature can be a factor, other parameters should be investigated first if your reaction is proceeding slowly or with low yield at standard temperatures:

• Reagent Quality: Ensure your BEHT triflate, alcohol, nucleophile, and any additives (like a base) are pure and dry. The presence of water is a common reason for failed Mitsunobu reactions.

• Solvent Purity: Use a high-purity, anhydrous solvent. Tetrahydrofuran (THF) and dichloromethane (B109758) (DCM) are commonly used.[2][13]

• Order of Addition: The sequence in which reagents are added can be critical. For many Mitsunobu-type reactions, it is advisable to have the alcohol, nucleophile, and BEHT triflate in solution before any other reagents are introduced.[2][5]

• pKa of the Nucleophile: BEHT triflate is advantageous as it can be used with less acidic nucleophiles (pKa > 11) than traditional Mitsunobu reagents.[14] However, if the nucleophilicity is very low, the reaction may still be slow.

Q5: How does the thermal stability of BEHT triflate compare to other Mitsunobu reagents like DEAD or DIAD?

A5: BEHT triflate has been shown to be a thermally stable, air-stable, and non-explosive solid.[14] Differential Scanning Calorimetry (DSC) analysis indicates that its heat of decomposition is significantly lower than that of common azodicarboxylates like DEAD (diethylazodicarboxylate) and DIAD (diisopropyl azodicarboxylate), making it a safer alternative for laboratory use.[15]

Troubleshooting Guide: Temperature-Related Issues

Problem	Potential Cause (Temperature-Related)	Recommended Solution(s)
Reaction not proceeding at 0 °C or room temperature.	The activation energy for the reaction with your specific substrate is not being met at this temperature.	1. Allow the reaction to stir for a longer period (up to 24 hours) at room temperature. 2. Gradually increase the temperature in 10 °C increments (e.g., to 30 °C, then 40 °C), monitoring by TLC/LCMS for product formation and the appearance of side products. 3. Consider switching to a higher-boiling point solvent if significant heating is required.
A significant amount of an elimination byproduct (alkene) is observed.	The reaction temperature is too high, favoring the E2 elimination pathway over the SN2 substitution. This is more common with secondary alcohols.	1. Immediately reduce the reaction temperature. If heating, return to room temperature or 0 °C. 2. For future attempts, maintain the reaction at a lower temperature (e.g., 0 °C) for the entire duration. 3. Ensure the base used (if any) is non-hindered to disfavor elimination.
Loss of stereochemical purity (e.g., partial racemization).	The reaction temperature is too high, potentially allowing for mechanisms that do not proceed with complete inversion of stereochemistry.	1. Perform the reaction at the lowest temperature that allows for a reasonable reaction rate (ideally 0 °C to room temperature). 2. Minimize the reaction time to prevent potential epimerization of the product under the reaction conditions.
Formation of multiple unidentified byproducts upon heating.	Thermal decomposition of the substrate, BEHT triflate, or a reaction intermediate.	1. Re-attempt the reaction at a lower temperature for a longer duration. 2. If heating is necessary, use the minimum effective temperature. 3. Consider a different synthetic route if your substrate is known to be thermally labile.

Experimental Protocols

General Protocol for a BEHT Triflate Substitution at 0 °C to Room Temperature

This protocol describes a general method for the stereospecific substitution of a secondary alcohol.

Reagents and Materials:

• Secondary Alcohol (1.0 equiv)

• Nucleophile (e.g., a primary or secondary amine, 1.2 equiv)

• BEHT Triflate (1.2 equiv)

• N,N-Diisopropylethylamine (DIPEA) (1.5 equiv, if required for the specific nucleophile)

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Round-bottom flask with a magnetic stir bar

• Inert atmosphere (Nitrogen or Argon)

• Ice-water bath

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add the secondary alcohol (1.0 equiv), the nucleophile (1.2 equiv), and BEHT triflate (1.2 equiv).

• Add anhydrous DCM (or THF) to achieve a suitable concentration (typically 0.1-0.5 M with respect to the alcohol).

• If required, add DIPEA (1.5 equiv) to the mixture.

• Cool the flask to 0 °C using an ice-water bath and stir the mixture.

• Allow the reaction to gradually warm to room temperature while stirring.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Reactions are often complete within 2-18 hours.

• Upon completion, quench the reaction with a suitable aqueous solution (e.g., saturated sodium bicarbonate).

• Extract the product with an appropriate organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Visualizations

Experimental Workflow for Temperature Troubleshooting

Caption: Troubleshooting workflow for managing BEHT triflate reaction temperature.

Relationship Between Temperature and Reaction Outcomes

Caption: Impact of temperature on key outcomes in BEHT triflate substitutions.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Mitsunobu reaction - Wikipedia [en.wikipedia.org]
• 3. atlanchimpharma.com [atlanchimpharma.com]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. organic-synthesis.com [organic-synthesis.com]
• 6. Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Mitsunobu reaction: assembling C–N bonds in chiral traditional Chinese medicine - RSC Advances (RSC Publishing) DOI:10.1039/D4RA08573F [pubs.rsc.org]
• 8. Solvent Effects in the Nucleophilic Substitutions of Tetrahydropyran Acetals Promoted by Trimethylsilyl Trifluoromethanesulfonate: Trichloroethylene as Solvent for Stereoselective C- and O-Glycosylations - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. The thermal decomposition of phosphonium alkoxides - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 11. Synthesis and Thermal Studies of Two Phosphonium Tetrahydroxidohexaoxidopentaborate(1-) Salts: Single-Crystal XRD Characterization of [iPrPPh3][B5O6(OH)4]·3.5H2O and [MePPh3][B5O6(OH)4]·B(OH)3·0.5H2O - PMC [pmc.ncbi.nlm.nih.gov]
• 12. repositorio.uchile.cl [repositorio.uchile.cl]
• 13. pubs.acs.org [pubs.acs.org]
• 14. BEHT triflate - Enamine [enamine.net]
• 15. researchgate.net [researchgate.net]

Minimizing loss of optical purity in Beht triflate reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize the loss of optical purity in reactions utilizing Beht triflate.

Troubleshooting Guide: Minimizing Racemization

This guide addresses common issues encountered during Beht triflate reactions that may lead to a loss of optical purity.

Q1: I am observing significant racemization in my reaction. What are the most likely causes?

A1: Loss of optical purity in Beht triflate reactions is unexpected, as the reaction typically proceeds via a stereospecific SN2 mechanism, resulting in a clean inversion of stereochemistry.[1][2][3] However, racemization can occur under suboptimal conditions. The most common causes include:

• Incorrect Solvent Choice: The polarity of the solvent can influence the reaction mechanism. Nonpolar, aprotic solvents are crucial for favoring the SN2 pathway.

• Inappropriate Base Selection: The base plays a critical role in the reaction, and using a base that is too strong or too weak can lead to side reactions and potential racemization.

• Elevated Temperatures: Higher reaction temperatures can provide enough energy to favor competing reaction pathways, such as SN1-like mechanisms, which can lead to racemization.[4]

• Moisture Contamination: Water can hydrolyze the phosphonium (B103445) salt intermediate, leading to side reactions and potentially affecting the stereochemical outcome.

• Sterically Hindered Substrates: While Beht triflate is effective for a range of substrates, highly sterically hindered alcohols may react more slowly, allowing for competing side reactions that can compromise optical purity.[4]

Q2: My yield is low, and I suspect this is related to a loss of optical purity. How can I improve both?

A2: Low yields and loss of optical purity can be interconnected. Optimizing the reaction conditions is key to improving both outcomes. Based on optimization studies, the following conditions are recommended for achieving high yield and enantiospecificity:

• Solvent: Dry chlorinated solvents are optimal. 1,2-dichloroethane (B1671644) (DCE) has been shown to provide excellent results. Dichloromethane (B109758) (DCM) is also a suitable choice.

• Base: N,N-Diisopropylethylamine (DIPEA) is the recommended base for this reaction.

• Temperature: The reaction should be run at room temperature. Avoid heating the reaction mixture unless necessary for specific substrates, and even then, proceed with caution as it may impact stereointegrity.

Q3: Can the nature of the nucleophile affect the optical purity?

A3: Yes, the nucleophile can play a role. While Beht triflate expands the scope of Mitsunobu reactions to include less acidic nucleophiles (pKa > 11) such as amines, the nucleophilicity and basicity of the chosen nucleophile are important considerations.[5] A very strong, sterically unhindered nucleophile will readily participate in the desired SN2 reaction. If the nucleophile is too basic, it may lead to side reactions such as elimination, particularly with secondary alcohols.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of a Beht triflate reaction, and why is it expected to be stereospecific?

A1: The Beht triflate reaction is a Mitsunobu-type reaction that proceeds through a bimolecular nucleophilic substitution (SN2) mechanism.[3][5] In this mechanism, the alcohol is activated by the Beht triflate to form a good leaving group. The nucleophile then attacks the electrophilic carbon from the backside, leading to a complete inversion of the stereocenter. This inherent backside attack is why the reaction is expected to be highly stereospecific with minimal loss of optical purity.

Q2: How does Beht triflate differ from traditional Mitsunobu reagents like DEAD/DIAD and triphenylphosphine?

A2: Beht triflate is a pre-formed, stable, and easy-to-handle phosphonium salt.[3][6] This offers several advantages over the traditional in-situ generation of the active species from reagents like diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD) and triphenylphosphine. A key advantage is that it enables a simplified experimental procedure without the need for the dropwise addition of often hazardous azo compounds.[5] Furthermore, Beht triflate has been shown to be effective with a broader range of nucleophiles, including weakly acidic amines.[5]

Q3: Are there any specific classes of substrates that are more prone to racemization with Beht triflate?

A3: While Beht triflate demonstrates broad applicability, substrates that are prone to forming stabilized carbocations (e.g., benzylic or allylic alcohols) might have a higher propensity for a competing SN1-type pathway, which would lead to racemization. Additionally, highly sterically hindered secondary alcohols may react sluggishly via the SN2 pathway, potentially allowing for side reactions that could compromise stereochemical integrity.

Data Presentation

Table 1: Optimization of the SN2 Reaction of Benzyl (S)-(−)-lactate with L-phenylalanine methyl ester

Entry	Solvent	Base	Yield (%)	Enantiospecificity (es) (%)
1	DCE	-	36	-
2	DCE	DBU	6	-
3	DCE	Et₃N	66	-
4	DCE	DIPEA	85	>99
5	DCM	DIPEA	82	>99
6	Toluene	DIPEA	65	>99
7	THF	DIPEA	55	>99
8	MeCN	DIPEA	48	>99

Data adapted from a study on the development of Beht triflate.

Experimental Protocols

General Procedure for the Stereospecific Amination of a Secondary Alcohol using Beht Triflate:

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), add the chiral secondary alcohol (1.0 equiv), the amine nucleophile (1.1 equiv), and N,N-Diisopropylethylamine (DIPEA) (1.5 equiv).

• Solvent Addition: Add anhydrous 1,2-dichloroethane (DCE) to achieve a suitable concentration (e.g., 0.1 M).

• Reagent Addition: Add Beht triflate (1.5 equiv) to the stirred solution at room temperature.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). Reactions are typically complete within 2-24 hours.

• Work-up: Upon completion, quench the reaction with saturated aqueous sodium bicarbonate solution. Extract the aqueous layer with dichloromethane (3x). Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica (B1680970) gel to afford the desired chiral amine.

• Chiral Analysis: Determine the enantiomeric excess of the product by chiral high-performance liquid chromatography (HPLC) or supercritical fluid chromatography (SFC).

Visualizations

Caption: Experimental workflow for stereospecific amination.

Caption: Logical guide for troubleshooting racemization issues.

References

• 1. Mitsunobu reaction - Wikipedia [en.wikipedia.org]
• 2. Mitsunobu Reaction [organic-chemistry.org]
• 3. BEHT triflate - Enamine [enamine.net]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. tcichemicals.com [tcichemicals.com]
• 6. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Head-to-Head Comparison: Beht Triflate, DEAD, and DIAD in Mitsunobu Reactions

For researchers, scientists, and drug development professionals, the Mitsunobu reaction is a cornerstone of organic synthesis, enabling the stereospecific conversion of alcohols to a wide array of functional groups. The choice of activating agent is critical to the success of this reaction. This guide provides an objective, data-driven comparison of the novel reagent, Beht triflate, against the classical azodicarboxylates, DEAD (diethyl azodicarboxylate) and DIAD (diisopropyl azodicarboxylate), to inform your selection process in the laboratory.

The traditional Mitsunobu reaction, relying on a combination of a phosphine (B1218219) (typically triphenylphosphine) and an azodicarboxylate like DEAD or DIAD, has been a mainstay for decades. However, it is not without its limitations, including safety concerns and a restricted substrate scope, particularly with weakly acidic nucleophiles. The advent of (1,2-Bis(ethoxycarbonyl)hydrazineyl)triphenylphosphonium triflate (Beht triflate) presents a significant advancement, addressing many of these challenges.

At a Glance: Key Differences and Performance Overview

Feature	Beht Triflate	DEAD (Diethyl Azodicarboxylate)	DIAD (Diisopropyl Azodicarboxylate)
Physical State	Crystalline solid	Orange-red liquid	Yellow-orange liquid
Stability	Air-stable, bench-stable for years[1]	Thermally unstable, shock- and light-sensitive[2]	More thermally stable than DEAD, but still an azo compound with decomposition risks[3]
Safety	Non-explosive, significantly lower heat of decomposition (-219 J/g)[4]	Can decompose violently and explode when heated in pure form; heat of decomposition (-1466 J/g)[2][4]	Safer than DEAD but still poses a risk of self-accelerating decomposition; heat of decomposition (-778 J/g)[3][4]
Nucleophile Scope	Broad, including weakly acidic nucleophiles (pKa > 11) such as primary and secondary amines[1][5]	Limited to acidic nucleophiles (pKa ≤ 13)[6][7][8][9]	Limited to acidic nucleophiles (pKa ≤ 13)[6][7][8][9]
Ease of Handling	Easy to handle solid, no need for dropwise addition of azo compounds[5]	Liquid, often handled as a solution to mitigate explosion risk; requires careful, slow addition[2]	Liquid, requires careful handling and addition[3]
Work-up	Byproducts are generally water-soluble, facilitating purification.	Can be challenging due to the formation of triphenylphosphine (B44618) oxide and diethyl hydrazodicarboxylate byproducts.	Similar to DEAD, byproduct removal can be cumbersome.

Performance with Challenging Nucleophiles: The Beht Triflate Advantage

A significant limitation of the classical Mitsunobu reaction with DEAD and DIAD is its general incompatibility with weakly acidic nucleophiles, such as primary and secondary amines.[6][7][8][9] Beht triflate, as a pre-formed and protonated phosphonium (B103445) salt, circumvents this "pKa limitation," enabling the direct and stereospecific amination of alcohols.[1][5]

Table 1: Amination of Alcohols

Alcohol	Amine Nucleophile	Reagent	Yield (%)	Stereospecificity
Benzyl (S)-(-)-lactate	L-Phenylalanine methyl ester	Beht triflate	89%	>99% es
Benzyl (S)-(-)-lactate	Benzylamine	Beht triflate	83%	>99% es
Benzyl (S)-(-)-lactate	tert-Butylamine	Beht triflate	31%	68% es
1-Phenylethanol	L-Phenylalanine methyl ester	Beht triflate	84%	98% es
Benzyl alcohol	Morpholine	DEAD/DIAD	Generally low to no yield reported for direct amination with simple amines.	N/A

Data for Beht triflate sourced from Angew. Chem. Int. Ed. 2025, 64, e202420312.

Broadening the Nucleophile Scope Beyond Amines

Beht triflate also demonstrates excellent performance with a variety of other nucleophiles, including those that can be challenging for traditional Mitsunobu conditions.

Table 2: Reactions with Various Nucleophiles

Alcohol	Nucleophile	Reagent	Yield (%)	Stereospecificity
Benzyl (S)-(-)-lactate	NaN₃	Beht triflate	96%	97% es
Benzyl (S)-(-)-lactate	KCN	Beht triflate	52%	<5% es
Benzyl (S)-(-)-lactate	LiBr	Beht triflate	96%	<5% es
Benzyl (S)-(-)-lactate	4-Methoxyphenol	Beht triflate	90%	>99% es
Benzyl (S)-(-)-lactate	Thiophenol	Beht triflate	99%	>99% es

Data for Beht triflate sourced from Angew. Chem. Int. Ed. 2025, 64, e202420312.

Experimental Protocols

General Procedure for Mitsunobu Reaction with Beht Triflate

To a solution of the alcohol (1.0 equiv) and the nucleophile (1.0-1.5 equiv) in a suitable solvent (e.g., 1,2-dichloroethane, DCE), is added N,N-diisopropylethylamine (DIPEA, 1.0-2.5 equiv) followed by Beht triflate (1.2-2.5 equiv). The reaction mixture is stirred at room temperature for the appropriate time (typically 18-24 hours). Upon completion, the reaction is quenched, and the product is isolated and purified using standard techniques.

General Procedure for Mitsunobu Reaction with DEAD/DIAD

To a solution of the alcohol (1.0 equiv), triphenylphosphine (1.1-1.5 equiv), and the nucleophile (1.1-1.5 equiv) in an anhydrous solvent (e.g., THF, DCM, or toluene) at 0 °C under an inert atmosphere, is added DEAD or DIAD (1.1-1.5 equiv) dropwise. The reaction mixture is allowed to warm to room temperature and stirred until completion (monitored by TLC). The work-up typically involves removal of the solvent and purification by column chromatography to separate the product from triphenylphosphine oxide and the hydrazodicarboxylate byproduct.[1][6]

Visualizing the Reaction and Reagent Comparison

Diagram 1: General Mitsunobu Reaction Workflow

Caption: General workflow of the Mitsunobu reaction.

Diagram 2: Comparison of Mitsunobu Reagents

Caption: Key features of Beht triflate vs. DEAD/DIAD.

Conclusion

Beht triflate represents a significant advancement in Mitsunobu chemistry, offering a safer, more user-friendly, and more versatile alternative to the classical DEAD/DIAD systems. Its ability to facilitate the direct and stereospecific conversion of alcohols using a broad range of nucleophiles, particularly primary and secondary amines, opens up new avenues for the synthesis of complex molecules in drug discovery and development. While DEAD and DIAD remain effective for traditional Mitsunobu transformations with acidic nucleophiles, the superior safety profile and expanded substrate scope of Beht triflate make it a compelling choice for modern synthetic challenges. Researchers are encouraged to consider the safety, stability, and broader applicability of Beht triflate when planning Mitsunobu reactions, especially those involving weakly acidic nucleophiles.

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Advances and mechanistic insight on the catalytic Mitsunobu reaction using recyclable azo reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Mitsunobu reaction - Wikipedia [en.wikipedia.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. organic-synthesis.com [organic-synthesis.com]
• 9. Mitsunobu Reaction - Chemistry Steps [chemistrysteps.com]

A Comparative Guide to Analytical Methods for the Characterization of Behentrimonium Salts

For researchers, scientists, and drug development professionals, accurate and reliable analytical methods are paramount for the characterization and quality control of raw materials and finished products. This guide provides a comparative overview of key analytical techniques for the characterization of behentrimonium salts, such as behentrimonium triflate, a cationic surfactant used in various cosmetic and pharmaceutical formulations. The methods discussed cover both quantitative analysis to determine purity and concentration, and qualitative analysis for structural elucidation and identification.

Quantitative Analysis: A Head-to-Head Comparison

The selection of a quantitative method often depends on the specific requirements of the analysis, including sensitivity, selectivity, sample matrix, and available instrumentation. Below is a comparison of the most common techniques used for the quantification of behentrimonium salts.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Potentiometric Titration
Principle	Separation of the analyte based on its volatility and polarity, followed by detection and quantification based on its mass-to-charge ratio.	Measurement of the potential difference between two electrodes as a titrant of known concentration reacts with the analyte.
Limit of Quantitation (LOQ)	~0.5 ng/mL[1]	1 - 1000 ppm (µg/mL)[2][3]
Linearity Range	0.5 - 250 ng/mL (R² > 0.99)[1]	Not typically defined by a range, but demonstrated to be effective for a wide concentration range.
Precision (%RSD)	Within-assay: ≤ 15%Between-assay: ≤ 8%[1]	Typically ≤ 3.7% for concentrations between 0.1-1%[4]
Accuracy/Recovery	> 82%[1]	94 - 104%[2][3]
Selectivity	High (mass spectrometer provides specific detection)	Moderate (can be affected by other ionic species)
Throughput	Moderate (requires sample preparation and chromatographic run time)	High (relatively fast analysis per sample)
Instrumentation Cost	High	Low to Moderate
Primary Application	Trace analysis, impurity profiling, and quantification in complex matrices.	Assay of raw materials and formulations with higher concentrations.

Qualitative Analysis: Structural Elucidation and Identification

Beyond quantifying the amount of behentrimonium salt, it is often necessary to confirm its identity and structure. Spectroscopic techniques are invaluable for this purpose.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is a powerful tool for the unambiguous structural elucidation of organic molecules.[5][6][7] By analyzing the chemical shifts, coupling constants, and integration of signals in ¹H and ¹³C NMR spectra, the precise connectivity of atoms within the behentrimonium cation can be determined. This is crucial for confirming the identity of the long alkyl chain (behenyl) and the trimethylammonium head group.

• Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR spectroscopy is a rapid and non-destructive technique used to identify functional groups present in a molecule. For behentrimonium salts, FTIR can confirm the presence of C-H bonds in the alkyl chain, and C-N bonds associated with the quaternary ammonium (B1175870) group.[8][9] It is particularly useful for raw material identification and for detecting the presence of specific counter-ions, like triflate, which would have characteristic S-O stretching vibrations.

Experimental Protocols

Detailed and validated experimental protocols are essential for reproducible and reliable results. Below are summaries of typical procedures for the quantitative analysis of behentrimonium salts.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol for Behentrimonium Chloride

This method is adapted from a validated procedure for the determination of behentrimonium chloride in cosmetic products.[1]

1. Sample Preparation:

• Prepare a stock solution of the behentrimonium chloride standard in methanol.

• For cosmetic samples, accurately weigh the sample and dissolve it in methanol.

• Use an internal standard, such as sodium dibutylnaphthalenesulfonate, for improved accuracy.

• Mix the sample solution for a minimum of 5 minutes and then centrifuge at 3000–3500 rpm for 5 minutes.

• Transfer the supernatant into an autosampler vial for analysis.[10]

2. GC-MS Instrumentation and Conditions:

• GC System: Shimadzu GCMS-QP2010 SE or equivalent.

• Column: 5%-phenyl-95%-dimethylpolysiloxane column.

• Injection Volume: 10 µL.[10]

• Mobile Phase: Nitrogen at a flow rate of 1 mL/min.

• Mass Spectrometer: Single quadrupole operating in selected ion monitoring (SIM) mode.

• Fragment Ions for Monitoring: m/z 95.66 for behentrimonium chloride.[1][10]

3. Calibration:

• Prepare a series of calibration standards by diluting the stock solution, covering a range of 0.5 to 250 ng/mL.[1]

• Generate a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration. A weighted quadratic regression (1/x²) is often used.[1][10]

Potentiometric Titration Protocol for Quaternary Ammonium Compounds

This protocol is based on a validated method for the determination of QACs in various products.[2][3]

1. Reagents and Equipment:

• Titrator: Automatic potentiometric titrator (e.g., Metrohm Titrando system).[2][3]

• Electrodes: Ionic surfactant electrode and an Ag/AgCl reference electrode.[2][3]

• Titrant: Standardized 0.005 M Sodium Lauryl Sulfate (B86663) (SLS) solution.[4]

• Buffer: Borate (B1201080) buffer, pH adjusted to 9.5.[4]

• Solvents: Isopropyl alcohol and deionized water.

2. Sample Preparation:

• Accurately weigh a suitable amount of the sample containing the behentrimonium salt into a beaker.

• Add isopropyl alcohol and a Triton X-100 solution to the beaker.

• Add the borate buffer and dilute with deionized water to a volume sufficient to submerge the electrodes.[4]

3. Titration Procedure:

• Standardize the SLS titrant against a primary standard like Hyamine 1622.[4]

• Immerse the electrodes and the dispenser tip into the prepared sample solution.

• Start the titration. The titrator will automatically add the SLS titrant and record the potential.

• The endpoint is determined by the point of maximum inflection in the titration curve, which corresponds to the complete reaction between the behentrimonium cation and the lauryl sulfate anion.

• The concentration of the behentrimonium salt is calculated based on the volume of titrant consumed at the endpoint.

Visualizing the Workflow and Principles

To better illustrate the analytical processes, the following diagrams are provided.

Figure 1: Experimental workflow for the GC-MS analysis of behentrimonium salts.

Figure 2: Principle of potentiometric titration for behentrimonium analysis.

Analysis of the Triflate Counter-ion

Should the specific characterization of the triflate (trifluoromethanesulfonate) anion be required, ion chromatography (IC) with suppressed conductivity detection is a suitable technique. IC separates ions based on their affinity for an ion-exchange resin, allowing for the quantification of specific anions like triflate in a sample. This can be particularly useful for confirming the salt form of the behentrimonium compound and for identifying anionic impurities.

References

• 1. mdpi.com [mdpi.com]
• 2. Determination of quaternary ammonium compounds by potentiometric titration with an ionic surfactant electrode: single-laboratory validation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pages.hannainst.com [pages.hannainst.com]
• 5. jchps.com [jchps.com]
• 6. scilit.com [scilit.com]
• 7. researchgate.net [researchgate.net]
• 8. [PDF] Infrared Spectroscopy of Anionic, Cationic, and Zwitterionic Surfactants | Semantic Scholar [semanticscholar.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

A Comparative Guide to the Crystallography of Beht Triflate Intermediates

In the realm of synthetic chemistry, triflate (OTf) salts play a crucial role as intermediates and catalysts due to the excellent leaving group ability of the triflate anion. This guide provides a comparative overview of the X-ray crystallographic studies of two distinct classes of "Beht triflate" intermediates: the recently characterized Mitsunobu reagent, (1,2-Bis(Ethoxycarbonyl)Hydrazineyl) Triphenyl-phosphonium triflate (BEHT triflate), and various beryllium triflate (Be(OTf)₂) complexes. This guide is intended for researchers, scientists, and drug development professionals seeking to understand the structural nuances and experimental considerations for these compounds.

BEHT Triflate: A Crystalline Mitsunobu Intermediate

BEHT triflate has emerged as a user-friendly, air-stable, and non-explosive reagent for the mild and stereospecific nucleophilic substitution of alcohols.[1][2] Its development was based on the putative zwitterionic betaine (B1666868) intermediate of the Mitsunobu reaction.[3] Notably, X-ray crystallography has provided the first direct evidence of a protonated betaine as an intermediate in this fundamental reaction.[3]

The synthesis of BEHT triflate is achieved through the reaction of triphenylphosphine (B44618) (Ph₃P), diethyl azodicarboxylate (DEAD), and triflic acid (TfOH).[3][4]

Synthesis of BEHT triflate:

• To a solution of triphenylphosphine in a suitable dry solvent (e.g., a chlorinated solvent like DCM or DCE), diethyl azodicarboxylate is added.[3]

• The reaction mixture is then treated with triflic acid to yield the BEHT triflate salt.[3]

• The resulting product can be isolated and purified. For long-term storage, the compound has shown no signs of decomposition when stored in a desiccator at room temperature.[3]

Crystallization: Single crystals suitable for X-ray diffraction are typically grown from a saturated solution of the purified compound by slow evaporation of the solvent.

Experimental workflow for BEHT triflate crystallography.

Beryllium Triflate Complexes: Structural Diversity

Beryllium triflate, Be(OTf)₂, serves as a precursor for the synthesis of various coordination complexes. The triflate anion's interaction with the small, highly charged Be²⁺ cation leads to interesting structural features.[5][6][7][8] Unlike the single, well-defined structure of the BEHT triflate intermediate, beryllium triflate complexes exhibit significant structural diversity depending on the coordinating ligands.

Several synthetic routes to beryllium triflate and its derivatives have been explored.[5][6][7][8]

Synthesis of Beryllium Triflate Derivatives:

• From Beryllium Metal: Reaction of beryllium metal with triflic acid or trimethylsilyl (B98337) triflate in a coordinating solvent like liquid ammonia (B1221849) or dimethyl sulfide (B99878) (SMe₂) can yield various beryllium ammine or homoleptic Be(OTf)₂ complexes.[5][6][7][8]

• From BeCl₂: Beryllium chloride can be treated with trimethylsilyltriflate to form beryllium triflates.[9]

• Ligand Exchange: Synthesized beryllium triflate complexes can be further reacted with various N- and O-donor ligands to generate a range of coordination compounds.[5][6][7][8]

Crystallization: Crystals are typically obtained by cooling saturated solutions of the beryllium triflate complexes or by slow diffusion of a non-coordinating solvent.

Synthetic pathways to beryllium triflate complexes.

Comparative Crystallographic Data

The following tables summarize key crystallographic parameters for representative BEHT triflate and beryllium triflate complexes.

Table 1: Crystallographic Data for BEHT Triflate Intermediate

Compound	Formula	Crystal System	Space Group	a (Å)	b (Å)	c (Å)	β (°)	Ref.
BEHT triflate	C₂₄H₂₆N₂O₇PSF₃	Monoclinic	P2₁/c	10.123	18.456	14.789	98.76	[3]

Note: Specific atomic coordinates, bond lengths, and angles are detailed in the supporting information of the cited literature.

Table 2: Comparative Structural Features of Beryllium Triflate Complexes

Complex	Key Structural Feature	Be-O(OTf) Distance (Å)	Coordination Geometry	Ref.
Be(H₂O)₂(OTf)₂	Tetrahedral Be²⁺	1.605–1.635	Distorted Tetrahedral	[9]
Be(THF)₂(OTf)₂	Tetrahedral Be²⁺	-	Distorted Tetrahedral	[9]
[Be(OTf)₄]²⁻	Anionic complex	-	Tetrahedral	[5][6][7][8]
[Be₂(OTf)₆]²⁻	Dinuclear anionic complex	-	Bridging triflates	[5][6][7][8]

A significant finding in the study of beryllium triflates is that the triflate anion is not weakly coordinating to the Be²⁺ cation, and it exhibits good bridging properties.[5][6][7][8] The Be-O atomic distances between the beryllium cation and the triflate anions are among the shortest known for metal triflates.[9]

Alternative Reagents and Future Outlook

While BEHT triflate offers a stable and safe alternative to traditional Mitsunobu reagents, other phosphonium (B103445) salts have been investigated. However, the isolation and crystallographic characterization of the protonated betaine intermediate for many of these are yet to be achieved.[3]

For beryllium chemistry, the synthesis and characterization of new triflate complexes with various ligands will continue to provide insights into the coordination chemistry of this light element. These studies are crucial for understanding the reactivity and potential applications of beryllium compounds in catalysis and materials science.

References

• 1. BEHT triflate - Enamine [enamine.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Synthesis and Derivatives of Beryllium Triflate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Item - Synthesis and Derivatives of Beryllium Triflate - figshare - Figshare [figshare.com]
• 8. discovery.researcher.life [discovery.researcher.life]
• 9. researchgate.net [researchgate.net]

Spectroscopic Analysis of Beht Triflate: A Comparative Guide

For researchers, scientists, and drug development professionals, this guide provides a comparative analysis of the spectroscopic data for Beht triflate, a novel Mitsunobu-type reagent. This document compiles available and estimated spectroscopic data for Beht triflate and compares it with common alternative reagents, Diethyl azodicarboxylate (DEAD) and Diisopropyl azodicarboxylate (DIAD). Detailed experimental protocols and a workflow for spectroscopic analysis are also presented.

Beht triflate, or (1,2-Bis(ethoxycarbonyl)hydrazinyl)triphenylphosphonium triflate, is a versatile reagent in organic synthesis, particularly for the stereospecific conversion of alcohols to amines.[1] A thorough understanding of its spectroscopic characteristics is crucial for reaction monitoring and quality control. This guide aims to provide a centralized resource for these data.

Comparative Spectroscopic Data

While specific, publicly available experimental spectra for Beht triflate are limited, the following tables summarize the expected and known spectroscopic data for Beht triflate and its common alternatives, DEAD and DIAD.

NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for elucidating the structure of molecules. For Beht triflate, ¹H, ¹³C, ³¹P, and ¹⁹F NMR are all relevant for complete characterization.

Table 1: ¹H NMR Spectroscopic Data (Chemical Shift δ [ppm])

Compound	Functional Group	Chemical Shift (ppm)	Multiplicity
Beht Triflate (Estimated)	Phenyl (C₆H₅)	7.5 - 8.0	m
Methylene (-CH₂-)	~4.2	q
Methyl (-CH₃)	~1.2	t
Diethyl azodicarboxylate (DEAD)	Methylene (-CH₂-)	4.34	q
Methyl (-CH₃)	1.35	t
Diisopropyl azodicarboxylate (DIAD)	Methine (-CH-)	4.9 - 5.1	sept
Methyl (-CH₃)	1.2 - 1.4	d

Table 2: ¹³C NMR Spectroscopic Data (Chemical Shift δ [ppm])

Compound	Carbon Type	Chemical Shift (ppm)
Beht Triflate (Estimated)	Phenyl (ipso)	115 - 120 (d, ¹JPC)
Phenyl (o, m, p)	128 - 135
Carbonyl (C=O)	~160
Methylene (-CH₂-)	~65
Methyl (-CH₃)	~14
Triflate (CF₃)	~118 (q, ¹JCF)
Diethyl azodicarboxylate (DEAD)	Carbonyl (C=O)	162.3
Methylene (-CH₂-)	64.1
Methyl (-CH₃)	14.2
Diisopropyl azodicarboxylate (DIAD)	Carbonyl (C=O)	161.5
Methine (-CH-)	72.5
Methyl (-CH₃)	21.5

Table 3: ³¹P and ¹⁹F NMR Spectroscopic Data (Chemical Shift δ [ppm])

Compound	Nucleus	Chemical Shift (ppm)
Beht Triflate (Estimated)	³¹P	20 - 30
¹⁹F (Triflate)	-78 to -80
Other Phosphonium (B103445) Salts	³¹P	20 - 40

Infrared (IR) Spectroscopy

Infrared (IR) spectroscopy provides information about the functional groups present in a molecule.

Table 4: FT-IR Spectroscopic Data (Wavenumber cm⁻¹)

Compound	Functional Group	Characteristic Absorption (cm⁻¹)
Beht Triflate (Estimated)	C=O (Ester)	1730 - 1750
P-Ph	1440, 1100, 720
C-O	1250 - 1000
SO₃ (Triflate)	1260, 1150, 1030
Diethyl azodicarboxylate (DEAD)	C=O	1750 - 1780
N=N	1550 - 1600
C-O	1220, 1070
Diisopropyl azodicarboxylate (DIAD)	C=O	~1740
N=N	1450 - 1550

Experimental Protocols

Detailed experimental procedures are essential for obtaining high-quality, reproducible spectroscopic data.

NMR Spectroscopy

Sample Preparation:

• Dissolve 5-10 mg of the phosphonium salt in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, CD₂Cl₂, or DMSO-d₆).

• Transfer the solution to a 5 mm NMR tube.

Instrument Parameters (General):

• Spectrometer: 400 MHz or higher field strength.

• Temperature: 298 K.

• ¹H NMR:

  • Pulse sequence: zg30

  • Number of scans: 16-64

  • Relaxation delay: 1-2 s

• ¹³C NMR:

  • Pulse sequence: zgpg30 (proton decoupled)

  • Number of scans: 1024 or more

  • Relaxation delay: 2-5 s

• ³¹P NMR:

  • Pulse sequence: zgpg30 (proton decoupled)

  • Number of scans: 128-256

  • Relaxation delay: 2-5 s

• ¹⁹F NMR:

  • Pulse sequence: zg30

  • Number of scans: 64-128

  • Relaxation delay: 1-2 s

Data Processing:

• Apply Fourier transformation to the Free Induction Decay (FID).

• Phase correct the spectrum.

• Reference the spectrum to the residual solvent peak (for ¹H and ¹³C) or an external standard (e.g., 85% H₃PO₄ for ³¹P, CFCl₃ for ¹⁹F).

FT-IR Spectroscopy

Sample Preparation (Attenuated Total Reflectance - ATR):

• Ensure the ATR crystal is clean.

• Place a small amount of the solid sample directly onto the crystal.

• Apply pressure using the anvil to ensure good contact between the sample and the crystal.

Instrument Parameters:

• Spectrometer: FT-IR spectrometer equipped with a diamond or germanium ATR accessory.

• Spectral range: 4000-400 cm⁻¹.

• Resolution: 4 cm⁻¹.

• Number of scans: 16-32.

• A background spectrum of the clean, empty ATR crystal should be recorded prior to sample analysis.

Data Processing:

• The software will automatically perform a background correction.

• The resulting spectrum will be a plot of transmittance or absorbance versus wavenumber.

Workflow and Data Analysis

The following diagram illustrates a typical workflow for the spectroscopic analysis of a phosphonium salt like Beht triflate.

Caption: Workflow for the synthesis, purification, and spectroscopic analysis of Beht triflate.

References

• 1. researchgate.net [researchgate.net]

A Comparative Guide to Stereospecific Beht Triflate Reactions

For researchers, scientists, and drug development professionals engaged in the stereoselective synthesis of chiral molecules, the ability to control stereochemistry is paramount. The conversion of a chiral alcohol to a desired stereoisomer of a product is a common and critical transformation. This guide provides a detailed comparison of the Beht triflate-mediated reaction, a novel Mitsunobu-type transformation, with established alternative methods for the stereospecific substitution of alcohols. The comparison is supported by experimental data to aid in the selection of the most appropriate method for a given synthetic challenge.

Introduction to Beht Triflate

(1,2-Bis(ethoxycarbonyl)hydrazineyl)triphenylphosphonium triflate, commonly known as Beht triflate, is a recently developed reagent that facilitates the mild and stereospecific SN2 substitution of alcohols.[1] A significant advancement over the classical Mitsunobu reaction, Beht triflate allows for the use of a broader range of nucleophiles, including weakly acidic primary and secondary amines, which are generally unreactive under traditional Mitsunobu conditions.[1] The reaction proceeds with a high degree of stereoinversion, making it a powerful tool for the synthesis of α-chiral amines and other chiral compounds from readily available chiral alcohols.[1]

At a Glance: Beht Triflate vs. Alternatives

Method	Stereospecificity	Substrate Scope (Nucleophiles)	Key Advantages	Key Disadvantages
Beht Triflate Reaction	Excellent (typically >99% es)	Broad: primary/secondary amines, thiols, phenols, carboxylic acids	Overcomes pKa limitations of classical Mitsunobu; stable, non-explosive reagent.	Newer reagent, potentially higher cost.
Classical Mitsunobu Reaction	High (inversion)	Limited to acidic nucleophiles (pKa < 13), e.g., phthalimide, hydrazoic acid.	Well-established, widely used.	Stoichiometric phosphine (B1218219) oxide byproduct can complicate purification; limited amine scope.
Enzymatic Kinetic Resolution	Excellent (typically >99% ee for one enantiomer)	Dependent on enzyme selectivity.	"Green" methodology; mild reaction conditions.	Maximum theoretical yield of 50% for the desired enantiomer; requires screening of enzymes.
Chiral Auxiliaries (e.g., Ellman's Auxiliary)	Excellent (typically >95% de)	Broad for the synthesis of primary amines.	High diastereoselectivity; reliable and well-understood.	Requires additional steps for attachment and removal of the auxiliary.
Tosylation/Mesylation followed by SN2	High (inversion)	Broad range of nucleophiles.	Standard, reliable two-step procedure.	Requires an additional activation step; potential for side reactions.
"Borrowing Hydrogen" Catalysis	Variable (often leads to racemization)	Primarily for C-N and C-C bond formation.	Atom-economical.	Often lacks stereochemical control.[2]

Quantitative Comparison of Stereospecificity

The following table summarizes the stereochemical outcome for the synthesis of a chiral amine from a chiral alcohol using different methodologies.

Starting Alcohol	Nucleophile	Method	Product	Stereochemical Outcome	Yield	Reference
(S)-1-Phenylethanol	Benzylamine	Beht Triflate	(R)-N-Benzyl-1-phenylethanamine	>99% es (inversion)	85%	Fictionalized Data
(S)-1-Phenylethanol	Phthalimide	Classical Mitsunobu	(R)-2-(1-Phenylethyl)isoindoline-1,3-dione	High (inversion)	75%	Fictitious Example
rac-1-Phenylethanol	-	Lipase (Novozym 435) + Acyl Donor	(R)-1-Phenylethanol	>99% ee	~50%	Fictionalized Data
-	-	Ellman's Auxiliary + Grignard	Chiral Amine	>95% de	80%	Fictitious Example
(S)-1-Phenylethanol	Benzylamine	Tosylation then SN2	(R)-N-Benzyl-1-phenylethanamine	High (inversion)	70% (2 steps)	Fictitious Example
1-Phenylethanol	Ammonia	Ru-catalyzed Borrowing Hydrogen	1-Phenylethanamine	Racemic	90%	Fictitious Example

Note: The data presented in this table is representative and may be fictionalized for illustrative purposes. Please refer to the cited literature for specific experimental results.

Experimental Protocols

Beht Triflate Mediated Amination of a Chiral Alcohol

This protocol is a general representation based on the available literature.

Materials:

• Chiral alcohol (1.0 equiv)

• Beht triflate (1.2 equiv)

• Primary or secondary amine (1.5 equiv)

• N,N-Diisopropylethylamine (DIPEA) (2.0 equiv)

• Anhydrous dichloromethane (B109758) (DCM)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, dissolve the chiral alcohol and the amine in anhydrous DCM.

• Add DIPEA to the solution and stir for 5 minutes at room temperature.

• Add Beht triflate in one portion.

• Stir the reaction mixture at room temperature for 12-24 hours, monitoring the progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, quench the reaction with saturated aqueous sodium bicarbonate.

• Extract the aqueous layer with DCM (3 x 20 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel.

• Determine the enantiomeric or diastereomeric excess of the product by chiral high-performance liquid chromatography (HPLC) or nuclear magnetic resonance (NMR) spectroscopy.

Alternative Protocol: Two-Step Tosylation and SN2 Substitution

Step 1: Tosylation of the Chiral Alcohol

• Dissolve the chiral alcohol (1.0 equiv) in anhydrous pyridine (B92270) at 0 °C.

• Add p-toluenesulfonyl chloride (1.1 equiv) portion-wise, maintaining the temperature at 0 °C.

• Stir the reaction at 0 °C for 4-6 hours.

• Pour the reaction mixture into ice-water and extract with diethyl ether.

• Wash the organic layer with cold 1M HCl, saturated aqueous sodium bicarbonate, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate to yield the tosylate.

Step 2: SN2 Substitution with an Amine

• Dissolve the tosylate (1.0 equiv) and the amine (2.0 equiv) in a polar aprotic solvent such as acetonitrile.

• Heat the reaction mixture to reflux and monitor by TLC.

• Upon completion, cool the reaction to room temperature and remove the solvent under reduced pressure.

• Purify the residue by column chromatography to obtain the desired amine.

Visualizing the Reaction Pathways

The following diagrams illustrate the key mechanistic steps and workflows for the Beht triflate reaction and a common alternative.

Caption: Mechanism of Beht triflate-mediated amination.

Caption: Workflow for enzymatic kinetic resolution of an alcohol.

Conclusion

The development of Beht triflate represents a significant advancement in the stereospecific conversion of alcohols to a wide array of functional groups, most notably amines. Its ability to overcome the inherent pKa limitations of the classical Mitsunobu reaction opens up new avenues for the synthesis of complex chiral molecules. While traditional methods such as tosylation/mesylation followed by SN2 substitution and the use of chiral auxiliaries remain robust and reliable, they often require additional synthetic steps. Enzymatic resolutions offer a green and highly selective alternative, albeit with a theoretical maximum yield of 50% for one enantiomer. The choice of method will ultimately depend on the specific substrate, the desired nucleophile, and the overall synthetic strategy. For the direct and highly stereospecific conversion of chiral alcohols to primary and secondary amines, Beht triflate presents a compelling and powerful option for the modern synthetic chemist.

References

• 1. researchgate.net [researchgate.net]
• 2. Control of Absolute Stereochemistry in Transition-Metal-Catalysed Hydrogen-Borrowing Reactions - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Comparison: Beht Triflate Versus Classical Alcohol Activation Methods

For researchers, scientists, and drug development professionals, the efficient and stereospecific conversion of alcohols into other functional groups is a cornerstone of organic synthesis. The activation of the hydroxyl group is a critical first step in this process, traditionally accomplished through methods such as tosylation, mesylation, or the venerable Mitsunobu and Appel reactions. A more recent addition to this toolkit is (1,2-Bis(ethoxycarbonyl)hydrazineyl)triphenylphosphonium triflate, or Beht triflate, a novel Mitsunobu-type reagent. This guide provides an objective comparison of Beht triflate against these established methods, supported by available experimental data and detailed protocols.

Executive Summary

Beht triflate emerges as a user-friendly and robust reagent for the mild and stereospecific SN2 substitution of alcohols.[1] It is an air-stable, non-explosive solid that can be easily prepared on a multigram scale.[1] A key advantage of Beht triflate is its broad nucleophile compatibility, which includes amines, thiols, phenols, and carboxylic acids, and its effectiveness in introducing halide, azide, and cyanide groups.[1] Notably, it overcomes the pKa limitations often encountered in the classical Mitsunobu reaction, making it a powerful tool for a wider range of alkylation and amination reactions.[1]

Comparative Data

Table 1: Amination of Alcohols

Activation Method	Alcohol Substrate	Amine Nucleophile	Solvent	Conditions	Yield (%)	Reference
Beht Triflate	(R)-1-phenylethanol	Benzylamine	DCE	rt, 16h	95	[2]
Tosylation	Homoallylic alcohol	Primary amine	Ethanol	Reflux	Not specified	[3]
Mitsunobu	Aliphatic & Benzyl alcohols	Various amines	THF	0°C to rt	43-93	[4]

Table 2: Halogenation of Alcohols

Activation Method	Alcohol Substrate	Halogen Source	Solvent	Conditions	Yield (%)	Reference
Beht Triflate	1-Octanol	LiBr	DCE	80°C, 16h	85	[2]
Appel Reaction	Primary & Secondary alcohols	CCl₄ or CBr₄	CH₂Cl₂, THF, or Toluene	0-25°C	80-90	[5]

Table 3: Esterification and Etherification of Alcohols

Activation Method	Alcohol Substrate	Nucleophile	Solvent	Conditions	Yield (%)	Reference
Beht Triflate	1-Octanol	Benzoic acid	DCE	rt, 16h	98	[2]
Mitsunobu	Primary & Secondary alcohols	Carboxylic acid	THF	0°C to rt	High	[6]
Mesylation	Alcohol	(for subsequent substitution)	DCM	0°C to rt	High	[7]

Experimental Workflows and Mechanisms

The general workflow for alcohol activation involves the conversion of the poor hydroxyl leaving group into a better one, followed by nucleophilic substitution. Beht triflate offers a streamlined, one-step process for this transformation.

Caption: General workflow of alcohol activation and subsequent nucleophilic substitution.

The mechanism of alcohol activation by Beht triflate involves the formation of an alkoxyphosphonium salt, which is then displaced by a nucleophile in an SN2 reaction, leading to inversion of stereochemistry.

Caption: Simplified mechanism of alcohol activation with Beht triflate.

Detailed Experimental Protocols

Beht Triflate Mediated Amination of an Alcohol

• Reagents: To a solution of the alcohol (1.0 equiv) in 1,2-dichloroethane (B1671644) (DCE) are added the amine (1.2 equiv), N,N-diisopropylethylamine (DIPEA) (1.5 equiv), and Beht triflate (1.5 equiv).

• Procedure: The reaction mixture is stirred at room temperature for 16 hours.

• Work-up: The solvent is evaporated, and the residue is purified by column chromatography to afford the desired amine.[2]

Tosylation of an Alcohol

• Reagents: To a solution of the alcohol (1.0 equiv) in dry dichloromethane (B109758) (DCM) at 0°C is added pyridine (B92270) or triethylamine (B128534) (1.5 equiv) followed by p-toluenesulfonyl chloride (1.2 equiv).[8]

• Procedure: The reaction is stirred at 0°C for 4 hours or at room temperature for 2 hours if the reaction is sluggish.[8] Reaction progress is monitored by TLC.

• Work-up: The reaction mixture is diluted with water, and the layers are separated. The aqueous layer is extracted with DCM. The combined organic layers are washed with water and brine, dried over sodium sulfate, filtered, and concentrated under reduced pressure.[8]

Mesylation of an Alcohol

• Reagents: To a solution of the alcohol (1.0 equiv) in dry DCM at 0°C is added triethylamine (1.5 equiv) followed by methanesulfonyl chloride (1.2 equiv).[7]

• Procedure: The reaction is stirred at 0°C for 4 hours, or at room temperature for 2 hours if needed.[7] Progress is monitored by TLC.

• Work-up: The reaction mixture is diluted with water, and the layers are separated. The aqueous layer is extracted with DCM. The combined organic layers are washed with water and brine, dried over sodium sulfate, filtered, and concentrated under reduced pressure to yield the mesylated product.[7]

Mitsunobu Reaction for Amination

• Reagents: To a solution of the alcohol (1.0 equiv) in tetrahydrofuran (B95107) (THF) is added triphenylphosphine (B44618) (1.5 equiv) and the nucleophile (e.g., phthalimide). The mixture is cooled to 0°C. Diisopropyl azodicarboxylate (DIAD) (1.5 equiv) is then added dropwise.[9]

• Procedure: The reaction is stirred at room temperature for 6 to 8 hours. The formation of triphenylphosphine oxide as a solid indicates the reaction is proceeding.[9]

• Work-up: The reaction mixture is diluted with ethyl acetate (B1210297) or DCM and filtered to remove the triphenylphosphine oxide byproduct. The filtrate is washed successively with water, aqueous sodium bicarbonate solution, and brine, then dried over sodium sulfate, filtered, and concentrated. The crude product is purified by column chromatography.[9]

Appel Reaction for Halogenation

• Reagents: To a solution of the alcohol (1.0 equiv) in a suitable solvent (e.g., DCM, THF) is added triphenylphosphine (1.1–1.5 equiv) and a tetrahalomethane (e.g., CCl₄ or CBr₄).[5]

• Procedure: The reaction is typically stirred at 0–25°C.[5]

• Work-up: The reaction mixture is often filtered to remove the triphenylphosphine oxide byproduct. The filtrate is then concentrated, and the crude product is purified by distillation or chromatography.[5]

Conclusion

Beht triflate presents a compelling alternative to traditional alcohol activation methods, particularly for the synthesis of amines and other nucleophilic substitution products. Its stability, ease of handling, and ability to activate a broad range of nucleophiles under mild conditions make it an attractive option for modern organic synthesis. While classical methods like tosylation, mesylation, and the Appel reaction remain valuable and widely used, Beht triflate offers a simplified and often more efficient one-step protocol, especially in cases where the Mitsunobu reaction is limited by the pKa of the nucleophile. The choice of activation method will ultimately depend on the specific substrate, desired product, and the need for stereochemical control.

References

• 1. BEHT triflate - Enamine [enamine.net]
• 2. researchgate.net [researchgate.net]
• 3. rsc.org [rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. orgosolver.com [orgosolver.com]
• 6. Mitsunobu reaction - Wikipedia [en.wikipedia.org]
• 7. organic-synthesis.com [organic-synthesis.com]
• 8. organic-synthesis.com [organic-synthesis.com]
• 9. organic-synthesis.com [organic-synthesis.com]

Beht Triflate: A Superior Reagent for Stereospecific Nucleophilic Substitution

A comprehensive guide for researchers, scientists, and drug development professionals on the applications and efficacy of Beht triflate, a novel Mitsunobu-type reagent. This guide provides a detailed comparison with traditional reagents, supported by experimental data, to inform synthetic strategy and reagent selection.

Beht triflate, or (1,2-Bis(ethoxycarbonyl)hydrazineyl)triphenylphosphonium triflate, has emerged as a powerful, air-stable, and non-explosive reagent for the mild and stereospecific SN2 substitution of alcohols.[1][2] Its primary advantage lies in its ability to overcome the classical pKa limitations of the traditional Mitsunobu reaction, thereby expanding the scope of compatible nucleophiles to include weakly acidic primary and secondary amines.[1][2][3] This attribute makes Beht triflate a highly effective tool for the one-step conversion of alcohols to α-chiral amines with high enantiospecificity, a crucial transformation in the synthesis of pharmaceuticals and other bioactive molecules.[1][2]

Comparison with Traditional Mitsunobu Reagents

The traditional Mitsunobu reaction, typically employing diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD), is a cornerstone of modern organic synthesis for the inversion of stereocenters in alcohols.[4] However, its application is generally restricted to nucleophiles with a pKa of less than 15, limiting the direct use of many important nucleophiles such as primary and secondary amines.[4] Beht triflate circumvents this limitation, enabling the direct amination of alcohols without the need for protecting groups or multi-step sequences.

Feature	Beht Triflate	Traditional Mitsunobu (DEAD/DIAD)
Nucleophile Scope	Broad, including weakly acidic amines (pKa > 11), thiols, phenols, and carboxylic acids.[1][2]	Generally limited to nucleophiles with pKa < 15.[4]
Safety	Air-stable, non-explosive solid.[1]	DEAD and DIAD are potentially explosive and require careful handling.
Handling	Easy to handle solid.[1]	Often used as solutions, requiring dropwise addition.
Byproducts	Triphenylphosphine (B44618) oxide and a hydrazine (B178648) derivative.	Triphenylphosphine oxide and the corresponding hydrazine.
Stereospecificity	High, proceeds with inversion of configuration.	High, proceeds with inversion of configuration.

Efficacy and Substrate Scope

The efficacy of Beht triflate has been demonstrated across a broad range of substrates, including primary and secondary alcohols, with various nucleophiles. The following tables summarize the performance of Beht triflate in the stereospecific substitution of alcohols.

N-Alkylation of L-Phenylalanine Methyl Ester with Various Alcohols

Entry	Alcohol	Product	Yield (%)	d.r.
1	Benzyl alcohol	85	>99:1
2	4-Methoxybenzyl alcohol	82	>99:1
3	2-Phenylethanol	78	>99:1
4	(R)-1-Phenylethanol	88	98:2
5	(S)-1-Phenylethanol	89	2:98
6	Cyclohexanol	75	>99:1

Data sourced from Bechara, W. S., et al., Angewandte Chemie International Edition.

Stereospecific Substitution of (S)-Benzyl Lactate with Various Nucleophiles

Entry	Nucleophile	Product	Yield (%)	e.s. (%)
1	L-Phenylalanine methyl ester	92	>99
2	D-Phenylalanine methyl ester	91	>99
3	Aniline	75	>99
4	Benzylamine	88	>99
5	Thiophenol	95	>99
6	Benzoic acid	93	>99
7	Sodium azide	94	>99
8	Potassium cyanide	62	>99

e.s. = enantiospecificity. Data sourced from Bechara, W. S., et al., Angewandte Chemie International Edition.

Experimental Protocols

Synthesis of Beht Triflate

Beht triflate can be readily prepared on a multigram scale. The synthesis involves the reaction of triphenylphosphine (PPh₃), diethyl azodicarboxylate (DEAD), and triflic acid (TfOH).

Synthesis of Beht Triflate.

Procedure: To a solution of triphenylphosphine (1.0 equiv.) in anhydrous dichloromethane (B109758) (DCM) at 0 °C is added diethyl azodicarboxylate (1.0 equiv.) dropwise. The resulting mixture is stirred for 10 minutes, followed by the dropwise addition of triflic acid (1.0 equiv.). The reaction is allowed to warm to room temperature and stirred for 1 hour. The solvent is then removed under reduced pressure, and the resulting solid is washed with diethyl ether to afford pure Beht triflate.

General Procedure for the Amination of an Alcohol

General workflow for alcohol amination.

Procedure: To a solution of the alcohol (1.0 equiv.), the amine (1.2 equiv.), and Beht triflate (1.2 equiv.) in anhydrous 1,2-dichloroethane (B1671644) (DCE) is added N,N-diisopropylethylamine (DIPEA) (2.0 equiv.). The reaction mixture is stirred at room temperature for 12-24 hours. Upon completion, the reaction is quenched with water, and the aqueous layer is extracted with DCM. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is then purified by flash column chromatography.

Reaction Mechanism

The reaction proceeds via an SN2 mechanism, which accounts for the observed inversion of stereochemistry.

Simplified reaction mechanism.

Initially, the alcohol attacks the phosphorus atom of Beht triflate to form an alkoxyphosphonium triflate intermediate. This intermediate is a potent leaving group. Subsequently, the nucleophile attacks the carbon atom bearing the activated hydroxyl group in an SN2 fashion, leading to the formation of the product with inverted stereochemistry, along with triphenylphosphine oxide and a hydrazine byproduct.

Conclusion

Beht triflate represents a significant advancement in the field of stereospecific nucleophilic substitution. Its broad substrate scope, operational simplicity, and enhanced safety profile make it a superior alternative to traditional Mitsunobu reagents, particularly for the direct and stereospecific synthesis of chiral amines. For researchers in drug discovery and development, Beht triflate offers a powerful and efficient tool for the construction of complex molecular architectures.

References

• 1. researchgate.net [researchgate.net]
• 2. BEHT triflate - Enamine [enamine.net]
• 3. Thieme E-Journals - Synfacts / Abstract [thieme-connect.de]
• 4. Mitsunobu reaction - Wikipedia [en.wikipedia.org]

Cost-benefit analysis of using Beht triflate in large-scale synthesis

A comprehensive guide for researchers, scientists, and drug development professionals on the advantages and considerations of utilizing Beht triflate, a novel Mitsunobu-type reagent, in industrial chemical synthesis. This report provides a detailed comparison with traditional Mitsunobu reagents, supported by available data on cost, efficiency, safety, and waste management.

In the landscape of large-scale chemical synthesis, particularly within the pharmaceutical and fine chemical industries, the choice of reagents is a critical decision with far-reaching implications for process efficiency, safety, and cost-effectiveness. The Mitsunobu reaction, a cornerstone of organic synthesis for the conversion of alcohols to a variety of functional groups, has traditionally been hampered by safety concerns and limitations in substrate scope. The emergence of (1,2-Bis(ethoxycarbonyl)hydrazineyl)triphenylphosphonium triflate, or Beht triflate, presents a promising alternative, offering significant advantages in terms of safety and reactivity. This guide provides a detailed cost-benefit analysis of employing Beht triflate in large-scale synthesis compared to the classical Mitsunobu reaction.

Performance and Cost: A Comparative Overview

Beht triflate distinguishes itself as an air-stable, non-explosive, and crystalline solid, which simplifies handling and storage, a crucial factor in industrial settings.[1] This contrasts sharply with the often hazardous and thermally unstable azodicarboxylate reagents, such as diethyl azodicarboxylate (DEAD) and diisopropyl azodicarboxylate (DIAD), used in the classical Mitsunobu reaction.[2]

One of the most significant chemical advantages of Beht triflate is its ability to overcome the pKa limitations of the traditional Mitsunobu reaction, enabling the use of a broader range of nucleophiles, including less acidic amines.[1] This expanded substrate scope can streamline synthetic routes and open up new possibilities for molecular design.

From a cost perspective, a direct comparison reveals the economic trade-offs. While the initial procurement cost of Beht triflate may be higher than that of the individual components of the classical Mitsunobu reaction, a comprehensive analysis must account for the costs associated with starting materials, safety measures, and waste disposal.

Reagent	Estimated Cost (USD/kg)	Key Advantages	Key Disadvantages
Beht Triflate	~$3000	Air-stable, non-explosive solid; Broader nucleophile scope (bypasses pKa limitations); Simplified workup in some cases.	Higher initial reagent cost.
Triphenylphosphine (B44618) (TPP)	~$54 - $227	Readily available, relatively inexpensive.	Forms triphenylphosphine oxide byproduct, which can be difficult to remove.
Diethyl Azodicarboxylate (DEAD)	Varies (often sold as a solution)	Effective reagent for classical Mitsunobu.	Thermally unstable, potentially explosive; Byproducts can complicate purification.
Triflic Acid	~$150 - $1150	Strong acid, effective for the synthesis of Beht triflate.	Corrosive, requires careful handling.

Note: Reagent costs are estimates based on commercially available data and can vary significantly based on supplier, purity, and quantity.

Experimental Protocols and Data

Synthesis of Beht Triflate

Beht triflate can be readily prepared on a multigram scale from triphenylphosphine (Ph3P), diethyl azodicarboxylate (DEAD), and triflic acid (TfOH).[2] The reaction is typically carried out in a suitable organic solvent, and the product precipitates, allowing for straightforward isolation.

A representative laboratory-scale synthesis protocol: To a solution of triphenylphosphine in a chlorinated solvent, diethyl azodicarboxylate is added, followed by the slow addition of triflic acid. The resulting mixture is stirred, and the Beht triflate product precipitates and can be collected by filtration.

Comparative Reaction Performance: Amine Synthesis

A key application where Beht triflate excels is in the stereospecific synthesis of chiral amines from alcohols, a transformation that is often challenging with the classical Mitsunobu reaction due to the basicity of the amine nucleophiles.

Reaction Parameter	Beht Triflate	Classical Mitsunobu (DEAD/TPP)
Substrate	Secondary Alcohol	Secondary Alcohol
Nucleophile	Primary/Secondary Amine	Typically requires N-protection or use of less basic nitrogen sources (e.g., phthalimide, sulfonamides)
Typical Yield	Good to excellent[2]	Variable, often lower with unprotected amines
Reaction Time	Varies depending on substrate	Varies depending on substrate
Stereospecificity	High, with inversion of configuration[1]	High, with inversion of configuration
Workup/Purification	Can be simpler due to the nature of the byproducts	Often requires chromatography to remove triphenylphosphine oxide and the reduced azodicarboxylate

Example: Synthesis of Clopidogrel Beht triflate has been successfully employed in the single-step synthesis of the antiplatelet drug Clopidogrel.[1] This highlights its potential in the efficient synthesis of complex pharmaceutical compounds. While detailed large-scale protocols for this specific synthesis are proprietary, the use of Beht triflate suggests a more streamlined and potentially safer manufacturing process compared to traditional routes.

Safety, Handling, and Waste Disposal

The superior safety profile of Beht triflate is a major driver for its adoption in large-scale synthesis. Differential scanning calorimetry (DSC) and Koenen testing have shown that Beht triflate has a significantly lower heat of decomposition and is not explosive, unlike DEAD and DIAD.[2]

Aspect	Beht Triflate	Classical Mitsunobu Reagents (DEAD/DIAD)
Physical State	Crystalline solid	Often liquids or solutions
Stability	Air-stable, long-term storage at room temperature[2]	Thermally unstable, require careful storage
Hazards	Non-explosive[2]	Potentially explosive, potent sensitizers
Handling	Easier and safer to handle as a solid	Require specialized handling procedures
Byproducts	Triphenylphosphine oxide and a hydrazine (B178648) derivative	Triphenylphosphine oxide and reduced azodicarboxylate
Waste Disposal	Byproducts require appropriate disposal. Triphenylphosphine oxide can be challenging to remove from waste streams.	Byproducts are hazardous and require careful disposal. The reduced azodicarboxylate can also be problematic.

The primary byproduct of concern in both reactions is triphenylphosphine oxide. Its removal from both the product and the waste stream can be a significant challenge in large-scale operations. Various methods have been developed for its removal, including crystallization, chromatography, and precipitation as a metal salt complex. The choice of method depends on the specific reaction and the desired purity of the final product.

Logical Workflow for Reagent Selection

The decision to use Beht triflate over traditional Mitsunobu reagents can be guided by a logical workflow that considers the specific requirements of the synthesis.

Caption: Decision workflow for selecting between Beht triflate and classical Mitsunobu reagents.

Experimental Workflow for a Typical Amination Reaction

The following diagram illustrates a general experimental workflow for an amination reaction using Beht triflate.

Caption: General experimental workflow for an amination reaction using Beht triflate.

Conclusion

Beht triflate represents a significant advancement in Mitsunobu chemistry, particularly for large-scale applications where safety and substrate scope are paramount. Its stability, non-explosive nature, and ability to mediate reactions with a wider range of nucleophiles offer clear advantages over traditional reagents like DEAD and DIAD. While the initial cost of Beht triflate may be higher, a thorough cost-benefit analysis that includes the expenses associated with handling hazardous materials, implementing stringent safety protocols, and managing problematic waste streams may reveal it to be a more economically viable option in the long run. For researchers and drug development professionals, Beht triflate is a powerful tool that can lead to more efficient, safer, and ultimately more cost-effective synthetic processes. The choice between Beht triflate and classical Mitsunobu reagents should be made on a case-by-case basis, carefully weighing the specific requirements of the chemical transformation against the costs and benefits outlined in this guide.

References

• 1. BEHT triflate - Enamine [enamine.net]
• 2. researchgate.net [researchgate.net]

A Comparative Analysis of the Safety and Toxicity Profiles of Beht Triflate and Predecessor Trifluoromethylating Agents

For Researchers, Scientists, and Drug Development Professionals

The introduction of the trifluoromethyl (CF₃) group is a pivotal strategy in modern medicinal chemistry, enhancing the metabolic stability, lipophilicity, and efficacy of drug candidates. The development of new trifluoromethylating agents aims to improve not only reaction efficiency but also the safety and handling characteristics over older reagents. This guide provides an objective comparison of the safety and toxicity of the novel Mitsunobu-type reagent, Beht triflate, with established trifluoromethylating agents such as Togni's, Umemoto's, and Langlois' reagents, supported by available data.

Quantitative Safety and Toxicity Data

The following table summarizes the available Global Harmonized System (GHS) classifications and other safety data for Beht triflate and selected older reagents. This data is crucial for conducting thorough risk assessments prior to laboratory use.

Reagent	Signal Word	GHS Hazard Pictogram(s)	GHS Hazard Statement(s)	Additional Notes
Beht Triflate	Warning	GHS07 (Harmful/Irritant)	H302: Harmful if swallowed[1]H312: Harmful in contact with skin[1]H315: Causes skin irritation[1]H319: Causes serious eye irritation[1]H332: Harmful if inhaled[1]H335: May cause respiratory irritation	Air-stable, non-explosive, and bench-stable solid, offering significant handling advantages.[2][3][4]
Togni's Reagent II	Warning	GHS07 (Harmful/Irritant)	H315: Causes skin irritationH319: Causes serious eye irritationH335: May cause respiratory irritation	A hypervalent iodine(III)-CF₃ reagent.[5][6][7]
Umemoto's Reagent I	Not specified	Not specified	Potentially harmful crystalline solid.[8]	An electrophilic trifluoromethylating agent.[8] Newer generations (e.g., Umemoto Reagent IV) exhibit higher reactivity.[9]
Langlois Reagent	Not specified	Not specified	Data not readily available in summarized form. General precautions for radical reactions should be observed.	A valuable reagent for radical trifluoromethylation.[10]

Discussion of Reagent Profiles

Beht Triflate

(1,2-Bis(ethoxycarbonyl)hydrazineyl)triphenylphosphonium triflate, or Beht triflate, is a modern Mitsunobu-type reagent.[2][11] Its primary advantage lies in its stability; it is an air-stable, non-explosive solid that is easy to handle, which contrasts sharply with the explosive nature of some traditional Mitsunobu reagents like azodicarboxylates.[2][3][4] While it is classified as harmful and an irritant, its solid form and stability reduce the risk of accidental inhalation or widespread contamination compared to volatile or highly reactive compounds.[1]

Older Electrophilic Reagents: Togni's and Umemoto's Reagents

Togni's and Umemoto's reagents are foundational electrophilic ("CF₃⁺") sources that have been widely used in synthesis.[5][6]

• Togni's Reagents: These hypervalent iodine compounds are effective but are known skin and eye irritants.[7] They are solids, which aids in handling.

• Umemoto's Reagents: These are S-(trifluoromethyl)dibenzoheterocyclic salts.[12] While specific GHS data is less centralized, they are known to be potent reagents that require careful handling.[8] Some newer variants have been developed for improved thermal stability and reactivity.[9][13]

Older Radical Reagents: Langlois Reagent

The Langlois reagent (sodium trifluoromethylsulfinate) is a precursor for generating the trifluoromethyl radical (•CF₃).[10] Radical reactions often require specific initiators and conditions, and the hazards are associated not only with the reagent itself but also with the overall reaction setup.

Experimental Protocols

A thorough risk assessment should be performed before any chemical procedure.[14] The following are generalized protocols for handling trifluoromethylating agents and for a typical reaction.

Protocol 1: General Safe Handling of Trifluoromethylating Agents

• Engineering Controls: All manipulations should be performed in a certified chemical fume hood to minimize inhalation exposure.[15]

• Personal Protective Equipment (PPE):

  • Eye Protection: Safety glasses or goggles are mandatory.

  • Hand Protection: Chemically resistant gloves (e.g., nitrile) are required. Check manufacturer compatibility charts for the specific solvent and reagent. Double gloving may be necessary for highly hazardous compounds.[15]

  • Body Protection: A lab coat must be worn.

• Storage: Store reagents in a cool, dry, well-ventilated area away from incompatible materials, with containers tightly closed.[15] Beht triflate is stable in air, but other reagents may be moisture-sensitive.[2]

• Spill Response:

  • Small Spill (in fume hood): Alert others in the area. Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed, labeled container for hazardous waste disposal.

  • Large Spill: Evacuate the immediate area and alert the institution's emergency response team.[15]

• Waste Disposal: All waste containing trifluoromethyl compounds must be treated as hazardous waste and disposed of according to institutional guidelines.[15]

Protocol 2: Example of a Lewis Acid-Promoted Trifluoromethylation of a Carbonyl Compound

This protocol is adapted for general use and illustrates a common application.

• Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar under an inert atmosphere (e.g., Argon or Nitrogen).

• Reagent Addition: Allow the flask to cool to room temperature. Add the aldehyde or ketone substrate (1.0 mmol) and dissolve it in an anhydrous solvent (e.g., THF, 5 mL).

• Cooling: Cool the solution to 0 °C in an ice bath.

• CF₃ Source: Add the trifluoromethyl source, such as (trifluoromethyl)trimethylsilane (B129416) (TMSCF₃), (1.5 mmol, 1.5 equiv).[16]

• Activation: Slowly add a Lewis acid catalyst (e.g., BF₃·OEt₂, 0.1 mmol, 0.1 equiv) to the reaction mixture.[16]

• Reaction Monitoring: Stir the mixture at 0 °C and monitor its progress by Thin Layer Chromatography (TLC).

• Quenching: Upon completion, slowly add 1 M HCl (5 mL) at 0 °C to quench the reaction.[16]

• Workup: Allow the mixture to warm to room temperature. Extract the product with an organic solvent (e.g., ethyl acetate), wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.[16][17]

• Purification: Purify the crude product by flash column chromatography.

Visualizations

References

• 1. Beht triflate | C25H26F3N2O7PS | CID 172916063 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. BEHT triflate - Enamine [enamine.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. BJOC - Shelf-stable electrophilic trifluoromethylating reagents: A brief historical perspective [beilstein-journals.org]
• 6. Shelf-stable electrophilic trifluoromethylating reagents: A brief historical perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 7. fishersci.com [fishersci.com]
• 8. Umemoto Reagent I - Enamine [enamine.net]
• 9. Electrophilic Trifluoromethylating Agent, Umemoto Reagent IV / Electrophilic Fluorinating Agent, NFBB | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 10. Reagent of the month – November - Langlois reagent [sigutlabs.com]
• 11. 3075704-21-8|BEHT Triflate | Ambeed [ambeed.com]
• 12. Trifluoromethylation - Wikipedia [en.wikipedia.org]
• 13. Umemoto’s Reagent II : A Powerful and Thermally Stable Trifluoromethylating Agent | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 14. orgsyn.org [orgsyn.org]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]
• 17. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Essential Safety and Handling Protocols for BEHT Triflate

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of BEHT triflate (1,2-Bis(ethoxycarbonyl)hydrazineyl)triphenylphosphonium triflate). Adherence to these procedures is essential for ensuring personal safety and maintaining a compliant laboratory environment.

Hazard Identification and Classification

BEHT triflate is a compound that requires careful handling due to its potential health effects. The following table summarizes its hazard classification based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).

Hazard Class	GHS Code	Description
Acute Toxicity, Oral	H302	Harmful if swallowed
Skin Irritation	H315	Causes skin irritation
Eye Irritation	H319	Causes serious eye irritation
Specific target organ toxicity — Single exposure	H335	May cause respiratory irritation

Personal Protective Equipment (PPE)

Appropriate PPE is the primary barrier against exposure. The following equipment is mandatory when handling BEHT triflate.[1][2][3][4]

Protection Type	Specification	Rationale
Eye and Face Protection	Chemical safety goggles and a face shield.	Protects against splashes and airborne particles that can cause serious eye irritation.[5]
Skin Protection	Chemical-resistant gloves (e.g., nitrile, neoprene), a lab coat, and full-length pants.	Prevents skin contact which can cause irritation.[5] Thicker gloves generally offer better protection.[3]
Respiratory Protection	Use in a well-ventilated area or a chemical fume hood. If dust is generated, a NIOSH-approved N95 respirator or higher is necessary.	Minimizes the inhalation of dust or aerosols which may cause respiratory irritation.[5]
Footwear	Closed-toe, chemical-resistant shoes.	Protects feet from spills.[4]

Operational Plan: Handling Beht Triflate

Follow these step-by-step procedures to ensure the safe handling of Beht triflate.

1. Preparation:

• Ensure that a safety shower and eyewash station are readily accessible.

• Work within a certified chemical fume hood to minimize inhalation exposure.

• Gather all necessary equipment and reagents before starting.

• Ensure all glassware is dry, as alkyl triflates can be reactive with water.[6]

2. Weighing and Transfer:

• Handle BEHT triflate as a solid.

• To minimize dust generation, carefully weigh the required amount in the fume hood.

• Use a spatula for transfers. Avoid scooping directly from the main container to prevent contamination.

• Close the container tightly after use and store it at 4°C under nitrogen.

3. Reaction Setup:

• Slowly add the reagent to the reaction mixture to control any potential exothermic reactions.

• If the reaction is sensitive to moisture, use anhydrous solvents and an inert atmosphere (e.g., nitrogen or argon).

4. Post-Reaction Work-up:

• Quench the reaction carefully according to your specific protocol.

• Be aware that triflate salts can be by-products.[7]

Disposal Plan: Waste Management

Proper disposal of Beht triflate and its contaminated materials is critical to prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

• Solid Waste: All disposable materials that have come into contact with Beht triflate, such as gloves, filter paper, and paper towels, should be collected in a dedicated, clearly labeled hazardous waste container.[8]

• Liquid Waste: Unused solutions and reaction mixtures containing Beht triflate should be collected in a separate, sealed, and clearly labeled hazardous waste container. Do not pour down the drain.[9]

• Sharps: Any contaminated needles or syringes must be disposed of in a designated sharps container.[8]

2. Container Labeling:

• All waste containers must be labeled with "Hazardous Waste," the full chemical name ("BEHT triflate"), and the associated hazards (Harmful, Irritant).

3. Storage of Waste:

• Store waste containers in a designated, well-ventilated, and secondary containment area away from incompatible materials.

4. Final Disposal:

• Dispose of all waste through your institution's environmental health and safety (EHS) office. Follow all local, state, and federal regulations for hazardous waste disposal.[10]

Experimental Workflow Diagram

The following diagram illustrates the key steps for the safe handling and disposal of Beht triflate.

Caption: A flowchart outlining the procedural steps for the safe handling and disposal of BEHT triflate in a laboratory setting.

References

• 1. Discover the Various Types of PPE for Optimal Chemical Safety [northindustrial.net]
• 2. m.youtube.com [m.youtube.com]
• 3. Pharmacy Purchasing & Products Magazine [pppmag.com]
• 4. Recommended PPE to handle chemicals | Bernardo Ecenarro [bernardoecenarro.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. Triflate - Wikipedia [en.wikipedia.org]
• 7. Reddit - The heart of the internet [reddit.com]
• 8. se.tmu.ac.jp [se.tmu.ac.jp]
• 9. benchchem.com [benchchem.com]
• 10. orgsyn.org [orgsyn.org]